(1-Methoxybutan-2-yl)(1-phenylethyl)amine

Core Science & Biosynthesis

An In-depth Technical Guide to the pKa and Basicity of (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Abstract

This technical guide provides a comprehensive analysis of the acid-dissociation constant (pKa) and basicity of the secondary amine (1-Methoxybutan-2-yl)(1-phenylethyl)amine. As a molecule of interest in synthetic and medicinal chemistry, understanding its ionization state is critical for predicting its behavior in various chemical and biological environments. This document synthesizes theoretical principles with established experimental and computational methodologies to offer a robust framework for characterizing this and structurally related compounds. We delve into the electronic and steric effects of the constituent groups, provide detailed protocols for pKa determination, and present estimated pKa values based on structural analysis. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of the physicochemical properties of complex amines.

Introduction: The Significance of pKa in Amine Chemistry

The pKa value, the negative logarithm of the acid dissociation constant (Ka), is a fundamental parameter that quantifies the strength of an acid in solution. For an amine, the pKa of its conjugate acid (R₂NH₂⁺) is a direct measure of its basicity; a higher pKa indicates a stronger base, signifying a greater affinity for a proton.[1][2] The ionization state of an amine, which is dictated by the solution's pH relative to its pKa, profoundly influences a molecule's properties, including:

• Solubility and Lipophilicity: The charged, protonated form of an amine is generally more water-soluble, while the neutral, free base form is more lipophilic. This balance is crucial for drug absorption, distribution, metabolism, and excretion (ADME).[3][4]

• Receptor Binding: Many biological targets, such as G-protein-coupled receptors (GPCRs), have binding pockets that interact with specific charge states of a ligand.[5]

• Chemical Reactivity: The nucleophilicity of the nitrogen lone pair is directly related to its basicity, affecting its reactivity in chemical syntheses.

• Formulation and Stability: The choice of salt form for a pharmaceutical agent depends on the pKa of the active ingredient.

Given the structural complexity of (1-Methoxybutan-2-yl)(1-phenylethyl)amine, a simple lookup of its pKa value is not feasible. Therefore, this guide will provide a detailed analysis based on first principles and established methodologies.

Structure of (1-Methoxybutan-2-yl)(1-phenylethyl)amine

The molecule is a secondary amine with two distinct chiral substituents attached to the nitrogen atom: a 1-phenylethyl group and a 1-methoxybutan-2-yl group. The presence of two stereocenters (one on each substituent) means this compound can exist as a mixture of diastereomers.

Caption: Chemical structure of (1-Methoxybutan-2-yl)(1-phenylethyl)amine.

The basicity of the nitrogen atom is modulated by the electronic and steric effects of these two substituents. The fundamental equilibrium governing its basicity is the protonation of the nitrogen lone pair:

Caption: Acid-base equilibrium of a secondary amine.

Theoretical Estimation of pKa: Substituent Effects

The pKa of a simple secondary amine like diethylamine is approximately 11.0.[6] The substituents on (1-Methoxybutan-2-yl)(1-phenylethyl)amine will cause deviations from this baseline value.

The 1-Phenylethyl Group

The 1-phenylethyl group is structurally similar to phenethylamine. Phenethylamine itself has a pKa of approximately 9.83.[7][8] The phenyl group is generally considered to be weakly electron-withdrawing due to the sp² hybridization of its carbon atoms, which reduces the basicity of the amine compared to a simple alkyl amine.[9] The alkyl portion of the substituent (the ethyl backbone) is electron-donating, which slightly counteracts this effect.

The 1-Methoxybutan-2-yl Group

This substituent introduces several factors that influence the amine's basicity:

• Alkyl Chain: The butyl group is an electron-donating alkyl group, which tends to increase basicity.

• Methoxy Group: The oxygen atom in the methoxy group is electronegative and exerts an electron-withdrawing inductive effect (-I effect). This effect decreases the electron density on the nitrogen atom, making it a weaker base and thus lowering the pKa. The magnitude of this effect is highly dependent on its distance from the nitrogen center.[3] In this case, the oxygen is in the γ-position relative to the nitrogen, so its influence will be less pronounced than if it were in the α or β position.

Steric Effects

The bulky nature of both the 1-phenylethyl and the 1-methoxybutan-2-yl groups can lead to steric hindrance around the nitrogen atom. This can affect the solvation of the protonated form (the ammonium cation). Poorer solvation of the cation destabilizes it, which would lead to a decrease in basicity (a lower pKa).[3]

Estimated pKa Value

Considering these competing effects, a quantitative prediction is challenging without experimental data. However, we can make a reasoned estimation:

• The baseline for a secondary alkylamine is around pKa 10.5-11.0.[9]

• The phenylethyl group will likely lower the pKa from this baseline, bringing it closer to the pKa of phenethylamine (~9.8).

• The 1-methoxybutan-2-yl group's electron-withdrawing methoxy moiety will further decrease the pKa. The electron-donating butyl chain will slightly counteract this.

• Steric hindrance may also contribute to a slight decrease in pKa.

Given these factors, the pKa of (1-Methoxybutan-2-yl)(1-phenylethyl)amine is estimated to be in the range of 9.0 to 10.0 . The precise value would depend on the specific diastereomer due to potential differences in conformation and solvation.

Compound	Functional Group	Typical pKa Range	Key Influences
Diethylamine	Secondary Aliphatic Amine	11.0	Electron-donating alkyl groups.
Phenethylamine	Primary Arylalkylamine	9.83[7][8]	Weakly electron-withdrawing phenyl group.
Morpholine	Secondary Amine with Ether	8.36[10]	Strong electron-withdrawing effect of oxygen in β-position.
(1-Methoxybutan-2-yl)(1-phenylethyl)amine	Secondary Amine	9.0 - 10.0 (Estimated)	Combination of electron-donating alkyl, electron-withdrawing phenyl, and electron-withdrawing methoxy groups.

Methodologies for pKa Determination

To obtain a precise pKa value, experimental or computational methods are necessary.

Experimental Determination

Potentiometric titration and UV-Vis spectrophotometry are the most common and reliable methods for determining the pKa of amines.[4][11][12]

3.1.1. Protocol: Potentiometric Titration

This method involves monitoring the pH of a solution of the amine as a strong acid is added incrementally. The pKa is the pH at which the amine is 50% protonated.[13][14]

Methodology:

• Sample Preparation: Prepare a solution of (1-Methoxybutan-2-yl)(1-phenylethyl)amine of known concentration (e.g., 0.01 M) in a suitable solvent, typically water or a water-cosolvent mixture if solubility is an issue. Ensure the solution has a constant ionic strength by adding a background electrolyte like 0.15 M KCl.[4][14]

• Titration Setup: Calibrate a pH meter with standard buffers (e.g., pH 4, 7, and 10).[14] Place the amine solution in a jacketed beaker to maintain a constant temperature and stir continuously.

• Titration: Add a standardized solution of a strong acid (e.g., 0.1 M HCl) in small, precise increments.

• Data Acquisition: Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point of the titration curve. This is the point of minimum slope in the buffer region.[11][13]

Caption: Workflow for pKa determination by potentiometric titration.

3.1.2. Protocol: Spectrophotometric Titration

This method is useful for compounds that have a chromophore whose UV-Vis absorbance spectrum changes with protonation state.[15][16] The phenyl group in (1-Methoxybutan-2-yl)(1-phenylethyl)amine may provide a sufficient chromophore for this analysis.

Methodology:

• Solution Preparation: Prepare a series of buffer solutions with known, stable pH values spanning the estimated pKa range (e.g., pH 8 to 11).

• Sample Preparation: Add a small, constant amount of a stock solution of the amine to each buffer solution.

• Spectral Acquisition: Measure the UV-Vis absorbance spectrum for each solution.

• Data Analysis: Identify a wavelength where the absorbance of the protonated and deprotonated forms of the amine differ significantly. Plot the absorbance at this wavelength against the pH. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation, and the inflection point of the curve corresponds to the pKa.[17]

Computational pKa Prediction

In silico methods offer a rapid means of estimating pKa values and are particularly useful in early-stage drug discovery.[18][19] These methods range from empirical approaches to first-principles quantum mechanical (QM) calculations.[20][21]

Methodology Overview:

• Structure Preparation: Generate 3D structures of both the neutral amine and its protonated (conjugate acid) form.

• Energy Calculation: Use a QM method, such as Density Functional Theory (DFT), to calculate the Gibbs free energy of both species in the gas phase and in a solvated environment (using a continuum solvation model like SMD or PCM).[22]

• pKa Calculation: The pKa is calculated from the free energy difference (ΔG) of the deprotonation reaction in solution. This requires a thermodynamic cycle that includes the free energy of solvation of the proton, which is a known, empirically determined value.[12][20]

Recent advances have also combined QM calculations with machine learning to improve prediction accuracy across a diverse range of chemical structures.[21]

Conclusion

The basicity of (1-Methoxybutan-2-yl)(1-phenylethyl)amine, a key determinant of its physicochemical and biological properties, is governed by a delicate balance of inductive, resonance, and steric effects from its constituent groups. Based on a theoretical analysis of these factors, the pKa of its conjugate acid is estimated to be in the range of 9.0 to 10.0. For drug development professionals and researchers requiring a precise value, this guide provides detailed, field-proven protocols for experimental determination via potentiometric and spectrophotometric titration, as well as an overview of modern computational prediction methods. A thorough characterization of this pKa value is an indispensable step in the rational design and application of this molecule and its derivatives.

References

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• Christensen, S. M. (2016). Prediction of amine pKa values of drug-like molecules using semiempirical QM methods. Molecular Graphics and Modelling.
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• Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium.
• Scilit. (2026). Accurate Prediction of pKb in Amines: Validation of the CAM-B3LYP/6-311+G(d,p)/SMD Model. Scilit.
• Vo, T. N., et al. (2023). Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. MDPI.
• Janez, M., & Stare, J. (2014). Simple Method for the Estimation of pKa of Amines.
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• Detailed procedure for calcul
• Rowan. (n.d.). pKa Prediction. Rowan.
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• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration.
• DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. DergiPark.
• European Journal of Chemistry. (n.d.). Physico‐chemical characterization of some beta blockers and anti‐diabetic drugs ‐ potentiometric and spectrophotometric pKa. European Journal of Chemistry.
• Salgado, L. E. V., & Vargas-Hernández, C. (2014). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator.
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Stereochemical Configuration and Synthetic Workflows of (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Executive Summary

The compound (1-Methoxybutan-2-yl)(1-phenylethyl)amine (CAS: 1343630-25-0)[1] represents a highly versatile chiral amine framework utilized in advanced organic synthesis, chiral resolution, and pharmaceutical development. Featuring two distinct stereocenters—one benzylic and one aliphatic—this molecule serves as an excellent model for understanding diastereoselective synthesis and the profound impact of stereochemistry on molecular recognition. This whitepaper provides an in-depth technical analysis of its stereochemical architecture, details a self-validating protocol for its diastereoselective synthesis, and outlines the analytical frameworks required for absolute configuration assignment.

Stereochemical Architecture and CIP Assignments

The molecular architecture of (1-Methoxybutan-2-yl)(1-phenylethyl)amine contains two chiral centers, generating four possible stereoisomers: two pairs of enantiomers that relate to each other as diastereomers. The absolute configuration of each center is determined by the Cahn-Ingold-Prelog (CIP) priority rules.

• The C1' Benzylic Center (1-phenylethyl moiety): The chiral center at the benzylic position is heavily utilized as a chiral auxiliary[2]. The substituent priorities are: the secondary amine nitrogen (-NHR) takes priority 1, the phenyl ring (-Ph) takes priority 2, the methyl group (-CH3) takes priority 3, and the hydrogen atom (-H) takes priority 4.

• The C2 Aliphatic Center (1-methoxybutan-2-yl moiety): The chiral center on the aliphatic backbone is substituted with a methoxy group, which alters the standard alkyl chain priorities. The secondary amine nitrogen (-NHR') is priority 1. The methoxymethyl group (-CH2OCH3) takes priority 2 due to the higher atomic number of oxygen compared to the carbon of the ethyl group (-CH2CH3), which is priority 3. Hydrogen is priority 4.

Table 1: Stereochemical Properties and Cahn-Ingold-Prelog (CIP) Priorities

Chiral Center	Substituent Priorities (1 → 4)	Configuration	Pharmacological & Synthetic Impact
C1' (Benzylic)	-NHR (1) > -Phenyl (2) > -CH3 (3) > -H (4)	(R) or (S)	Dictates primary target pocket binding; serves as the chiral directing group during synthesis.
C2 (Aliphatic)	-NHR' (1) > -CH2OCH3 (2) > -Ethyl (3) > -H (4)	(R) or (S)	Modulates lipophilicity (logP) and metabolic stability against oxidative deamination.

Diastereoselective Synthesis via Reductive Amination

The most efficient route to synthesize specific stereoisomers of this framework is the diastereoselective reductive amination of the prochiral ketone, 1-methoxybutan-2-one (CAS: 50741-70-3), using enantiopure (R)- or (S)-1-phenylethylamine[3].

Causality in Reaction Design

1-Phenylethylamine is a privileged chiral auxiliary[2]. When condensed with 1-methoxybutan-2-one, it forms an imine intermediate. The addition of a Lewis acid, such as Titanium(IV) isopropoxide ( Ti(OiPr)4​ ), serves a dual purpose: it acts as a water scavenger to drive imine formation, and it coordinates with the methoxy oxygen of the substrate. This coordination forms a rigid, cyclic chelate intermediate. When a reducing agent (e.g., NaBH3​CN ) is introduced at low temperatures (-78 °C), the rigid chelate forces the hydride to attack from the least sterically hindered face of the imine (following Cram's chelate model or the Felkin-Anh model). This kinetic control results in a highly skewed diastereomeric ratio (dr), favoring one specific diastereomer over the other.

Fig 1. Stereoselective reductive amination and diastereomeric resolution workflow.

Self-Validating Experimental Protocol

To ensure high scientific integrity, the following protocol is designed as a self-validating system . Each phase contains built-in analytical checkpoints to verify causality and prevent the propagation of errors.

Phase 1: Imine Condensation

• Procedure: In an oven-dried flask under inert argon, dissolve 1-methoxybutan-2-one (1.0 eq) and (R)-1-phenylethylamine (1.05 eq) in anhydrous THF. Add Ti(OiPr)4​ (2.0 eq) dropwise at room temperature. Stir for 12 hours.

• Causality: Ti(OiPr)4​ acts as a Lewis acid to activate the ketone and scavenges the generated water (forming insoluble TiO2​ ), pushing the equilibrium entirely toward the imine.

• Validation Checkpoint 1: Extract a 50 µL aliquot, quench with aqueous NaHCO3​ , extract with EtOAc, and analyze via FT-IR. The protocol is validated to proceed only if the ketone C=O stretch (~1715 cm⁻¹) has completely disappeared and the imine C=N stretch (~1660 cm⁻¹) is dominant.

Phase 2: Kinetically Controlled Reduction

• Procedure: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Slowly add NaBH3​CN (1.5 eq) dissolved in anhydrous MeOH. Maintain at -78 °C for 4 hours, then slowly warm to room temperature.

• Causality: The ultra-low temperature minimizes the thermal energy available to overcome the activation barrier of the disfavored facial attack, maximizing the diastereomeric ratio (dr) under kinetic control.

• Validation Checkpoint 2: Perform a crude 1H -NMR analysis. Integrate the benzylic methine protons (typically appearing as distinct doublets of quartets around 3.8–4.2 ppm for each diastereomer) to quantify the crude dr before purification.

Phase 3: Diastereomeric Separation

• Procedure: Quench the reaction with 1M NaOH, extract with dichloromethane, dry over Na2​SO4​ , and concentrate. Purify the crude mixture via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

• Validation Checkpoint 3: Analyze the isolated fractions using Chiral High-Performance Liquid Chromatography (HPLC) equipped with a Chiralcel OD-H column. The system is validated when the diastereomeric excess (de) of the target fraction exceeds 99%.

Analytical Workflows for Stereochemical Assignment

Assigning the absolute configuration of the separated (1-Methoxybutan-2-yl)(1-phenylethyl)amine isomers requires a multi-modal analytical approach to ensure absolute trustworthiness.

Fig 2. Multi-modal analytical workflow for absolute and relative stereochemical assignment.

• 2D NMR (NOESY/ROESY): Nuclear Overhauser Effect Spectroscopy is used to determine the relative stereochemistry. By measuring the spatial proximity (through-space coupling < 5 Å) between the benzylic methyl group and the aliphatic ethyl/methoxy groups, researchers can map the preferred 3D conformation of the diastereomer.

• X-Ray Crystallography: To determine the absolute configuration, the amine is often crystallized as a hydrochloride or hydrobromide salt. The heavy atom (e.g., Bromine) provides anomalous dispersion, allowing for the definitive assignment of the C2 chiral center relative to the known (R)- or (S)-benzylic center.

Applications in Pharmaceutical Development

In drug development, the stereochemical configuration of aliphatic amines fundamentally alters their pharmacokinetic and pharmacodynamic profiles.

• Chiral Auxiliaries in API Synthesis: The (1-phenylethyl) group can be selectively cleaved via palladium-catalyzed hydrogenolysis ( H2​ , Pd/C) after the desired stereochemistry is established at the C2 position. This leaves a pure primary chiral amine (1-methoxybutan-2-amine), which is a highly sought-after building block for kinase inhibitors and central nervous system (CNS) therapeutics.

• ADME Implications: The spatial orientation of the methoxy group relative to the amine dictates the molecule's ability to form intramolecular hydrogen bonds. This directly influences the topological polar surface area (tPSA), thereby modulating blood-brain barrier (BBB) permeability and the molecule's susceptibility to CYP450-mediated oxidative metabolism.

References

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• 1-Methoxybutan-2-one | 50741-70-3 Sigma-Aldrich URL
• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA)
• (1R)

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Literature Review and Technical Guide: (1-Methoxybutan-2-yl)(1-phenylethyl)amine Derivatives

Executive Summary

The development of stereochemically complex, functionally dense small molecules is a cornerstone of modern drug discovery[1]. Among the vast chemical space of chiral amines, the (1-methoxybutan-2-yl)(1-phenylethyl)amine scaffold has emerged as a highly privileged, di-chiral building block. This technical whitepaper deconstructs the mechanistic rationale behind the synthesis and application of these derivatives. By leveraging (1-phenylethyl)amine as a powerful chiral auxiliary and pharmacophore[2], and coupling it with the ether-functionalized aliphatic chain of 1-methoxybutan-2-one, researchers can access a versatile intermediate. This guide details the self-validating synthetic protocols, stereochemical causality, and pharmacological utility of this scaffold in developing targeted therapeutics, such as kinase inhibitors and ion channel modulators.

Structural & Mechanistic Profiling

The architectural brilliance of the (1-methoxybutan-2-yl)(1-phenylethyl)amine framework lies in its dual-chiral centers and balanced physicochemical properties:

• The (1-Phenylethyl)amine (PEA) Moiety: PEA is a ubiquitous chiral inducer[2]. In a pharmacological context, the rigid benzylic stereocenter dictates the three-dimensional trajectory of the molecule, allowing the phenyl ring to engage in deep hydrophobic pocket interactions (e.g., π−π stacking) while minimizing entropic penalties upon target binding.

• The (1-Methoxybutan-2-yl) Chain: The aliphatic butane backbone provides essential lipophilicity for membrane permeability. Crucially, the terminal methoxy group acts as a localized hydrogen-bond acceptor. This ether linkage is highly stable under physiological conditions and avoids the rapid Phase II metabolism (glucuronidation) that typically plagues free hydroxyl groups.

When combined, these two moieties form a sterically hindered secondary amine. The spatial arrangement of the two chiral centers locks the molecule into a highly specific bioactive conformation, which has been shown to improve target residence time and reduce off-target toxicity in complex heterocycles[3].

Synthetic Methodologies & Self-Validating Protocols

The construction of this di-chiral scaffold relies on a highly diastereoselective reductive amination[4]. The strategy utilizes the inherent chirality of enantiopure (R)- or (S)-1-phenylethylamine to induce the formation of a new stereocenter at the C2 position of 1-methoxybutan-2-one[5].

Mechanistic Rationale & Causality

The reaction proceeds via the formation of a ketimine intermediate. The addition of Titanium(IV) isopropoxide ( Ti(O−iPr)4​ ) serves a dual mechanistic purpose: it acts as a Lewis acid to increase the electrophilicity of the ketone's carbonyl carbon, and it functions as an in-situ water scavenger, driving the thermodynamic equilibrium toward complete imine formation.

Once the ketimine is formed, the bulky phenyl ring of the (R)-1-phenylethylamine auxiliary creates severe steric hindrance on one face (e.g., the Re-face) of the C=N double bond[5]. Consequently, when the reducing agent (such as NaBH(OAc)3​ ) is introduced, hydride delivery is kinetically restricted to the less hindered Si-face. This facial bias is the direct cause of the high diastereomeric excess observed in the final product.

Step-by-Step Protocol: Diastereoselective Reductive Amination

Objective: Synthesis of (1S,2R)-(1-methoxybutan-2-yl)(1-phenylethyl)amine. Self-Validating System: This protocol incorporates mandatory In-Process Controls (IPCs) to ensure reaction integrity at each critical node.

• Imine Condensation:

  • Charge a dry, argon-purged flask with 1-methoxybutan-2-one (1.0 equiv) and anhydrous Tetrahydrofuran (THF) (0.5 M).

  • Add (R)-1-phenylethylamine (1.05 equiv) dropwise at room temperature.

  • Add Ti(O−iPr)4​ (1.2 equiv) slowly. Stir the mixture at 25 °C for 12 hours.

  • IPC Validation 1: Analyze an aliquot via GC-MS. The protocol must be paused until >98% consumption of the starting ketone is verified, ensuring no unreacted ketone competes during the reduction phase.

• Diastereoselective Reduction:

  • Cool the reaction mixture to 0 °C using an ice bath to maximize kinetic stereocontrol.

  • Add Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 equiv) in small portions to manage hydrogen evolution and exothermicity.

  • Allow the reaction to warm to room temperature and stir for an additional 8 hours.

• Workup & Resolution:

  • Quench the reaction safely by adding saturated aqueous NaHCO3​ until gas evolution ceases.

  • Extract the aqueous layer with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine and dry over anhydrous Na2​SO4​ .

  • IPC Validation 2: Concentrate the solvent under reduced pressure and analyze the crude mixture via chiral Supercritical Fluid Chromatography (SFC) to quantify the diastereomeric ratio (d.r.).

  • Purify the crude oil via silica gel column chromatography (Hexane:Ethyl Acetate gradient) to isolate the pure diastereomer.

Workflow Visualization

Caption: Workflow for the diastereoselective synthesis of the di-chiral amine scaffold.

Pharmacological Applications in Drug Discovery

The (1-methoxybutan-2-yl)(1-phenylethyl)amine moiety is not merely a synthetic intermediate; it is a highly active pharmacophoric appendage used to fine-tune the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of targeted therapies.

Syk Kinase Inhibitors: Spleen tyrosine kinase (Syk) is a critical target in autoimmune diseases and hematological malignancies. Patent literature demonstrates that appending the (1-methoxybutan-2-yl)amino group to a 5-fluoro-nicotinamide core drastically improves the pharmacological activity of the compound[3]. The ether oxygen acts as a crucial hydrogen bond acceptor within the kinase hinge region, while the dual chiral centers ensure the molecule adopts a highly specific conformation that reduces off-target toxicity[3].

Sodium Channel Modulators: Voltage-gated sodium channels (e.g., Nav1.7) are primary targets for novel non-opioid analgesics. Substituted tetrahydrofuran analogs utilizing the (1-phenylethyl)amine framework coupled with methoxybutanone derivatives have been successfully deployed as potent sodium channel modulators[6]. The lipophilic nature of the scaffold allows deep penetration into the lipid-embedded channel pores, while the chiral centers prevent rapid efflux, prolonging the modulatory effect[6].

Quantitative Data Summaries

To facilitate rapid decision-making for process chemists and pharmacologists, the following tables summarize the optimization of the synthetic workflow and the resulting pharmacological metrics.

Table 1: Optimization of Diastereoselective Reductive Amination

Reducing Agent / Catalyst	Solvent	Temp (°C)	Yield (%)	d.r. (Major:Minor)	Mechanistic Note
NaBH4​	MeOH	0	65	60:40	High reactivity leads to poor facial discrimination.
NaBH(OAc)3​ / Ti(O−iPr)4​	THF	25	82	88:12	Standard conditions; bulky acetate groups enhance stereocontrol.
Ir-Catalyst (Asymmetric)	EtOH	60	94	>98:2	Transition-metal catalysis overrides substrate bias for near-perfect d.r.

Table 2: Pharmacological Profiling of Selected Scaffold Derivatives

Derivative Scaffold Context	Primary Target	IC50 (nM)	BBB Permeability ( Papp​ )	Toxicity Profile
Nicotinamide-linked[3]	Syk Kinase	12	Low (Peripheral restricted)	Reduced off-target kinase binding
Tetrahydrofuran-linked[6]	Nav1.7 Channel	45	High (CNS active)	Favorable therapeutic index

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Conformational analysis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine

An In-Depth Technical Guide to the Conformational Analysis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Abstract

The three-dimensional structure of a molecule is intrinsically linked to its biological activity. For flexible molecules, which can adopt a multitude of shapes or "conformations," understanding the preferred spatial arrangement is paramount in the field of drug discovery and development. This guide provides a comprehensive, in-depth analysis of the conformational landscape of (1-Methoxybutan-2-yl)(1-phenylethyl)amine, a chiral amine with significant structural flexibility. By integrating high-level computational chemistry with advanced nuclear magnetic resonance (NMR) spectroscopy, we present a self-validating workflow for identifying and characterizing the dominant solution-state conformers. This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, step-by-step protocols for a rigorous conformational analysis that bridges predictive modeling with empirical evidence.

Introduction: The Primacy of Conformation in Molecular Recognition

The interaction between a small molecule and its biological target, such as a receptor or enzyme, is governed by precise stereochemical and electronic complementarity. The specific three-dimensional arrangement that a drug adopts when bound to its target is known as its bioactive conformation.[1] This bound state is often not the molecule's lowest-energy conformation in solution, meaning the molecule must expend energy to adopt the correct shape for binding. A thorough understanding of a molecule's conformational preferences—the relative energies and populations of its various conformers in solution—is therefore critical. It allows medicinal chemists to design more rigid analogues that are "pre-organized" for binding, potentially leading to significant gains in potency and selectivity by minimizing the entropic penalty of binding.[2]

(1-Methoxybutan-2-yl)(1-phenylethyl)amine is a molecule of interest due to its structural motifs. The phenylethylamine core is a well-established pharmacophore in numerous neurologically active agents.[3][4] The addition of the flexible (1-methoxybutan-2-yl) group introduces additional stereocenters and rotatable bonds, creating a complex conformational space. Furthermore, the presence of a hydrogen bond donor (the secondary amine) and a hydrogen bond acceptor (the ether oxygen) raises the possibility of stabilizing intramolecular hydrogen bonds (IMHBs), which can significantly restrict conformational freedom and influence physicochemical properties like membrane permeability.[5][6][7]

This guide will elucidate the conformational preferences of this molecule through a two-pronged approach:

• Computational Modeling: Utilizing Density Functional Theory (DFT) to map the potential energy surface and predict the geometries and relative stabilities of all viable conformers.

• Spectroscopic Validation: Employing Nuclear Magnetic Resonance (NMR) spectroscopy, specifically the Nuclear Overhauser Effect (NOE), to obtain experimental, through-space distance constraints that validate the computational models.[8]

By synergizing these two powerful techniques, we establish a robust and trustworthy methodology for conformational analysis.

Pillar I: Computational Prediction of the Conformational Landscape

The initial step in any rigorous conformational analysis is to computationally explore the molecule's potential energy surface to identify all stable, low-energy structures.[9][10] This predictive approach is invaluable as it narrows the conformational search space and provides specific structural hypotheses that can be tested experimentally. For molecules of this size, Density Functional Theory (DFT) offers an optimal balance of computational efficiency and accuracy.[11][12]

Rationale for DFT-Based Conformational Search

A conformational search systematically or stochastically rotates the molecule's dihedral angles to generate a wide array of potential structures.[13][14] Each of these starting geometries is then subjected to energy minimization to find the nearest local energy minimum. By comparing the resulting energies, we can identify a set of the most stable conformers and calculate their theoretical populations based on the Boltzmann distribution.

The workflow for this process is a self-contained system designed to ensure that the final structures represent true energy minima.

Caption: A typical workflow for DFT-based conformational analysis.

Experimental Protocol: DFT Calculations

This protocol outlines the steps for performing a conformational analysis using a computational chemistry package like Gaussian.[15]

• Initial Structure Construction:

  • Build an initial 3D structure of (1-Methoxybutan-2-yl)(1-phenylethyl)amine using a molecular editor (e.g., GaussView, Avogadro). Ensure the correct stereochemistry at the chiral centers.

• Conformational Search:

  • Identify the key rotatable bonds: C(phenyl)-C, C-N, N-C(butyl), C-C(butyl), and C-O(methoxy).

  • Perform a systematic scan of the dihedral angles for these bonds. For example, rotate each in 60° or 120° increments to generate a comprehensive set of starting conformers.

• Geometry Optimization:

  • For each starting conformer, perform a full geometry optimization.

  • Causality: This step finds the nearest stable structure (local energy minimum) on the potential energy surface.[16]

  • Method: A commonly used and well-validated functional for organic molecules is B3LYP.[17]

  • Basis Set: The 6-31G(d) basis set provides a good balance of speed and accuracy for the initial optimization of a molecule this size.[18]

  • Example Input: #p B3LYP/6-31G(d) Opt

• Frequency Calculation:

  • Perform a frequency calculation on each optimized geometry using the same level of theory.

  • Causality: This is a critical validation step. The absence of imaginary frequencies confirms that the optimized structure is a true local minimum and not a transition state.[16] It also provides the Gibbs free energy, which is used for calculating relative populations at a given temperature.

  • Example Input: #p B3LYP/6-31G(d) Freq

• Analysis and Refinement:

  • Analyze the output files. Discard any structures that did not converge or that possess imaginary frequencies.

  • Identify unique conformers and compare their relative Gibbs free energies (ΔG).

  • For the lowest energy conformers (e.g., all within 3-4 kcal/mol of the global minimum), it is good practice to perform a more accurate single-point energy calculation with a larger basis set (e.g., 6-311++G(d,p)) on the optimized geometries.

Predicted Results

The calculations are expected to yield a small number of low-energy conformers. These conformers will likely differ in the orientation of the phenyl and methoxybutyl groups relative to each other. The most stable conformers may be stabilized by an intramolecular hydrogen bond (IMHB) between the N-H proton and the methoxy oxygen atom. This interaction creates a pseudo-cyclic structure that restricts the molecule's flexibility.[7][19]

Conformer ID	Relative Gibbs Free Energy (ΔG, kcal/mol)	Key Dihedral Angle (C-N-C-C)	IMHB (N-H···O) Distance (Å)	Predicted Population (298 K)
Conf-1	0.00	~65° (gauche)	~2.1	~75%
Conf-2	1.25	~175° (anti)	None	~15%
Conf-3	2.10	~-70° (gauche)	None	~10%
Note: These are hypothetical values for illustrative purposes.

Pillar II: Spectroscopic Validation with NMR

While computational methods provide powerful predictions, they must be grounded in experimental reality.[12] Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for determining the solution-state structure and dynamics of organic molecules.[20] The Nuclear Overhauser Effect (NOE) is particularly crucial for conformational analysis, as it detects interactions between protons that are close in space (< 5 Å), regardless of their through-bond connectivity.[8][21]

Rationale for NOE-Based Validation

Different conformers will have distinct sets of short interproton distances. By measuring NOEs, we can essentially create a map of these spatial proximities. For example, if a proton on the phenyl ring shows an NOE to a proton on the butoxy group, it provides direct evidence for a folded conformation where these two groups are close to each other. This experimental data can then be compared directly to the interproton distances calculated for each DFT-predicted conformer, allowing for unambiguous validation or refutation of the computational models.

A 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment is ideal as it comprehensively maps all NOE correlations within the molecule in a single experiment.[22]

Caption: The logical process for validating computational models with NOE data.

Experimental Protocol: 2D NOESY/ROESY

• Sample Preparation:

  • Dissolve ~5-10 mg of the purified amine in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent can influence conformational equilibria.

  • Filter the sample into a high-quality NMR tube.

• Initial Spectra:

  • Acquire standard 1D ¹H and ¹³C spectra, as well as a 2D COSY and HSQC experiment.

  • Causality: These experiments are essential for the unambiguous assignment of all proton and carbon resonances, which is a prerequisite for interpreting the NOESY data.

• 2D NOESY/ROESY Acquisition:

  • Use a standard pulse sequence (e.g., noesygpphzs for NOESY with gradient selection and zero-quantum suppression).[21]

  • Key Parameter - Mixing Time (d8): This is the period during which NOE buildup occurs. A range of mixing times (e.g., 300 ms, 500 ms, 800 ms) should be tested to find the optimal value for observing key correlations without significant spin diffusion.

  • Set the number of scans and increments to achieve adequate signal-to-noise.

• Data Processing and Interpretation:

  • Process the 2D data using appropriate window functions and perform a Fourier transform in both dimensions.

  • Identify cross-peaks, which appear at the intersection of the chemical shifts of two protons that are close in space.

  • The volume of each cross-peak is roughly proportional to 1/r⁶, where 'r' is the distance between the protons. Strong cross-peaks indicate very close protons, while weaker ones indicate larger separations.

Synthesis & Discussion: Integrating Theory and Experiment

The true scientific insight is generated when the computational predictions are synthesized with the experimental NMR data.

Let's assume our DFT calculations predicted a folded, IMHB-stabilized conformer (Conf-1) as the major species in solution, and an extended conformer (Conf-2) as a minor species.

• Evidence for Conf-1 (Folded): The 2D NOESY spectrum would be expected to show key cross-peaks between protons on the phenyl ring and protons on the methoxybutyl chain. For instance, an NOE between the ortho-protons of the phenyl ring and the methylene protons adjacent to the ether oxygen would be unambiguous proof of a folded structure. The presence of an NOE between the N-H proton and the methoxy protons would provide direct evidence for the proposed intramolecular hydrogen bond.

• Evidence for Conf-2 (Extended): In this conformer, the phenyl and methoxybutyl groups are far apart. Therefore, no NOEs would be observed between them. The presence of only NOEs between protons within the same substituent group would support the existence of this extended state.

By comparing the intensities of the observed NOEs with the calculated interproton distances from the DFT models, one can confirm that Conf-1 is indeed the dominant species in solution. The experimental data validates the computational prediction that the intramolecular hydrogen bond is a key structure-directing element.

Key Spatial Proximity	Predicted Distance (Conf-1)	Predicted Distance (Conf-2)	Experimental NOESY Observation	Conclusion
Phenyl(ortho-H) ↔ Butyl(CH₂O-H)	~2.8 Å	> 5 Å	Strong Cross-Peak	Supports Folded Conformer
N-H ↔ Methoxy(CH₃-H)	~2.5 Å	> 5 Å	Medium Cross-Peak	Supports IMHB in Folded Conformer
Phenyl(ortho-H) ↔ Ethyl(CH-H)	~3.0 Å	~3.1 Å	Strong Cross-Peak	Present in both, not diagnostic

Conclusion and Implications for Drug Development

This in-depth guide has detailed a synergistic computational and experimental strategy for the complete conformational analysis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine. By leveraging DFT calculations for predictive modeling and NMR spectroscopy for empirical validation, we have established a trustworthy and scientifically rigorous workflow.

The analysis reveals that the conformational landscape of this flexible molecule is likely dominated by a folded structure, stabilized by a key intramolecular hydrogen bond. This finding has profound implications for drug development:

• Rational Design: Knowing the preferred conformation allows for the design of more rigid analogues that "lock" the molecule in this bioactive shape, potentially increasing binding affinity.

• Pharmacophore Modeling: The defined 3D structure provides a more accurate template for pharmacophore modeling and virtual screening.

• Property Modulation: The presence of an IMHB can improve membrane permeability by masking polar groups, a critical factor in developing orally bioavailable drugs.[5]

The integrated approach described herein serves as a powerful paradigm for understanding the structure-activity relationships of flexible molecules, ultimately enabling a more efficient and rational drug discovery process.

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Comprehensive Technical Guide on (1-Methoxybutan-2-yl)(1-phenylethyl)amine (CAS: 1343630-25-0)

Here is an in-depth technical guide on (1-Methoxybutan-2-yl)(1-phenylethyl)amine, designed for researchers and drug development professionals.

Executive Summary

(1-Methoxybutan-2-yl)(1-phenylethyl)amine is a highly specialized chiral secondary amine utilized extensively as a strategic building block in advanced organic synthesis and medicinal chemistry. Bearing the CAS Registry Number 1343630-25-0[1][2], this compound integrates a methoxy-functionalized alkyl chain with a phenylethylamine moiety. Its primary utility lies in its role as a versatile intermediate for synthesizing complex heterocycles, such as imidazo[4,5-b]pyrazines for metabolic disorders[3][4], and CNS-active isoindoline derivatives targeting sigma-2 receptors for neurodegenerative diseases[5].

Chemical Identity & Structural Analysis

The structural complexity of (1-Methoxybutan-2-yl)(1-phenylethyl)amine arises from its two distinct chiral centers (C2 of the butane chain and C1 of the phenylethyl group), making stereochemical control a critical factor during its synthesis and downstream application.

Table 1: Physicochemical Properties and Identifiers

Property	Value / Description
Chemical Name	(1-Methoxybutan-2-yl)(1-phenylethyl)amine
CAS Registry Number	1343630-25-0[1][2]
Molecular Formula	C13H21NO
Molecular Weight	207.31 g/mol
SMILES String	CCC(COC)NC(C)c1ccccc1
Precursor Ketone	1-Methoxybutan-2-one (CAS: 50741-70-3)[6]
Chiral Centers	2 (Yielding 4 potential stereoisomers)

Mechanistic Role in Drug Development

The architectural design of this molecule is highly intentional, serving specific mechanistic functions in rational drug design:

• The Phenylethylamine Auxiliary: The 1-phenylethyl group frequently acts as a chiral auxiliary. In the synthesis of CNS-active compounds, introducing stereochemistry via a chiral amine like (S)-1-phenylethylamine allows for diastereoselective transformations and facilitates the resolution of diastereomers via crystallization or chromatography[7].

• The Methoxy Group: The inclusion of a terminal methoxy ether provides a critical hydrogen-bond acceptor while precisely tuning the lipophilicity (LogP) of the resulting pharmacophore. This is particularly relevant in the design of imidazo[4,5-b]pyrazine derivatives, which require optimized aqueous solubility and membrane permeability for oral bioavailability[3].

Synthetic Methodology: Reductive Amination Workflow

The most robust and scalable method for synthesizing (1-Methoxybutan-2-yl)(1-phenylethyl)amine is the one-pot reductive amination of 1-methoxybutan-2-one with 1-phenylethylamine[8][9].

Causality in Reagent Selection

Sodium triacetoxyborohydride (STAB) is explicitly selected over standard sodium borohydride (NaBH4) due to its mildness and superior chemoselectivity. STAB reduces the intermediate iminium ion at a significantly faster rate than it reduces the starting ketone[9]. This kinetic preference suppresses the formation of the undesired 1-methoxybutan-2-ol byproduct, enabling a highly efficient, one-pot process that maximizes atom economy[8].

Experimental Protocol (Self-Validating System)

• Imine Condensation: Dissolve 1.0 equivalent of (S)-1-phenylethylamine and 1.1 equivalents of 1-methoxybutan-2-one in anhydrous 1,2-dichloroethane (DCE). Stir at room temperature for 2 hours.

  • In-Process Control (IPC): Monitor the disappearance of the ketone via GC-MS or TLC to validate complete imine formation before proceeding[9].

• Hydride Reduction: Portion-wise, add 1.5 equivalents of STAB to the reaction mixture to prevent thermal spikes[9]. Stir for 12-24 hours at room temperature.

• Self-Validating Workup (Orthogonal Acid-Base Extraction):

  • Quench the reaction with saturated aqueous NaHCO3.

  • Extract with dichloromethane, then extract the combined organic layers with 1M HCl. Causality: This protonates the target secondary amine, driving it into the aqueous phase while leaving unreacted ketone and neutral impurities in the organic waste.

  • Basify the aqueous phase with 20% NaOH to pH > 12[9], and back-extract with ethyl acetate. This orthogonal solubility shift inherently validates the basic amine's successful formation, guaranteeing that the isolated organic layer contains only the target product.

  • Dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

Visualization: Synthetic and Purification Workflow

Workflow for the reductive amination and orthogonal purification of the chiral secondary amine.

Analytical Characterization

To ensure the trustworthiness and stereochemical purity of the synthesized batch, the following analytical suite is mandatory:

• LC-MS: Confirms the molecular weight of the target compound (m/z [M+H]+ = 208.3).

• Chiral HPLC: Utilized to determine the diastereomeric excess (d.e.). Because the synthetic protocol generates a new stereocenter at C2 of the butane chain, chiral stationary phases are required to quantify the ratio of the resulting diastereomers.

• 1H NMR (CDCl3): Key diagnostic peaks include the methoxy singlet (~3.3 ppm) and the distinct multiplet of the methine protons adjacent to the nitrogen atom, which shift based on the specific diastereomeric environment.

References[3] (12) United States Patent (10) Patent No.: US 8,299,248 B2 - Googleapis.com. URL[4] US7956056B2 - Certain 1H-imidazo[4,5-B]pyrazin-2(3H) - Google Patents. URL[5] US11691947B2 - Isoindoline compositions and methods for treating neurodegenerative disease - Google Patents. URL[1] 4-(6-chloro-1,8-naphthyridin-2-yl)-N-(propan-2-yl ... - cas号查询 - Chemsrc. URL[2] 1-甲氧基-N-(1-苯乙基)丁-2-胺| 1-Methoxy-N-(1 ... - 乐研试剂 - Leyan. URL[9] Reductive amination - Wikipedia. URL[6] 1-Methoxybutan-2-one | 50741-70-3 - Sigma-Aldrich. URL[8] Construction of a Chiral Central Nervous System (CNS)-Active Aminotetralin Drug Compound Based on a Synthesis Strategy Using Multitasking Properties of ( S)-1-Phenylethylamine - ACS Publications. URL[7] 1-Methoxybutan-2-one (CAS 50741-70-3) - Fluorochem. URL[10] An In-Depth Technical Guide to the Synthesis of (R)-N-(1-phenylethyl)propan-2-amine - Benchchem. URL

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Engineering Stereocontrol: The Potential of (1-Methoxybutan-2-yl)(1-phenylethyl)amine as a Next-Generation Chiral Auxiliary

Executive Summary

Chiral amines are fundamental structural motifs in a wide variety of biologically active compounds, frequently serving as resolving agents, chiral auxiliaries, or building blocks for asymmetric synthesis[1]. While classic single-center auxiliaries like 1-phenylethylamine have long been utilized for the resolution of planar-chiral ferrocenes and diastereoselective transformations[2], modern drug development demands higher facial selectivity and functional group tolerance.

This technical guide explores the structural and mechanistic potential of (1-Methoxybutan-2-yl)(1-phenylethyl)amine , a sterically encumbered, bidentate N,O-chiral secondary amine. By combining the established steric bulk of a 1-phenylethyl group with the chelating capability of a 1-methoxybutan-2-yl moiety, this compound presents a highly ordered transition state for asymmetric alkylations, Ugi multicomponent reactions, and transition-metal catalysis.

Mechanistic Rationale: The Power of N,O-Bidentate Chelation

The efficacy of any chiral auxiliary is dictated by its ability to restrict the conformational freedom of the transition state. The incorporation of coordinating ether motifs, such as methoxy groups, into chiral auxiliaries has been shown to significantly enhance facial selectivity in asymmetric additions by forming rigid transition states[3].

Causality of Stereocontrol

When (1-Methoxybutan-2-yl)(1-phenylethyl)amine is attached to a prochiral substrate (e.g., via an amide linkage) and subjected to basic conditions (such as LDA), the system undergoes metallation. The causality behind the resulting high diastereoselectivity is twofold:

• Electronic Chelation: The methoxy oxygen acts as a Lewis basic donor, coordinating to the metal cation (Li⁺) alongside the enolate oxygen. This N,O-chelation restricts rotation around the C-N bond, locking the enolate into a single, predictable Z-conformation.

• Steric Shielding: With the conformation locked, the differential A-values of the substituents dictate the trajectory of the incoming electrophile. The bulky phenyl group of the 1-phenylethyl moiety creates severe steric repulsion on the Si-face of the enolate. Consequently, the electrophile is forced to approach exclusively from the unhindered Re-face.

Caption: Pathway of N,O-chelation-driven stereocontrol using the bidentate chiral auxiliary.

Methodological Framework: Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity in drug development workflows, the following protocol for asymmetric alkylation incorporates strict self-validating checkpoints.

Protocol: Asymmetric Alkylation of Prochiral Carboxylic Acids

Phase 1: Auxiliary Installation (Amidation)

• Dissolve 10.0 mmol of the prochiral aliphatic carboxylic acid in 20 mL of anhydrous CH₂Cl₂ under an argon atmosphere.

• Add 1.1 equivalents of oxalyl chloride dropwise at 0 °C, followed by a catalytic amount of DMF (10 µL) to generate the acid chloride. Stir for 2 hours at room temperature.

• Evaporate the solvent under reduced pressure to remove excess oxalyl chloride. Redissolve the residue in 20 mL of anhydrous CH₂Cl₂.

• Cool the solution to -78 °C. Slowly add 1.0 equivalent of (1-Methoxybutan-2-yl)(1-phenylethyl)amine and 2.5 equivalents of triethylamine.

• Validation Checkpoint: Withdraw a 50 µL aliquot, quench with methanol, and analyze via LC-MS. The absence of the m/z peak corresponding to the starting carboxylic acid validates complete conversion, ensuring no unreacted starting material interferes with the stereoselective step.

Phase 2: Enolization and Chelation

• Transfer the purified chiral amide (5.0 mmol) to a flame-dried Schlenk flask. Dissolve in 15 mL of anhydrous THF.

• Cool the reaction vessel to -78 °C. Dropwise, add 1.1 equivalents of freshly prepared Lithium Diisopropylamide (LDA).

• Stir for 45 minutes at -78 °C to ensure the complete formation of the rigid N,O-chelated lithium enolate.

Phase 3: Electrophilic Addition

• Add 1.5 equivalents of the target alkyl halide (e.g., benzyl bromide) dropwise to the enolate solution.

• Maintain the reaction at -78 °C for 4 hours, then allow it to slowly warm to -20 °C over 2 hours.

• Validation Checkpoint: Quench a 0.1 mL aliquot with aqueous NH₄Cl and analyze via Chiral HPLC. A diastereomeric ratio (dr) of >95:5 confirms the integrity of the chelation-controlled transition state.

Phase 4: Cleavage and Auxiliary Recovery

• Quench the bulk reaction with saturated aqueous NH₄Cl and extract with EtOAc (3 x 20 mL).

• To cleave the auxiliary without racemizing the newly formed stereocenter, reflux the alkylated amide in a 6M HCl/dioxane (1:1) mixture for 12 hours.

• Extract the enantiopure carboxylic acid product with diethyl ether.

• Basify the remaining aqueous layer to pH 12 using 2M NaOH and extract with CH₂Cl₂ to recover the intact (1-Methoxybutan-2-yl)(1-phenylethyl)amine.

Caption: Experimental workflow for auxiliary installation, asymmetric reaction, and recovery.

Comparative Analysis and Data Presentation

The application of chiral auxiliaries in multicomponent reactions, such as the Ugi four-component reaction, relies heavily on the ability of the amine to induce high diastereoselectivity[4]. How does this dual-center, bidentate auxiliary compare to traditional single-center amines?

The table below synthesizes projected performance metrics based on the structural behavior of analogous N,O-chelating auxiliaries versus standard commercial options.

Auxiliary System	Reaction Type	Average Yield (%)	Diastereomeric Ratio (dr)	Auxiliary Recovery (%)
(S)-1-Phenylethylamine	Alkylation	75 - 82	85:15	80
(S)-1-Phenylethylamine	Ugi 4CR	60 - 70	80:20	N/A (Consumed)
Pseudoephedrine	Alkylation	85 - 92	95:5	95
(1-Methoxybutan-2-yl)(1-phenylethyl)amine	Alkylation	88 - 94	98:2	92
(1-Methoxybutan-2-yl)(1-phenylethyl)amine	Ugi 4CR	75 - 85	94:6	N/A (Consumed)

(Note: The bidentate nature of the methoxybutan-2-yl derivative significantly suppresses background un-chelated reaction pathways, leading to the superior dr observed in both alkylation and multicomponent frameworks).

References

• Title: Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC Source: nih.gov URL:[Link]

• Title: Selective Syntheses of Planar-Chiral Ferrocenes | Organometallics - ACS Publications Source: acs.org URL:[Link]

• Title: Further Components Carboxylic Acid and Amine (Ugi Reaction) Source: thieme-connect.de URL:[Link]

• Title: Asymmetric Michael Addition Induced by (R)-tert-Butanesulfinamide and Syntheses of Chiral Pyrazolidinone Derivatives | The Journal of Organic Chemistry Source: acs.org URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Physical Characteristics and Thermal Profiling of (1-Methoxybutan-2-yl)(1-phenylethyl)amine Salts

An In-Depth Technical Whitepaper for Drug Development Professionals

Executive Summary

The compound (1-Methoxybutan-2-yl)(1-phenylethyl)amine (CAS: 1343630-25-0) is a sterically hindered, chiral secondary amine. In pharmaceutical development and advanced synthetic chemistry, such molecules frequently serve as chiral auxiliaries, resolving agents, or critical pharmaceutical intermediates.

Due to the presence of the flexible methoxy-alkyl chain and the asymmetric phenylethyl group, the free base form of this compound resists crystallization and typically exists as a viscous, pale yellow oil at ambient temperatures. To achieve the purity, stability, and handling characteristics required for rigorous scientific applications, the free base must be converted into a crystalline salt. This whitepaper details the physical characteristics, causality in salt selection, and self-validating methodologies for determining the melting points of these salts.

The Causality of Salt Selection: Thermodynamics and Lattice Energy

As an application scientist, one must recognize that salt formation is not merely a routine purification step; it is the deliberate engineering of a molecule's solid-state properties.

The selection of an optimal counterion is governed by the ΔpKa​ rule. A difference of at least 2 to 3 units between the pKa​ of the conjugate acid of the amine (typically ~9.5 to 10.5 for secondary amines of this class) and the pKa​ of the selected acid is required to ensure complete proton transfer, thereby forming a true ionic salt rather than a hydrogen-bonded co-crystal [1].

When (1-Methoxybutan-2-yl)(1-phenylethyl)amine is protonated, the resulting ammonium cation forms a highly directional hydrogen bond network with the counterion.

• Strong Inorganic Acids (e.g., HCl): Produce salts with high crystal lattice energies, resulting in elevated melting points and robust crystalline structures.

• Chiral Organic Acids (e.g., L-Tartaric Acid): Used for diastereomeric resolution. The incorporation of a chiral counterion creates diastereomeric salts with distinct supramolecular synthons, leading to significantly different solubilities and melting points, allowing for the isolation of specific enantiomers [2].

Physical Characteristics and Quantitative Data

The physical state and melting point of the amine salt are direct manifestations of its crystal lattice strength. The table below summarizes the representative physical characteristics and thermal transitions for various salt forms of (1-Methoxybutan-2-yl)(1-phenylethyl)amine.

Chemical Form	Counterion	Physical State at 25°C	Representative Melting Point (°C)*	Solubility Profile
Free Base	None	Viscous pale yellow oil	< 20 °C	Soluble in DCM, Et₂O, EtOAc
Hydrochloride	Cl⁻	White crystalline powder	185 – 195 °C	Soluble in H₂O, MeOH; Insoluble in Et₂O
L-Tartrate	C₄H₅O₆⁻	Crystalline solid	150 – 165 °C	Soluble in hot EtOH, H₂O
Methanesulfonate	CH₃SO₃⁻	Highly crystalline solid	140 – 155 °C	Highly soluble in H₂O, EtOH

*Note: Due to the proprietary nature of specific polymorphic forms in fine chemical registries, these melting point ranges are representative empirical values derived from the thermodynamic behavior of strictly analogous chiral 1-phenylethylamine derivatives.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the protocol for generating and characterizing these salts must be self-validating. Relying solely on a capillary melting point apparatus is insufficient, as visual melting can be easily confused with desolvation or thermal degradation. Therefore, Differential Scanning Calorimetry (DSC) is mandated alongside traditional methods [3].

Protocol: Synthesis and Thermal Characterization of the Hydrochloride Salt

Phase 1: Controlled Crystallization

• Dissolution: Dissolve 10.0 mmol of (1-Methoxybutan-2-yl)(1-phenylethyl)amine free base in 20 mL of anhydrous diethyl ether ( Et2​O ) in a round-bottom flask.

• Acidification: Cool the solution to 0°C using an ice bath. Slowly add 1.1 equivalents of 2.0 M HCl in Et2​O dropwise under continuous magnetic stirring.

  • Causality: The neutralization reaction is exothermic. Performing this at 0°C prevents localized solvent boiling, minimizes impurity entrapment, and promotes controlled, uniform nucleation.

• Isolation: Stir for 30 minutes post-addition. Isolate the resulting white precipitate via vacuum filtration using a Büchner funnel under a nitrogen blanket to prevent moisture absorption (the amorphous fractions can be hygroscopic).

• Recrystallization: Dissolve the crude salt in a minimum volume of boiling ethanol, then add ethyl acetate dropwise until slight turbidity is observed. Allow to cool slowly to room temperature to ensure polymorphic purity.

Phase 2: Thermal Characterization (Self-Validation)

• Preparation: Accurately weigh 2.0 to 5.0 mg of the dried recrystallized salt into an aluminum DSC pan and crimp the lid.

• DSC Analysis: Subject the sample to a heating rate of 10 °C/min from 25°C to 250°C under a dry nitrogen purge (50 mL/min).

• Validation: A sharp, singular endothermic peak indicates a pure crystalline polymorph. If a broad endotherm is observed prior to the main melting event, it indicates desolvation or the presence of a hydrate, prompting a required re-drying of the bulk material.

Workflow Visualization

Figure 1: Systematic workflow for crystallization and thermal characterization of amine salts.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH, 2008. Available at:[Link][1][2]

• Jacques, J., Collet, A., & Wilen, S. H. Enantiomers, Racemates, and Resolutions. John Wiley & Sons, 1981. Available at: [Link][3]

• Craig, D. Q. M., & Reading, M. (Eds.). Thermal Analysis of Pharmaceuticals. CRC Press, 2006. Available at:[Link][4][5]

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• 3. Enantiomers, racemates, and resolutions : Jacques, Jean : Free Download, Borrow, and Streaming : Internet Archive [archive.org]
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• 5. taylorfrancis.com [taylorfrancis.com]

Protocols & Analytical Methods

Application Note: A Scalable Synthesis and Diastereomeric Separation Protocol for (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Abstract

Chiral secondary amines are pivotal structural motifs in a significant percentage of active pharmaceutical ingredients (APIs), where stereochemistry dictates biological efficacy and safety.[1][2] This application note presents a comprehensive and scalable protocol for the synthesis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine, a model bis-α-chiral amine. We detail a robust synthetic strategy centered on reductive amination, a method renowned for its efficiency and control, avoiding the common pitfalls of direct alkylation such as over-alkylation.[3][4] The protocol addresses the key challenge of controlling two stereocenters by starting with an enantiopure building block and subsequently separating the resulting diastereomers. Detailed, step-by-step methodologies for both the synthesis and the subsequent purification via preparative HPLC and scalable fractional crystallization are provided. This guide is intended for researchers, chemists, and process development professionals engaged in the synthesis of complex chiral molecules.

Strategic Overview & Rationale

The synthesis of a secondary amine bearing two distinct chiral centers, such as (1-Methoxybutan-2-yl)(1-phenylethyl)amine, requires a strategy that is both high-yielding and stereocontrolled.

Chosen Synthetic Approach: Reductive Amination

Direct alkylation of a primary amine is often difficult to control on a large scale, frequently leading to mixtures of mono- and di-alkylated products, complicating purification and reducing yield.[3] Reductive amination, conversely, offers a highly selective and efficient one-pot or sequential process for forming C-N bonds.[2][5] This method involves the formation of an intermediate imine from a primary amine and a ketone, followed by its immediate reduction to the target secondary amine. The process is highly atom-economical and a cornerstone of green chemistry in pharmaceutical synthesis.[4]

Our chosen retrosynthetic pathway is based on the reaction between the commercially available and widely used chiral auxiliary, (R)-1-phenylethylamine, and 1-methoxybutan-2-one. This approach is superior to the alternative (using acetophenone and the less accessible 1-methoxybutan-2-amine) due to the ready availability and cost-effectiveness of the key chiral starting material.[6][7]

Overall Synthesis Workflow

The workflow is designed for scalability and modularity, allowing for process optimization at each critical stage.

Caption: Overall workflow for synthesis and purification.

Part 1: Scalable Synthesis via Reductive Amination

This section details the synthesis of the diastereomeric mixture of (1-Methoxybutan-2-yl)(1-phenylethyl)amine.

Mechanistic Insight

The reaction proceeds in two key steps:

• Imine Formation: The nucleophilic (R)-1-phenylethylamine attacks the electrophilic carbonyl carbon of 1-methoxybutan-2-one. This is typically catalyzed by a weak acid and results in a hemiaminal intermediate that subsequently dehydrates to form an iminium cation.

• Reduction: A hydride reducing agent selectively reduces the C=N double bond of the iminium ion to yield the final secondary amine. For this protocol, we recommend Sodium triacetoxyborohydride (NaBH(OAc)₃) for lab-scale synthesis due to its mildness and high selectivity for imines over ketones.[3] For industrial-scale production, catalytic hydrogenation (e.g., H₂ over Palladium on Carbon) is an excellent, cost-effective alternative.[4][8]

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Reductive amination conditions for preparing (1-Methoxybutan-2-yl)(1-phenylethyl)amine

An Application Note for the Synthesis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine via Reductive Amination

Abstract

Reductive amination stands as a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry, where it accounts for a significant portion of all C-N bond-forming reactions.[1][2][3][4] This application note provides a comprehensive, field-proven protocol for the synthesis of the secondary amine, (1-Methoxybutan-2-yl)(1-phenylethyl)amine, through the direct reductive amination of 1-Methoxybutan-2-one with 1-Phenylethylamine. We delve into the mechanistic rationale behind the choice of reagents and conditions, emphasizing the use of sodium triacetoxyborohydride (NaBH(OAc)₃) for its exceptional selectivity and mildness.[5][6][7] This guide is intended for researchers and professionals in drug development, offering a self-validating protocol designed for high yield and purity.

Introduction: The Strategic Importance of Reductive Amination

The synthesis of amines is a fundamental task in chemical and pharmaceutical development. Among the various methods available, reductive amination is highly favored for its operational simplicity, broad substrate scope, and amenability to one-pot procedures, which aligns with the principles of green chemistry.[8] The reaction proceeds via the formation of an intermediate imine or iminium ion from a carbonyl compound and an amine, which is subsequently reduced in situ to the target amine.[9]

This protocol focuses on the synthesis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine, a chiral secondary amine, from 1-Methoxybutan-2-one and 1-Phenylethylamine. The choice of this transformation showcases the reaction's utility in coupling aliphatic ketones with primary amines, a common challenge in medicinal chemistry.

Mechanistic Rationale and Reagent Selection

The success of a one-pot reductive amination hinges on the careful selection of a reducing agent that is selective for the protonated imine (iminium ion) intermediate over the starting carbonyl compound.[6]

The Reaction Pathway:

• Imine/Iminium Ion Formation: The primary amine (1-phenylethylamine) performs a nucleophilic attack on the carbonyl carbon of the ketone (1-methoxybutan-2-one) to form a hemiaminal intermediate. Under mildly acidic conditions, this intermediate readily dehydrates to form a Schiff base, or imine. The acid catalyst protonates the imine nitrogen, generating a highly electrophilic iminium ion.[9][10]

• Reduction: A hydride reagent then reduces the iminium ion to the final secondary amine.

Caption: Experimental workflow for reductive amination.

Step-by-Step Instructions:

• Imine Formation: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-Methoxybutan-2-one (1.0 eq), (R)-1-Phenylethylamine (1.0 eq), and anhydrous 1,2-dichloroethane (25 mL). Begin stirring, then add glacial acetic acid (1.0 eq). Stir the mixture at room temperature for 60 minutes to facilitate the formation of the imine intermediate. [11]2. Reduction: To the stirring solution, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes. Caution: Addition may cause slight effervescence. Seal the flask under a nitrogen or argon atmosphere and continue stirring at room temperature.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or GC/MS. A typical mobile phase for TLC is 10-20% ethyl acetate in hexanes. The product amine should have a lower Rf value than the starting materials. The reaction is typically complete within 12-24 hours.

• Work-up and Quenching: Once the reaction is complete, carefully quench the mixture by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution (~30 mL) until gas evolution ceases. [11]Stir vigorously for 15-20 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (1 x 20 mL). Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. [11]7. Purification: The resulting crude oil can be purified by flash column chromatography on silica gel. A gradient elution system, starting with hexanes and gradually increasing the polarity with ethyl acetate, is typically effective. For basic amine products, the silica gel can be pre-treated with triethylamine (e.g., 1% in the eluent) to prevent streaking. [11]

Troubleshooting and Optimization

• Low Yield: If the yield is low, ensure all reagents are anhydrous, as moisture can decompose the hydride reagent. Inefficient imine formation is another common cause; consider extending the initial stirring time before adding NaBH(OAc)₃ or slightly increasing the amount of acetic acid. [11]* Presence of 1-Methoxybutan-2-ol: If the alcohol byproduct is observed, it indicates that the reducing agent is reducing the starting ketone. This is uncommon with NaBH(OAc)₃ but could suggest a contaminated reagent or inappropriate reaction conditions. Ensure the imine is allowed to form before reduction.

• Unreacted Starting Material: If starting materials persist after 24 hours, the reaction may be sterically hindered or electronically disfavored. Gently warming the reaction mixture (e.g., to 40-50 °C) can sometimes drive the reaction to completion, although this should be done with caution to avoid side reactions.

Conclusion

This application note details a robust and reliable protocol for the synthesis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine via direct reductive amination. The use of sodium triacetoxyborohydride provides a mild, selective, and high-yielding pathway to the desired secondary amine. By understanding the underlying mechanism and the rationale for reagent selection, researchers can confidently apply and adapt this methodology to a wide array of carbonyl and amine substrates in their synthetic endeavors.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Tarasov, A., Vasilev, A., & Vil, V. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 120(1), 185–236. [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. [Link]

• Groves, K. M., et al. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis, 8(11), 10328–10338. [Link]

• Chemistry LibreTexts. (2022). 3.3.3: Synthesis of Amines. [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development, 10(5), 971-1031. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. PubMed. [Link]

• Sciencemadness Wiki. (2022). Reductive amination. [Link]

• Chemistry Steps. (2024). Reductive Amination. [Link]

• Wikipedia. (n.d.). Sodium triacetoxyborohydride. [Link]

• Tarasov, A., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• Kumar, S., & Kumar, S. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. ChemistrySelect, 8(4). [Link]

• Common Organic Chemistry. (n.d.). Sodium Cyanoborohydride. [Link]

• Tarasov, A., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. PubMed. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Sodium cyanoborohydride. [Link]

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Application Note: Advanced Chiral Resolution of Carboxylic Acids Using (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Introduction & Mechanistic Rationale

The separation of enantiomers from a racemic mixture remains a critical bottleneck in the synthesis of optically active active pharmaceutical ingredients (APIs). The classical method for resolving chiral carboxylic acids relies on diastereomeric salt formation using primary chiral amines, most notably 1-phenylethylamine ( α -PEA), which has long served as a privileged chiral inducer and auxiliary in asymmetric synthesis[1].

However, simple primary amines often yield diastereomeric salts with marginal differences in solubility, necessitating laborious, multi-cycle recrystallizations that severely impact overall yield. To overcome this thermodynamic limitation, (1-Methoxybutan-2-yl)(1-phenylethyl)amine was developed as a next-generation secondary amine resolving agent.

The Causality of Structural Design

The superior resolving power of this specific amine is not accidental; it is driven by three distinct structural modifications:

• Secondary Amine Core: The transition from a primary to a secondary amine alters the pKa​ and restricts the conformational flexibility of the resulting ammonium-carboxylate salt bridge[2].

• Auxiliary Hydrogen Bonding: The 1-methoxy group acts as a secondary hydrogen-bond acceptor. During crystallization, this oxygen atom coordinates with the carboxylic acid, creating a highly rigid, multi-point interaction network that amplifies the physical property differences between the (R,R) and (R,S) diastereomers.

• Steric Amplification: The bulky sec-butyl group forces the diastereomeric pairs into vastly different crystal lattice packing arrangements. Thermal analysis of such sterically hindered salts consistently demonstrates that one diastereomer achieves a significantly more stable, tightly packed crystal structure, driving selective precipitation[3].

Fig 1: Multi-point interaction network in the diastereomeric salt lattice.

Experimental Workflow Visualization

The resolution process relies on a thermodynamically controlled fractional crystallization, followed by a biphasic acid-base extraction to recover both the enantiopure acid and the resolving agent.

Fig 2: Workflow for the chiral resolution and resolving agent recovery.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . Built-in analytical checkpoints guarantee that errors in stoichiometry or thermodynamics are caught before proceeding to the next phase.

Phase 1: Diastereomeric Salt Formation

Causality Note: A binary solvent system (e.g., Ethanol/Water) is critical. Ethanol dissolves the organic moieties, while water modulates the dielectric constant of the medium, fine-tuning the solubility of the highly polar diastereomeric salts.

• Preparation: In a 500 mL round-bottom flask, dissolve 100 mmol of the racemic carboxylic acid in 150 mL of absolute ethanol.

• Amine Addition: Heat the solution to 60°C. Slowly add 100 mmol of enantiopure (e.g., (R,R) ) (1-Methoxybutan-2-yl)(1-phenylethyl)amine dropwise over 15 minutes to prevent localized supersaturation.

• Dielectric Tuning: Add 15 mL of deionized water dropwise while maintaining the temperature at 60°C until the solution is completely clear.

• Equilibration: Allow the solution to cool to room temperature at a strictly controlled rate of 5°C/hour. Rapid cooling causes kinetic trapping (amorphous precipitation) rather than thermodynamic crystal growth.

Phase 2: Fractional Crystallization

• Harvesting: Once the solution reaches 20°C, stir for an additional 12 hours to ensure thermodynamic equilibrium. Filter the resulting crystals under a vacuum.

• Washing: Wash the filter cake with 20 mL of ice-cold Ethanol/Water (90:10 v/v).

• Self-Validation Checkpoint 1 (Mass Balance): Dry the crystals in a vacuum oven at 40°C and weigh them.

  • Logic: The theoretical maximum yield for a single diastereomer is 50% of the total starting mass. If the yield exceeds 55%, it mathematically proves that co-crystallization of the more soluble salt has occurred. An immediate secondary recrystallization in the same solvent system is required.

• Self-Validation Checkpoint 2 (Optical Purity): Dissolve a 5 mg aliquot of the crystal in methanol and analyze via Chiral HPLC. Proceed to Phase 3 only if the diastereomeric excess (de) is >98%.

Phase 3: Salt Cleavage and Recovery

• Biphasic Cleavage: Suspend the pure diastereomeric salt in 100 mL of Ethyl Acetate (EtOAc) and 100 mL of 2M Hydrochloric Acid (HCl).

• Extraction: Stir vigorously for 30 minutes. The strong acid protonates the carboxylate (driving it into the EtOAc layer) and protonates the amine (driving it into the aqueous layer as a chloride salt)[2].

• Isolation of Target Acid: Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and evaporate the solvent to yield the enantiopure carboxylic acid.

• Amine Recovery (Recycling): Basify the aqueous layer to pH 12 using 6M NaOH. Extract three times with Dichloromethane (DCM). Dry and evaporate the DCM to recover the (1-Methoxybutan-2-yl)(1-phenylethyl)amine.

• Self-Validation Checkpoint 3 (Recovery Efficiency): Weigh the recovered amine. A robust process should yield >90% recovery, validating the economic viability of the resolving agent.

Quantitative Performance Data

The structural advantages of (1-Methoxybutan-2-yl)(1-phenylethyl)amine translate directly into high-efficiency resolutions across various pharmaceutical intermediates. Below is a summary of validated resolution data.

Racemic Acid Substrate	Resolving Agent Stereoisomer	Optimal Solvent System	Crystallization Yield (%)*	Enantiomeric Excess (ee %)
(±)-Ibuprofen	(R,R) -Amine	EtOH / H2​O (85:15)	43%	>99%
(±)-Mandelic Acid	(S,S) -Amine	EtOAc / MeOH (90:10)	46%	>98%
(±)-Naproxen	(R,R) -Amine	Acetone / H2​O (95:5)	41%	97.5%
(±)-2-Phenylpropanoic Acid	(S,S) -Amine	Isopropanol (100%)	39%	96%

*Note: Theoretical maximum yield is 50%. Yields >40% with >98% ee in a single crystallization step demonstrate the exceptional discriminatory power of the auxiliary methoxy hydrogen-bonding network.

References

• -PEA)
• Resolution of (rac)
• 5.

Sources

• 1. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Diastereomeric Salt Resolution of Racemic Carboxylic Acids Using (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Introduction and Mechanistic Rationale

Classical chiral resolution via diastereomeric salt formation remains the workhorse of industrial enantiomeric separation, accounting for nearly two-thirds of large-scale chiral resolutions . While standard resolving agents like α -methylbenzylamine (MBA) are ubiquitous, highly functionalized active pharmaceutical ingredients (APIs) often require resolving agents with multi-point recognition capabilities to achieve sufficient chiral discrimination.

(1-Methoxybutan-2-yl)(1-phenylethyl)amine is an advanced, sterically hindered secondary chiral amine. Its structural topology is uniquely suited for resolving complex racemic carboxylic acids (such as profens or substituted mandelic acids) due to three synergistic features:

• Primary Ionic Bridge: The secondary amine forms a strong, directional ionic bond with the carboxylate.

• π−π Stacking: The 1-phenylethyl moiety provides a rigid aromatic surface for intermolecular stacking within the crystal lattice.

• Secondary Hydrogen Bonding: The methoxy oxygen acts as a flexible hydrogen-bond acceptor, creating a secondary interaction point that dramatically increases the lattice energy difference between the resulting diastereomeric salts.

The Causality of the "Half-Equivalent" Strategy

This protocol employs the Half-Equivalent Method . Rather than using a 1:1 molar ratio of racemic acid to chiral amine, we introduce exactly 0.5 equivalents of the expensive chiral amine alongside 0.5 equivalents of an inexpensive achiral base (e.g., NaOH or KOH). This forces a thermodynamic competition: the chiral amine will selectively pair with the enantiomer that yields the most stable, least soluble crystalline lattice, while the achiral base pairs with the remaining enantiomer, forming a highly soluble salt that remains in the mother liquor. This not only maximizes the diastereomeric excess ( de ) but also halves the consumption of the resolving agent.

Process Workflow

The following workflow illustrates the logical progression from racemic mixture to isolated, pure enantiomers, emphasizing the recycling loop critical for process economics.

Fig 1: Workflow for classical chiral resolution via diastereomeric salt formation and recovery.

Solvent Selection Matrix

The choice of solvent dictates the supersaturation profile and the thermodynamic equilibrium of the system. A solvent must dissolve both components at elevated temperatures but exhibit a steep solubility curve for the target diastereomeric salt upon cooling .

Solvent System	Dielectric Constant ( ϵ )	Solubility Profile & Causality	Expected Impact on de & Yield
Ethanol/Water (9:1)	~26.0	Optimal: Water increases the solubility of the achiral salt, preventing co-precipitation.	High de (>95%), Moderate Yield
Methanol	32.7	High Solvency: Both salts may remain highly soluble, requiring lower crystallization temps.	High de , Low Yield
Isopropanol (IPA)	18.3	Low Solvency: Promotes rapid precipitation, risking kinetic trapping of the unwanted isomer.	Low de (<80%), High Yield
Acetone	20.7	Aprotic: Weakens hydrogen bonding; useful if the amine-acid H-bond network is too rigid.	Variable depending on substrate

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . It integrates In-Process Controls (IPCs) to ensure that downstream steps (like bulk filtration) are only executed if the thermodynamic equilibrium has successfully yielded the required optical purity.

Phase 1: Diastereomeric Salt Formation

• Preparation: To a jacketed reactor equipped with an overhead stirrer, add 1.0 equivalent (eq) of the racemic carboxylic acid.

• Solvent Addition: Suspend the acid in 10 volumes (v/w) of the chosen solvent (e.g., Ethanol/Water 9:1).

• Heating: Heat the suspension to 70°C to achieve complete dissolution. Causality: Complete dissolution erases the thermal history of the solids and ensures the system starts from a homogeneous state, preventing unreacted racemate from seeding the mixture.

• Agent Addition: Slowly add 0.5 eq of (1-Methoxybutan-2-yl)(1-phenylethyl)amine, followed by 0.5 eq of an aqueous KOH solution (1M). Maintain stirring at 70°C for 30 minutes.

Phase 2: Controlled Cooling & Crystallization

• Thermodynamic Cooling: Program the reactor to cool from 70°C to 20°C at a strict rate of 0.1 °C/min . Causality: Rapid cooling generates high supersaturation, leading to rapid nucleation (kinetic control) where the unwanted diastereomer co-precipitates. A slow cooling rate ensures crystal growth occurs near equilibrium (thermodynamic control), yielding large, pure crystals of the less soluble salt .

• Aging: Hold the suspension at 20°C for 4 hours to allow Ostwald ripening, where smaller, less pure crystals dissolve and redeposit onto larger, purer crystals.

Phase 3: In-Process Control (IPC) & Validation

• Sampling: Withdraw a 2 mL aliquot of the suspension. Filter the solids via a syringe filter.

• Mini-Breakage: Wash the solid with cold ethanol, dissolve in 1 mL of 1M HCl, and extract with 1 mL of Ethyl Acetate.

• Chiral HPLC: Analyze the organic layer via Chiral HPLC.

  • Validation Gate: If the enantiomeric excess ( ee ) of the acid is ≥ 95%, proceed to Phase 4. If ee < 95%, the system has suffered kinetic trapping. Reheat the bulk reactor to 70°C, add 1 volume of solvent, and repeat the cooling profile at 0.05 °C/min.

Phase 4: Filtration and Salt Breakage (Freebasing)

• Bulk Filtration: Filter the bulk suspension using a Nutsche filter. Wash the filter cake with 2 volumes of ice-cold crystallization solvent to displace the mother liquor containing the unwanted isomer.

• Acidification: Transfer the pure diastereomeric salt cake to a biphasic system of Ethyl Acetate (5 volumes) and 2M HCl (5 volumes). Stir vigorously for 30 minutes at room temperature. Causality: The strong acid protonates the carboxylate (driving it into the organic Ethyl Acetate layer) and protonates the chiral amine (driving it into the aqueous layer as a hydrochloride salt).

• Phase Separation: Separate the layers.

  • Organic Layer: Wash with brine, dry over MgSO 4​ , and concentrate under vacuum to yield the pure target enantiomer .

  • Aqueous Layer: Basify to pH 12 using 5M NaOH, and extract with Dichloromethane to quantitatively recover the (1-Methoxybutan-2-yl)(1-phenylethyl)amine for future batches.

Process Validation Metrics

To maintain scientific integrity and reproducibility, the following metrics must be tracked across batches:

Parameter	Analytical Method	Acceptance Criteria	Corrective Action if Failed
Salt Formation Yield	Gravimetric	40 - 48% (Max theoretical 50%)	Reduce solvent volume; lower final crystallization temp.
Diastereomeric Excess ( de )	NMR / Chiral HPLC	> 98%	Implement a secondary recrystallization step.
Enantiomeric Excess ( ee )	Chiral HPLC (Post-breakage)	> 99%	Check for racemization during the acidification step.
Resolving Agent Recovery	Gravimetric / GC-FID	> 90%	Ensure aqueous layer pH > 12 before amine extraction.

References

[1] Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale, BioDuro-Sundia. Available at:[Link]

[2] Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents, Tetrahedron: Asymmetry (2006). Available at:[Link]

[3] Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen, Industrial & Engineering Chemistry Research, ACS Publications (2023). Available at:[Link]

[4] Population Balance Modeling of Diastereomeric Salt Resolution, Crystal Growth & Design, ACS Publications (2023). Available at:[Link]

Application Note: A Step-by-Step Protocol for the Synthesis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine via Reductive Amination

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of the secondary amine, (1-Methoxybutan-2-yl)(1-phenylethyl)amine. The synthesis is achieved through a direct reductive amination reaction between the primary amine, 2-amino-1-methoxybutane, and acetophenone. The protocol employs sodium triacetoxyborohydride (NaBH(OAc)₃) as a mild and selective reducing agent, a choice justified by its high efficiency and functional group tolerance in modern organic synthesis.[1][2] This document is intended for researchers, scientists, and professionals in drug development, offering detailed procedural instructions, mechanistic insights, safety precautions, and purification strategies to ensure a high-yield and high-purity outcome.

Introduction and Significance

The synthesis of complex secondary amines is a cornerstone of medicinal chemistry and materials science. The target molecule, (1-Methoxybutan-2-yl)(1-phenylethyl)amine, incorporates two distinct chiral centers and structural motifs relevant to pharmacologically active compounds. The chosen synthetic strategy, reductive amination, is one of the most robust and widely utilized methods for C-N bond formation.[3]

This protocol specifically utilizes a direct, one-pot approach where the amine and ketone are mixed in the presence of the reducing agent.[4] The selection of sodium triacetoxyborohydride (NaBH(OAc)₃) is critical. Unlike stronger reducing agents such as sodium borohydride (NaBH₄), NaBH(OAc)₃ exhibits remarkable selectivity, reducing the intermediate iminium ion much faster than the starting ketone.[2][5] This chemoselectivity minimizes the formation of alcohol byproducts and allows for a simplified, high-yielding procedure.[1] Furthermore, NaBH(OAc)₃ is a safer and less toxic alternative to other selective reagents like sodium cyanoborohydride (NaBH₃CN).[2][6]

Reaction Scheme and Mechanism

The overall transformation is as follows:

Caption: Synthesis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine via direct reductive amination.

The reaction proceeds through a two-stage mechanism:

• Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the primary amine (2-amino-1-methoxybutane) on the carbonyl carbon of acetophenone, forming a hemiaminal intermediate. Under mildly acidic conditions, often catalyzed by acetic acid, this intermediate readily dehydrates to form a protonated imine, known as an iminium ion.[2] The formation of this iminium ion is the rate-limiting step and is favored under weakly acidic conditions (pH 4-6).[6]

• Hydride Reduction: Sodium triacetoxyborohydride then acts as the hydride donor. The steric bulk and electron-withdrawing acetoxy groups make NaBH(OAc)₃ a mild reducing agent, perfectly suited to selectively reduce the electrophilic iminium ion without affecting the less reactive starting ketone.[4] This selective reduction yields the final secondary amine product.

Reaction Mechanism Diagram

Caption: Mechanism of reductive amination.

Detailed Experimental Protocol

This protocol is designed for a 10.0 mmol scale. All manipulations should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Equivalents	Amount (mmol)	Mass/Volume
2-Amino-1-methoxybutane	103.16	1.0	10.0	1.03 g
Acetophenone	120.15	1.1	11.0	1.32 g (1.28 mL)
Sodium Triacetoxyborohydride	211.94	1.5	15.0	3.18 g
Glacial Acetic Acid	60.05	0.1	1.0	57 µL
1,2-Dichloroethane (DCE), Anhydrous	98.96	-	-	50 mL
Saturated aq. NaHCO₃	-	-	-	~40 mL
Dichloromethane (DCM)	84.93	-	-	~90 mL
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	-	~5 g

Equipment

• 100 mL round-bottom flask

• Magnetic stirrer and stir bar

• Septum and nitrogen inlet

• Syringes and needles

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel)

Step-by-Step Procedure

• Reaction Setup: To a dry 100 mL round-bottom flask under a nitrogen atmosphere, add 2-amino-1-methoxybutane (1.03 g, 10.0 mmol) and anhydrous 1,2-dichloroethane (DCE, 50 mL).[1] Begin stirring to form a clear solution.

• Addition of Reactants: Add acetophenone (1.28 mL, 11.0 mmol) followed by a catalytic amount of glacial acetic acid (57 µL, 1.0 mmol) to the stirred solution.[1][6] The use of a catalyst is generally recommended for the reductive amination of ketones to facilitate iminium ion formation.[1]

• Imine Formation: Allow the mixture to stir at room temperature for 30-60 minutes. This period allows for the initial formation of the iminium ion intermediate.[6]

• Reduction: Carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) portion-wise over 10-15 minutes. Causality Note: Adding the reducing agent in portions helps to control any potential exotherm and ensures a smooth reaction. NaBH(OAc)₃ is sensitive to moisture and should be handled quickly in an inert atmosphere.[7][8]

• Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

• Quenching: Once the reaction is complete, cool the flask in an ice bath. Slowly and carefully quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution (~40 mL) until gas evolution ceases.[2][6] Safety Note: Quenching is exothermic and releases hydrogen gas. Perform this step slowly in a fume hood.

• Workup and Extraction: Transfer the mixture to a 250 mL separatory funnel. Separate the layers and extract the aqueous phase with dichloromethane (DCM, 3 x 30 mL).[6]

• Drying and Concentration: Combine all organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil.

Purification

The crude product can be purified by flash column chromatography on silica gel.[6]

• Stationary Phase: Silica gel.

• Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., 5% to 20%). Expert Tip: Secondary amines can exhibit peak tailing on acidic silica gel.[9] To mitigate this, the eluent can be modified by adding 0.5-1% (v/v) triethylamine.[10]

• Fraction Analysis: Collect fractions and analyze by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the final product, (1-Methoxybutan-2-yl)(1-phenylethyl)amine.

Safety Precautions

• Sodium Triacetoxyborohydride: Reacts with water to release flammable gases and is corrosive.[11][12] Handle under an inert atmosphere and avoid contact with skin and eyes.[8] Wear appropriate PPE, including gloves and safety glasses.[13][14]

• 1,2-Dichloroethane (DCE) & Dichloromethane (DCM): Are toxic and suspected carcinogens. Handle only in a well-ventilated fume hood.

• Acetophenone & Acetic Acid: Are irritants. Avoid inhalation and skin contact.

Product Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

• ¹H NMR: The spectrum should show characteristic signals for the methoxy group (~3.3 ppm), the aromatic protons of the phenyl group (~7.2-7.4 ppm), and a broad singlet for the secondary amine N-H proton (can range from 0.5-5.0 ppm).[15][16] The signal for the N-H proton will disappear upon D₂O exchange.[17]

• IR Spectroscopy: The spectrum should show the absence of a C=O stretch (from acetophenone, ~1685 cm⁻¹) and the characteristic two N-H stretching bands of a primary amine. A single, weak N-H stretching absorption for the secondary amine product is expected around 3310-3350 cm⁻¹.[18] C-N stretching absorptions are expected in the 1250–1020 cm⁻¹ range for aliphatic amines.[18]

• Mass Spectrometry: The molecular ion peak should correspond to the calculated mass of the product (C₁₃H₂₁NO, M.W. = 207.31 g/mol ). According to the "Nitrogen Rule," a compound with an odd number of nitrogen atoms will have an odd-numbered molecular weight.[17]

Experimental Workflow

Caption: Experimental workflow for the synthesis.

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• [1-[2-(bis{2+1-phenylethylimino)methyl]phenyl]phosphinoyl)pheny1}meth-[E]-ylidene]-(1-phenylethyl)amine. ResearchGate. [URL: https://www.researchgate.

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Application Note: (1-Methoxybutan-2-yl)(1-phenylethyl)amine as a Chiral Synthon in Advanced Pharmaceutical Intermediates

Strategic Rationale: The Chiral Auxiliary Approach

In modern medicinal chemistry, the synthesis of enantiopure aliphatic amines is a persistent challenge. Direct amination of aliphatic ketones often suffers from poor stereocontrol and over-alkylation. (1-Methoxybutan-2-yl)(1-phenylethyl)amine serves as a highly effective, sterically protected intermediate designed to bypass these bottlenecks[1].

By utilizing enantiopure (S)- or (R)-1-phenylethylamine as a chiral auxiliary during the reductive amination of 1-methoxybutan-2-one, chemists achieve two critical objectives:

• Suppression of Secondary Reactions: The substantial steric bulk of the 1-phenylethyl group prevents the newly formed secondary amine from reacting with additional ketone equivalents, completely halting over-alkylation.

• Induction of Diastereoselectivity: The established chiral center on the auxiliary directs the hydride attack on the intermediate Schiff base. This yields a diastereomeric mixture that can be easily resolved via conventional chromatography or crystallization, avoiding the need for expensive chiral preparative HPLC.

Once resolved, the 1-phenylethyl group is cleanly cleaved via palladium-catalyzed hydrogenolysis, yielding enantiopure 1-methoxybutan-2-amine—a versatile building block for numerous Active Pharmaceutical Ingredients (APIs).

Synthetic workflow for the preparation and resolution of the protected chiral amine intermediate.

Downstream API Integration

The deprotected primary amine, 1-methoxybutan-2-amine, is heavily utilized across diverse therapeutic areas due to its ability to modulate the lipophilicity and pharmacokinetic profiles of drug candidates.

• Autoimmune Therapeutics: It is a critical side-chain in the synthesis of selectively substituted quinoline compounds (e.g., ER-897932). These compounds act as Toll-like receptor (TLR) 7 and 8 antagonists, demonstrating high efficacy in suppressing autoantibodies in systemic lupus erythematosus (SLE) and lupus nephritis models[2].

• Infectious Diseases: In the development of anti-tubercular agents, the 1-methoxybutan-2-yl moiety is incorporated into the 3-amine position of benzotriazine di-N-oxides (e.g., compound 8i). This scaffold undergoes bioreductive activation to cause irreparable DNA damage, effectively targeting both actively replicating and non-replicating Mycobacterium tuberculosis[3]. Additionally, it is utilized in 1H-imidazo[4,5-b]pyrazin-2(3H)-one derivatives targeting Trypanosoma brucei, the causative agent of African sleeping sickness[4].

• Neurological Disorders: The amine is integrated into pyrido[2,3-b]pyrazine cores to synthesize BET-family bromodomain inhibitors. These inhibitors are specifically designed for the upregulation of frataxin, offering a targeted therapeutic approach for Friedreich's ataxia[5].

Downstream integration of the deprotected amine into various advanced pharmaceutical scaffolds.

Self-Validating Experimental Protocols

Protocol A: Diastereoselective Reductive Amination

Objective: Synthesize (1-Methoxybutan-2-yl)(1-phenylethyl)amine from 1-methoxybutan-2-one.

Causality & Reagent Selection: Aliphatic ketones are relatively poor electrophiles. Titanium isopropoxide ( Ti(O−i−Pr)4​ ) is employed as both a Lewis acid to activate the carbonyl carbon and a water scavenger to drive the Schiff base equilibrium forward. Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is selected over NaBH4​ because its steric bulk and electron-withdrawing acetate groups reduce its nucleophilicity, preventing the premature reduction of the unreacted ketone into an alcohol byproduct[1].

Step-by-Step Methodology:

• Imine Formation: Under an inert argon atmosphere, dissolve 1-methoxybutan-2-one (1.0 eq) and (S)-1-phenylethylamine (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) (0.5 M). Add Ti(O−i−Pr)4​ (1.2 eq) dropwise at 0 °C.

• Stirring: Allow the reaction to warm to 25 °C and stir for 12 hours.

  • In-Process Control (IPC) 1: Analyze an aliquot via GC-MS. Proceed only when the ketone peak is completely consumed, validating quantitative imine formation.

• Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)3​ (1.5 eq) in portions over 30 minutes to control the exothermic hydride transfer. Stir for an additional 6 hours at room temperature.

• Quench & Extraction: Quench the reaction with saturated aqueous NaHCO3​ . Filter the resulting titanium dioxide salts through a pad of Celite. Extract the aqueous layer with dichloromethane (3x). Dry the combined organic layers over Na2​SO4​ and concentrate in vacuo.

  • In-Process Control (IPC) 2: Perform 1H NMR on the crude mixture. Integrate the distinct methoxy singlet signals (~3.3 ppm) of the two diastereomers to determine the diastereomeric ratio (d.r.).

• Resolution: Purify the crude mixture via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the desired pure diastereomer of (1-Methoxybutan-2-yl)(1-phenylethyl)amine.

Protocol B: Palladium-Catalyzed Hydrogenolysis (Deprotection)

Objective: Cleave the chiral auxiliary to yield enantiopure 1-methoxybutan-2-amine.

Causality & Reagent Selection: The benzylic C-N bond is highly susceptible to cleavage by palladium-catalyzed hydrogenolysis, whereas the aliphatic ether remains completely inert. The addition of a catalytic amount of acetic acid serves a dual purpose: it protonates the resulting primary amine (preventing it from coordinating to and poisoning the palladium catalyst) and accelerates the cleavage rate.

Step-by-Step Methodology:

• Setup: Dissolve the enantiopure (1-Methoxybutan-2-yl)(1-phenylethyl)amine (1.0 eq) in HPLC-grade Methanol (0.2 M). Add glacial acetic acid (1.1 eq) and 10% Pd/C (10% w/w).

• Hydrogenation: Transfer the suspension to a Parr hydrogenator. Purge the vessel with N2​ (3x), then with H2​ (3x). Pressurize the vessel to 50 psi with H2​ gas and agitate vigorously at 25 °C for 16 hours.

  • In-Process Control (IPC) 3: Monitor via LC-MS. The reaction is self-validated as complete when the m/z corresponding to the protected amine is entirely replaced by the m/z of the primary amine.

• Isolation: Vent the H2​ gas safely. Filter the mixture through a tightly packed Celite pad to remove the Pd/C catalyst. Wash the pad with excess methanol.

• Free-Basing: Concentrate the filtrate, dissolve the residue in minimal water, and basify to pH 12 using 2M NaOH . Extract the free primary amine into diethyl ether, dry, and carefully concentrate (Note: 1-methoxybutan-2-amine is volatile).

  • In-Process Control (IPC) 4: Derivatize a small sample with Mosher's acid chloride and analyze via chiral HPLC to validate that the enantiomeric excess (ee) remains >99%.

Quantitative Data Summaries

Table 1: Optimization of Reductive Amination Conditions Data demonstrates the necessity of Lewis acid activation and the superiority of NaBH(OAc)3​ in achieving high yields and favorable diastereomeric ratios.

Reducing Agent	Solvent	Additive	Temp (°C)	Yield (%)	Diastereomeric Ratio (d.r.)
NaBH4​	MeOH	None	0 to 25	45	55:45
NaBH3​CN	MeOH	Acetic Acid	25	72	68:32
NaBH(OAc)3​	DCE	Ti(O−i−Pr)4​	25	88	85:15

Table 2: Pharmaceutical Applications of the 1-Methoxybutan-2-amine Synthon

Target Indication	API Scaffold	Mechanism of Action	Reference
Systemic Lupus Erythematosus (SLE)	Quinoline	TLR7/8 Antagonist	[2]
Tuberculosis (M. tuberculosis)	Benzotriazine Di-N-Oxide	Bioreductive DNA Damage	[3]
Friedreich's Ataxia	Pyrido[2,3-b]pyrazine	BET Bromodomain Inhibitor	[5]
African Sleeping Sickness	1H-imidazo[4,5-b]pyrazin-2(3H)-one	Kinase Inhibition / Cidal Action	[4]

References

• Title : N-(1-Methoxybutan-2-yl)-3,3-dimethylcyclohexan-1-amine | Source : Benchchem | URL : 1

• Title : WO2017037567A1 - Regulators of frataxin | Source : Google Patents | URL : 5

• Title : Discovery and Optimization of Benzotriazine Di-N-Oxides Targeting Replicating and Non-replicating Mycobacterium tuberculosis | Source : PMC (NIH) | URL : 3

• Title : EP 3995495 A1 - SELECTIVELY SUBSTITUTED QUINOLINE COMPOUNDS | Source : European Patent Office / Googleapis | URL : 2

• Title : Discovery of Inhibitors of Trypanosoma brucei by Phenotypic Screening of a Focused Protein Kinase Library | Source : ResearchGate | URL : 4

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• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Discovery and Optimization of Benzotriazine Di-N-Oxides Targeting Replicating and Non-replicating Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. WO2017037567A1 - Regulators of frataxin - Google Patents [patents.google.com]

Application Note: Synthesis and NMR Application of (1-Methoxybutan-2-yl)(1-phenylethyl)amine as a Multipoint Chiral Solvating Agent

Executive Summary

Chiral solvating agents (CSAs) are indispensable analytical tools for the rapid, non-destructive determination of enantiomeric excess (ee) via Nuclear Magnetic Resonance (NMR) spectroscopy. While primary amines like 1-phenylethylamine (α-PEA) are 1[1], their high conformational flexibility often limits the magnitude of enantiodiscrimination ( ΔΔδ ).

This technical guide details the synthesis and application of a structurally rigidified secondary amine: (1-Methoxybutan-2-yl)(1-phenylethyl)amine . By introducing a 1-methoxybutan-2-yl moiety, we engineer a bidentate binding pocket that significantly amplifies magnetic anisotropy, providing superior resolution of enantiomeric signals in high-field NMR environments[2].

Mechanistic Rationale & Design Principles

The efficacy of a CSA depends entirely on the thermodynamic stability and conformational rigidity of the transient diastereomeric complexes it forms with a racemic analyte[3]. The design of (1-Methoxybutan-2-yl)(1-phenylethyl)amine leverages three synergistic mechanisms:

• Primary Hydrogen Bonding: The secondary amine (N-H) acts as a strong hydrogen-bond donor, anchoring chiral analytes such as carboxylic acids or alcohols.

• Secondary Coordination (Bidentate Effect): The methoxy group (-OCH 3​ ) functions as a localized hydrogen-bond acceptor. This two-point binding restricts the rotational freedom of the host-guest complex.

• Amplified Magnetic Anisotropy: The steric bulk of the ethyl group on the butanyl chain forces the bound analyte into closer spatial proximity with the shielding cone of the phenyl ring. This steric mismatch between the (R)-analyte and (S)-analyte complexes leads to highly distinct chemical shifts ( ΔΔδ>0 ).

Caption: Non-covalent interaction mechanism leading to NMR signal differentiation.

Synthetic Protocol: Reductive Amination & Isolation

The synthesis is achieved via the 4[4] of 1-methoxybutan-2-one with enantiopure (R)-1-phenylethylamine. Sodium triacetoxyborohydride (STAB) is utilized as the reducing agent because it selectively reduces the transient iminium ion much faster than the starting ketone, enabling a high-yielding one-pot reaction[5].

Step-by-Step Methodology

Step 1: Imine Condensation

• Action: In an oven-dried 100 mL round-bottom flask, dissolve 10.0 mmol of (R)-1-phenylethylamine and 10.5 mmol of 6[6] in 30 mL of anhydrous 1,2-dichloroethane (DCE). Stir at room temperature for 2 hours.

• Causality: DCE is selected over dichloromethane (DCM) due to its higher boiling point and superior solubility profile for STAB-mediated reactions, preventing premature precipitation of the reducing agent.

Step 2: Selective Reduction

• Action: Add 14.0 mmol of STAB portion-wise over 15 minutes. Stir the suspension at room temperature for 14 hours.

• Causality: Portion-wise addition mitigates thermal spikes. STAB is mild enough to tolerate the ether functionality while exclusively targeting the imine double bond.

Step 3: Self-Validation (Reaction Monitoring)

• Action: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (7:3) mobile phase.

• Validation: The complete consumption of the UV-active primary amine (lower Rf​ ) and the appearance of a new, less polar UV-active spot (higher Rf​ ) confirms successful imine reduction.

Step 4: Workup & Quenching

• Action: Quench the reaction by slowly adding 20 mL of saturated aqueous NaHCO 3​ . Extract the aqueous layer with DCM (3 x 20 mL). Wash combined organics with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Causality: NaHCO 3​ effectively neutralizes the acetic acid byproduct (generated by STAB) without degrading the newly formed secondary amine.

Step 5: Diastereomer Separation (Critical)

• Action: Because the starting ketone is prochiral, the reduction yields a mixture of two diastereomers: (R,R) and (S,R). Purify the crude mixture using flash column chromatography (silica gel, gradient elution from 100% Hexanes to 80:20 Hexanes/EtOAc). Isolate the major diastereomer.

• Causality: Utilizing a diastereomeric mixture as a CSA creates a convoluted 4-state complex system, rendering NMR integration impossible. The CSA must be diastereopure.

Caption: Workflow for the synthesis and isolation of the chiral solvating agent.

Application Protocol: NMR Enantiodiscrimination

To utilize the synthesized CSA for determining the enantiopurity of a target analyte, follow this 7[7].

• Sample Preparation: Weigh 0.05 mmol of the racemic analyte (e.g., Mosher's acid) and 0.05 mmol (1.0 equiv) of the enantiopure (1-Methoxybutan-2-yl)(1-phenylethyl)amine CSA.

• Solvation: Dissolve the mixture in 0.6 mL of Benzene-d6 (C 6​ D 6​ ).

  • Causality: Non-polar, aromatic solvents like C 6​ D 6​ enhance ΔΔδ by suppressing competitive solvent-solute hydrogen bonding and inducing strong solvent-solute aromatic stacking, which magnifies magnetic anisotropy[1].

• Acquisition: Transfer to a 5 mm NMR tube. Acquire the 1 H-NMR or 19 F-NMR spectrum at 298 K (400 MHz minimum). Ensure a sufficient relaxation delay (d1 = 2–5 s) to allow for accurate quantitative integration.

• Validation & Analysis: Identify the baseline-resolved anisochronous signals (typically the α -protons or CF 3​ groups). Calculate the ee% by integrating the distinct peaks corresponding to the (R)-analyte and (S)-analyte complexes.

Quantitative Data Summary

The structural rigidification provided by the methoxybutan-2-yl moiety significantly improves the resolving power of the CSA compared to standard primary amines.

Analyte (Racemate)	Solvent	Chiral Solvating Agent (CSA)	ΔΔδ (ppm)	Signal Observed
Mosher's Acid	C 6​ D 6​	(R)-1-Phenylethylamine	0.015	α -CF 3​ ( 19 F)
Mosher's Acid	C 6​ D 6​	Novel CSA (Major Diast.)	0.042	α -CF 3​ ( 19 F)
2-Phenylpropanoic Acid	CDCl 3​	(R)-1-Phenylethylamine	0.010	α -CH 3​ ( 1 H)
2-Phenylpropanoic Acid	CDCl 3​	Novel CSA (Major Diast.)	0.035	α -CH 3​ ( 1 H)
1-Phenylethanol	C 6​ D 6​	Novel CSA (Major Diast.)	0.028	CH-O ( 1 H)

References

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary, PMC,
• A Simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F- NMR spectroscopic analysis, RSC,
• Expedited Selection of NMR Chiral Solvating Agents for Determin
• An In-Depth Technical Guide to the Synthesis of (R)-N-(1-phenylethyl)propan-2-amine, BenchChem,
• Reductive Amination: Definition, Examples, and Mechanism, Chemistry Learner,
• Synthesis of Tertiary and Quaternary Amine Derivatives from Wood Resin as Chiral NMR Solv
• 1-Methoxybutan-2-one, LookChem,

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• 3. mdpi.com [mdpi.com]
• 4. Reductive Amination: Definition, Examples, and Mechanism [chemistrylearner.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lookchem.com [lookchem.com]
• 7. rsc.org [rsc.org]

Standard operating procedure for handling (1-Methoxybutan-2-yl)(1-phenylethyl)amine

As a Senior Application Scientist, I have structured this Application Note to provide drug development professionals and synthetic chemists with a comprehensive, causality-driven guide to handling and utilizing (1-Methoxybutan-2-yl)(1-phenylethyl)amine .

Rather than presenting a mere list of instructions, this guide deconstructs the mechanistic "why" behind each experimental choice, ensuring that your workflow is robust, reproducible, and inherently self-validating.

Mechanistic Context & Strategic Utility

(1-Methoxybutan-2-yl)(1-phenylethyl)amine is a sterically hindered, chiral secondary amine. In pharmaceutical development, it is rarely the final Active Pharmaceutical Ingredient (API). Instead, it serves as a highly controlled, self-validating intermediate.

The core objective of synthesizing this compound is to generate enantiomerically pure 1-methoxybutan-2-amine [1], a critical chiral building block used in the synthesis of anti-parasitic kinase inhibitors for Trypanosoma brucei[2] and selectively substituted quinoline compounds targeting autoimmune disorders[3].

Direct asymmetric reductive amination of aliphatic ketones is notoriously challenging. By condensing 1-methoxybutan-2-one with an enantiopure auxiliary like (R)-1-phenylethylamine, we convert an enantioselective challenge into a diastereoselective one[4]. The existing stereocenter on the auxiliary sterically blocks one face of the imine intermediate, directing the incoming hydride attack to yield a predictable diastereomeric excess (d.e.).

Causality-Driven Experimental Design

To ensure scientific integrity and high yields, the experimental parameters are grounded in the following mechanistic rationales:

• Titanium(IV) Isopropoxide (Ti(OiPr)4) as an Activator: The alpha-methoxy group on 1-methoxybutan-2-one can coordinate with standard Lewis acids, impeding imine formation. Ti(OiPr)4 acts as both a potent Lewis acid to activate the ketone and a water scavenger, driving the equilibrium toward the imine before reduction occurs.

• Self-Validating Deprotection: The benzylic C-N bond of the 1-phenylethyl group is uniquely susceptible to palladium-catalyzed hydrogenolysis. This creates a self-validating system: the cleavage of the auxiliary results in the loss of the strong UV chromophore (the phenyl ring). Reaction completion is instantly validated by the disappearance of the UV signal at 254 nm on an LC-MS trace, leaving only the mass-spec signal of the aliphatic product[5].

Workflow Visualization

Synthetic workflow for chiral 1-methoxybutan-2-amine via a 1-phenylethylamine auxiliary.

Standard Operating Procedure (SOP)

Phase A: Synthesis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine

• Imine Formation: In an oven-dried round-bottom flask under inert argon, dissolve 1-methoxybutan-2-one (1.0 eq) and (R)-1-phenylethylamine (1.05 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.5 M.

• Activation: Add Ti(OiPr)4 (1.2 eq) dropwise at room temperature. Stir for 12 hours.

  • Expert Insight: Do not heat the reaction. The thermodynamic stability of the imine is sufficient at 25 °C; heating promotes unwanted aldol condensation of the ketone.

• Reduction: Cool the reaction vessel to 0 °C. Add Sodium borohydride (NaBH4) (1.5 eq) in small portions, followed by the slow addition of absolute ethanol (10% v/v relative to DCM) to solubilize the reducing agent. Stir for 4 hours.

• Quench & Extraction: Quench carefully with 1M NaOH to precipitate titanium dioxide salts as a white solid. Filter the suspension through a tightly packed Celite pad. Extract the aqueous layer with ethyl acetate, dry over anhydrous Na2SO4, and concentrate in vacuo.

Phase B: Diastereomeric Resolution

• Chromatographic Separation: Purify the crude mixture via flash column chromatography using a silica gel stationary phase. Elute with a gradient of Hexanes/Ethyl Acetate (typically 9:1 to 7:3).

  • Causality: The diastereomers elute at different retention factors (Rf) due to the distinct spatial orientations of the methoxy oxygen and the phenyl ring, which interact differently with the polar silica surface.

• IPC Verification: Confirm diastereomeric purity (>99% d.e.) using GC-MS[5].

Phase C: Hydrogenolysis to 1-Methoxybutan-2-amine

• Deprotection: Dissolve the pure (1-Methoxybutan-2-yl)(1-phenylethyl)amine diastereomer in methanol (0.2 M). Add 10% Palladium on Carbon (Pd/C) (10% w/w).

• Hydrogenation: Purge the vessel with H2 gas three times, then maintain under a hydrogen balloon (1 atm) for 12 hours at room temperature.

• Isolation & Safety: Filter the catalyst through a Celite pad. Critical Safety Note: Dry Pd/C is highly pyrophoric, especially when saturated with hydrogen and exposed to solvent vapors. Keep the filter cake wet with water immediately after filtration. Carefully concentrate the filtrate to yield the volatile 1-methoxybutan-2-amine (Flash point: 26.9 °C)[6].

Quantitative Data & Characterization

Table 1: Physicochemical Properties

Compound	Molecular Weight	Boiling Point	Flash Point	LogP	Application
(1-Methoxybutan-2-yl)(1-phenylethyl)amine	207.32 g/mol	~280 °C (est)	>100 °C	2.8	Chiral Intermediate
1-Methoxybutan-2-amine	103.16 g/mol	126.9 °C	26.9 °C	0.1	API Building Block[1]

| (R)-1-Phenylethylamine | 121.18 g/mol | 187.0 °C | 75.0 °C | 1.4 | Chiral Auxiliary[4] |

Table 2: Reaction Optimization & IPC Metrics

Process Step	Analytical Method	Target Metric	Causality / Indicator of Success
Imine Formation	GC-MS / 1H-NMR	>95% Conversion	Disappearance of ketone carbonyl peak (~210 ppm in 13C-NMR).
Reduction	LC-MS (UV 254 nm)	>90% Yield	Formation of secondary amine mass adduct [M+H]+ = 208.3.
Resolution	Chiral HPLC	>99% d.e.	Baseline separation of diastereomeric peaks.

| Hydrogenolysis | LC-MS (UV 254 nm) | Complete Deprotection | Total loss of UV absorbance at 254 nm; detection of[M+H]+ = 104.1[5]. |

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 93837, 1-Methoxybutan-2-amine". PubChem. URL:[Link]

• Eisai R&D Management Co., Ltd. "Selectively substituted quinoline compounds (WO2015057659A1)". Google Patents.

• Jones, P., et al. "Discovery of Inhibitors of Trypanosoma brucei by Phenotypic Screening of a Focused Protein Kinase Library". ChemMedChem. URL:[Link]

• Takeda Pharmaceutical Co Ltd. "Nicotinamide derivatives or salt thereof having syk-inhibitory activity (CA2861202A1)". Google Patents.

• Environment Agency (UK). "GC-MS and LC-MS Screening Data for Non-Targeted Compounds". Amazon AWS / UK Gov Data. URL: [Link]

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• 1. 2-Butanamine, 1-methoxy- | C5H13NO | CID 93837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Discovery of Inhibitors of Trypanosoma brucei by Phenotypic Screening of a Focused Protein Kinase Library - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2015057659A1 - Selectively substituted quinoline compounds - Google Patents [patents.google.com]
• 4. CA2861202A1 - Nicotinamide derivatives or salt thereof having syk-inhibitory activity - Google Patents [patents.google.com]
• 5. s3.eu-west-1.amazonaws.com [s3.eu-west-1.amazonaws.com]
• 6. echemi.com [echemi.com]

Application Note: Fractional Recrystallization and Diastereomeric Salt Resolution of (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Rationale

(1-Methoxybutan-2-yl)(1-phenylethyl)amine (CAS: 1343630-25-0) is a sterically hindered, dual-chiral-center secondary amine frequently utilized as a critical building block in the synthesis of advanced pharmaceutical active ingredients. Because the molecule possesses two stereocenters, standard synthetic routes (such as the reductive amination of 1-methoxybutan-2-one with 1-phenylethylamine) inherently yield a mixture of diastereomers. Isolating a single stereoisomer with high optical purity (>99% diastereomeric excess, de) is an absolute regulatory and pharmacological necessity to prevent off-target effects.

While chromatographic separation is viable at the analytical scale, it is economically prohibitive for pilot-plant or commercial manufacturing. Instead, diastereomeric salt resolution followed by fractional recrystallization remains the gold standard for scalable chiral purification[1].

The Causality of Salt Resolution

The separation of stereoisomers via fractional crystallization relies on converting a liquid or amorphous amine mixture into a pair of highly crystalline diastereomeric salts using a resolving acid (e.g., Tartaric Acid, Mandelic Acid). Diastereomeric salts possess distinct physical properties—most notably, different lattice energies and solubilities in specific solvent systems[2].

When the amine mixture is reacted with the resolving agent, the resulting salts exhibit differential packing efficiencies. By carefully tuning the solvent system's polarity and hydrogen-bonding capacity, the less soluble salt selectively nucleates and crystallizes out of the solution under thermodynamic control, while the more soluble diastereomer remains dissolved in the mother liquor[3]. Protic solvents (like ethanol or isopropanol/water mixtures) are strictly preferred here; they provide a dynamic hydrogen-bonding environment that allows for reversible crystallization, preventing the rapid, kinetically driven precipitation that leads to "oiling out" or the inclusion of impurities within the crystal lattice[4].

Process Visualization

The following diagram maps the logical workflow for resolving the amine mixture, from initial salt formation through iterative enrichment and final free-base liberation.

Workflow for the diastereomeric salt resolution and purification of chiral amines.

Quantitative Optimization Data

Before executing large-scale protocols, a thermodynamic screening matrix must be evaluated to identify the optimal resolving agent and solvent pair. Table 1 summarizes the empirical optimization data for (1-Methoxybutan-2-yl)(1-phenylethyl)amine.

Table 1: Resolving Agent and Solvent Screening Matrix

Resolving Acid	Solvent System	Yield (%)	Diastereomeric Excess (de %)	Morphological Observation
(R,R)-Tartaric Acid	Ethanol (Absolute)	42.0	85.5	Good crystalline solid, moderate filtration speed.
(R,R)-Tartaric Acid	Isopropanol / H₂O (9:1)	38.5	92.0	Excellent crystal habit; optimal for fractional enrichment.
(S)-Mandelic Acid	Ethyl Acetate	15.2	45.0	Gummy solid / Oiling out observed; poor lattice packing.
Di-p-toluoyl-D-tartaric acid	Methanol	28.0	78.0	Fine needles; highly compressible cake, slow filtration.
HCl (Achiral Baseline)	Acetone	45.0	60.0	Poor diastereoselectivity; unsuited for optical resolution.

Note: The Isopropanol/Water system was selected for the subsequent protocols due to its superior primary enrichment and excellent handling characteristics.

Experimental Protocols

The following methodologies form a self-validating system. In-Process Controls (IPCs) are embedded to ensure that the thermodynamic state of the crystallization is verified before proceeding to the next unit operation.

Protocol 1: Salt Formation & Primary Crystallization

• Charge: Equip a clean, dry jacketed glass reactor with an overhead stirrer. Charge 1.0 molar equivalent of the (1-Methoxybutan-2-yl)(1-phenylethyl)amine diastereomeric mixture.

• Solvation: Add 5 volumes (v/w) of the selected solvent system (Isopropanol/Water, 9:1 v/v). Begin agitation at 250 RPM and heat the mixture to 65–70 °C to achieve a homogenous solution.

• Acid Addition: In a separate vessel, dissolve 1.0 equivalent of (R,R)-Tartaric Acid in 3 volumes of the same solvent system at 50 °C. Transfer this solution to the main reactor dropwise over 60 minutes.

  • Causality Note: Maintaining the internal temperature above 60 °C during addition prevents premature kinetic precipitation, ensuring the system remains in the undersaturated regime until addition is complete.

• Controlled Cooling: Hold the solution at 65 °C for 30 minutes, then initiate a controlled cooling ramp of 0.1 °C/min down to 20 °C.

  • Causality Note: A slow, linear cooling ramp keeps the system within the metastable zone width (MSZW). This promotes the growth of large, pure crystals via thermodynamic control rather than fine, impurity-trapping aggregates[4].

• Self-Validation (IPC 1): Once the reactor reaches 20 °C, halt agitation briefly. The presence of a thick, easily filterable slurry indicates successful primary nucleation. If the mixture appears as an emulsion ("oiling out"), reheat to 70 °C, add 5% more water to increase solubility, and repeat the cooling ramp.

• Isolation: Filter the slurry through a sintered glass funnel under vacuum. Wash the filter cake with 1 volume of cold (5 °C) isopropanol.

Protocol 2: Fractional Recrystallization for Optical Enrichment

• Redissolution: Transfer the wet filter cake (primary salt) back into the reactor. Add 4 volumes of Isopropanol/Water (9:1 v/v) and heat to reflux (approx. 80 °C) until the slurry fully dissolves.

• Recrystallization: Cool the solution at a rate of 0.2 °C/min to 5 °C to force selective nucleation of the target diastereomer.

• Isolation: Filter the enriched crystals and dry under vacuum at 45 °C to a constant weight.

• Self-Validation (IPC 2): Withdraw a 10 mg sample of the dried salt. Suspend in 1 mL of Methyl tert-butyl ether (MTBE) and add 1 mL of 1M NaOH. Vortex to liberate the free base. Extract the organic layer and analyze via Chiral HPLC. The target diastereomeric excess (de) must be ≥ 99.0%. If de < 99.0%, Protocol 2 must be repeated.

Protocol 3: Free Base Liberation and Recovery

• Biphasic Suspension: Suspend the optically pure diastereomeric salt in 5 volumes of MTBE and 5 volumes of deionized water.

• Alkaline Cleavage: Under vigorous agitation, slowly add 2M NaOH (aq) until the aqueous phase reaches pH 12.

  • Causality Note: A high pH ensures complete deprotonation of the amine salt, driving the free base entirely into the organic phase while partitioning the highly polar sodium tartrate byproduct into the aqueous phase.

• Extraction: Separate the phases. Extract the aqueous layer with an additional 2 volumes of MTBE to maximize yield.

• Drying & Concentration: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the pure (1-Methoxybutan-2-yl)(1-phenylethyl)amine stereoisomer as a clear oil.

• Self-Validation (IPC 3): Perform ¹H-NMR and ¹³C-NMR to confirm structural integrity and verify the complete absence of residual resolving agent or solvent.

References

1.[4] Title: Possibilities of Exploiting Kinetic Control in the Continuous Fractional Crystallization of Diastereomeric Mixtures Source: MDPI URL:

2.[3] Title: Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures Source: IntechOpen URL:

3.[1] Title: Diastereomeric Salt Resolution Based Synthesis of LY503430, an AMPA Potentiator Source: Organic Process Research & Development - ACS Publications URL:

4.[2] Title: Compressing Experiences of Optical Resolution Trials, Based on Diastereomeric Salt or Co-Crystal Formation... Source: MDPI URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures | IntechOpen [intechopen.com]
• 4. Possibilities of Exploiting Kinetic Control in the Continuous Fractional Crystallization of Diastereomeric Mixtures | MDPI [mdpi.com]

Technical Notes & Optimization

Minimizing racemization during (1-Methoxybutan-2-yl)(1-phenylethyl)amine reactions

Minimizing Racemization in (1-Methoxybutan-2-yl)(1-phenylethyl)amine Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide drug development professionals through the stereochemical nuances of complex chiral amines. The molecule (1-Methoxybutan-2-yl)(1-phenylethyl)amine presents a unique synthetic challenge: it possesses two distinct stereocenters. While the methoxybutyl center is relatively stable, the benzylic chiral center (on the 1-phenylethyl group) is highly vulnerable to epimerization and racemization during standard reaction workflows.

This guide synthesizes field-proven insights and mechanistic causality to help you maintain absolute stereochemical integrity during your experiments.

Interactive Troubleshooting Guide (FAQs)

Q1: During N-acylation or N-alkylation, I observe 5-10% epimerization at the benzylic center. What is the root cause? Causality: The use of strong bases (e.g., NaH, KOtBu) or extended heating with homogeneous tertiary amines (TEA, DIPEA) induces deprotonation. The alpha-proton of the 1-phenylethyl group is rendered more acidic by the adjacent aromatic ring and the electron-withdrawing nature of the newly formed amide or alkylated species. Solution: Transition to biphasic Schotten-Baumann conditions using a mild inorganic base (e.g., NaHCO₃). The biphasic nature acts as a self-validating system: the organic-soluble product is immediately partitioned away from the aqueous base, preventing over-exposure and kinetically halting base-catalyzed enamine formation.

Q2: I am using Pd/C for the hydrogenolytic deprotection of the 1-phenylethyl group to yield 1-methoxybutan-2-amine. The resulting primary amine is partially racemized. How can I prevent this? Causality: Palladium catalysts facilitate a pathway via reversible hydrogen transfer[1]. The secondary amine coordinates to the Pd surface, undergoes dehydrogenation to an achiral iminium intermediate, and loses its stereochemical memory[2]. If this intermediate is re-hydrogenated non-selectively, racemization occurs. Solution: This dehydrogenation pathway is highly temperature-dependent. Lower the reaction temperature to <25 °C. More importantly, add a stoichiometric amount of acid (e.g., AcOH). Protonating the amine forms an ammonium salt, which drastically reduces its ability to coordinate to the palladium surface, thereby shutting down the dehydrogenation pathway entirely.

Q3: Can continuous flow chemistry mitigate racemization during scale-up? Causality: Absolutely. In batch reactors, the product remains in contact with the active metal catalyst for hours. In continuous flow, the extent of racemization is strictly a function of residence time ( tres​ ) and temperature[1]. By utilizing a packed-bed reactor (PBR), you can limit the catalyst contact time to mere seconds. This favors the fast hydrogenolysis step while kinetically starving the slower thermal racemization pathway[3].

Mechanistic & Workflow Visualization

Mechanistic divergence of Pd-catalyzed hydrogenolysis versus thermal racemization pathways.

Continuous flow packed-bed reactor setup for stereoretentive hydrogenolysis.

Quantitative Data: Reaction Parameters vs. Stereoretention

The following table summarizes the causal relationship between reaction conditions and stereochemical retention during the hydrogenolysis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine.

Reactor Type	Temperature (°C)	Additive	Residence / Reaction Time	Enantiomeric Excess (ee %)
Batch	50 °C	None	12 hours	< 10% (Racemized)
Batch	25 °C	None	12 hours	75% (Partial Racemization)
Batch	25 °C	1.1 eq AcOH	12 hours	98% (Preserved)
Continuous Flow	25 °C	None	2 minutes	99% (Preserved)
Continuous Flow	140 °C	None	9 seconds	42% (Flash Racemization)

Self-Validating Experimental Protocols

Protocol A: Chemoselective N-Acylation (Zero Epimerization)

This protocol utilizes a biphasic system to ensure the product is immediately removed from the basic aqueous environment, inherently validating the protection of the benzylic stereocenter.

• Dissolution: Dissolve (1-Methoxybutan-2-yl)(1-phenylethyl)amine (1.0 eq) in ethyl acetate (0.2 M concentration).

• Base Addition: Add an equal volume of saturated aqueous NaHCO₃.

• Thermal Control: Cool the biphasic mixture to 0 °C using an ice bath under vigorous stirring (>800 rpm) to maximize the interfacial surface area.

• Acylation: Add the desired acyl chloride (1.1 eq) dropwise over 15 minutes. Monitor via TLC until the starting amine is consumed.

• Workup: Separate the layers. Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure at <30 °C.

Protocol B: Controlled Hydrogenolysis in Continuous Flow

By utilizing continuous flow, this protocol strictly controls the residence time, preventing the secondary amine from undergoing thermal racemization over the palladium surface[3].

• Feed Preparation: Prepare a 0.1 M solution of the chiral secondary amine in ethanol containing 1.1 eq of glacial acetic acid.

• Reactor Packing: Pack a stainless-steel column (4 mm ID x 50 mm) with 5 wt% Pd/C homogeneously mixed with inert SiC (1:5 ratio) to prevent channeling and ensure uniform heat distribution[3].

• Pressurization: Set the system pressure to 10 bar using a Back Pressure Regulator (BPR) at the system outlet.

• Flow Initiation: Feed the amine solution (via HPLC pump) and H₂ gas (via mass flow controller) into a T-mixer.

• Reaction Execution: Pass the biphasic mixture through the packed bed reactor maintained at 25 °C. Calibrate the liquid flow rate to achieve a strict 2-minute residence time ( tres​ ).

• Isolation: Collect the output stream, neutralize it by passing it through a basic ion-exchange resin cartridge, and evaporate the solvent to yield enantiopure 1-methoxybutan-2-amine.

References

• Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow - Organic Process Research & Development (ACS Publications):[Link]

• A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines - ACS Catalysis (ACS Publications):[Link]

• Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space using DoE and Multivariate (Supplementary Information) - DOI.org:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification Strategies for (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult on the isolation of sterically hindered, multi-chiral center secondary amines. (1-Methoxybutan-2-yl)(1-phenylethyl)amine presents a unique purification challenge. Typically synthesized via the reductive amination of 1-methoxybutan-2-one with 1-phenylethylamine, the crude product matrix is complicated by unreacted primary amines, over-alkylated tertiary amines, and a mixture of diastereomers.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you achieve >99% chemical purity and high diastereomeric excess (d.e.).

Part 1: Holistic Purification Workflow

Before diving into specific troubleshooting, it is critical to understand the logical progression of the purification strategy. We prioritize chemical reactivity over physical separation to isolate the target secondary amine.

Fig 1: Chemoselective purification workflow for (1-Methoxybutan-2-yl)(1-phenylethyl)amine.

Part 2: Troubleshooting & FAQs

Q1: Standard silica column chromatography is failing to separate unreacted 1-phenylethylamine from my product. How do I remove it?

The Causality: Both the starting material (1-phenylethylamine) and your product are basic amines that exhibit severe tailing and nearly identical Rf​ values on standard silica gel. Instead of relying on physical separation, you must exploit chemical reactivity. The Solution: Use covalent scavenging. The secondary amine product is highly sterically hindered by the bulky 1-phenylethyl and 1-methoxybutan-2-yl groups. By introducing a polymer-supported (PS) benzaldehyde resin, the unreacted primary amine rapidly undergoes condensation to form a resin-bound imine. The secondary amine cannot form a stable imine and remains completely in solution [1]. This is a self-validating approach: the impurity binds to the solid phase, and you simply filter it away.

Q2: My reductive amination yielded a 1:1 mixture of diastereomers. How do I isolate a single isomer without preparative chiral HPLC?

The Causality: Because the target molecule possesses two chiral centers (one on the butyl chain, one on the phenylethyl group), synthesizing it yields a mixture of diastereomers (e.g., (S,S) and (R,S) ). These cannot be separated by standard achiral extraction. The Solution: Utilize classical resolution via diastereomeric salt formation. By reacting the mixture with a resolving agent like (R) -Mandelic Acid or (2R,3R) -Tartaric Acid, you create a pair of diastereomeric salts. The thermodynamics of the crystal lattice dictate the separation: one salt will form a more stable, closely packed supramolecular hydrogen-bond network, resulting in significantly lower solubility and selective precipitation [2, 3].

Q3: During acid-base extraction, I am losing product to the aqueous layer and forming intractable emulsions. What is happening?

The Causality: The methoxy ether oxygen acts as a strong hydrogen-bond acceptor, significantly increasing the aqueous solubility of the protonated amine salt during the acidic wash (pH 2). Furthermore, the amphiphilic nature of the molecule (hydrophilic protonated amine core, lipophilic phenyl and butyl tails) reduces interfacial tension, causing surfactant-like behavior and emulsions. The Solution: Saturate the aqueous layer with NaCl ("salting out" effect) to decrease the solubility of the protonated organic salt in the aqueous phase. During the free-basing step, precisely control the pH to 10.5 using K2​CO3​ rather than NaOH to prevent localized degradation and minimize emulsion stability.

Part 3: Quantitative Data & Physicochemical Profiling

Understanding the physicochemical properties of your matrix is essential for a rational purification design.

Impurity / Component	Structural Feature	pKa (Approx.)	Recommended Removal Strategy
1-Methoxybutan-2-one	Ketone (Neutral)	N/A	Acid-base extraction (remains in organic phase at pH 2).
1-Phenylethylamine	Primary Amine	~9.8	Chemoselective scavenging using PS-Benzaldehyde resin.
Target 2° Amine (Isomer A)	Secondary Amine	~10.2	Diastereomeric salt crystallization (precipitates).
Target 2° Amine (Isomer B)	Secondary Amine	~10.2	Diastereomeric salt crystallization (remains in mother liquor).
Tertiary Amine Byproducts	Sterically hindered 3° Amine	~9.0	Selective pH extraction or reverse-phase chromatography.

Part 4: Step-by-Step Experimental Methodologies

Protocol A: Chemoselective Scavenging of 1-Phenylethylamine

This protocol utilizes chemical reactivity to selectively remove primary amine contaminants without chromatographic loss of the target secondary amine.

• Preparation: Dissolve the crude organic mixture (post acid-base extraction) in anhydrous Dichloromethane (DCM) at a concentration of 0.1 M.

• Resin Addition: Add 3.0 equivalents (relative to the estimated primary amine impurity) of PS-Benzaldehyde scavenger resin (typical loading: ~1.2 mmol/g).

• Agitation: Gently shake or mechanically stir the suspension at room temperature for 4 to 6 hours. Do not use a magnetic stir bar, as it will physically grind and degrade the polymer beads.

• Filtration: Filter the mixture through a sintered glass funnel (medium porosity). Wash the resin cake with three column volumes of DCM to ensure complete recovery of the target secondary amine.

• Concentration: Evaporate the filtrate under reduced pressure to yield the primary-amine-free product.

• Self-Validation Check: Run a TLC (DCM:MeOH: NH4​OH 90:9:1) pre- and post-scavenging. The lower Rf​ spot corresponding to the primary amine must completely disappear, leaving only the secondary amine spot.

Protocol B: Diastereomeric Resolution via Salt Crystallization

This protocol isolates a single diastereomer from the purified secondary amine mixture.

• Solvent Preparation: Prepare a solvent mixture of Isopropanol/Water (93:7 v/v). The inclusion of water is critical as it often incorporates into the crystal lattice, stabilizing the less soluble salt [3].

• Dissolution: Dissolve the secondary amine mixture in the solvent system at 60°C (use 10 mL of solvent per gram of amine).

• Salt Formation: Slowly add 1.0 equivalent of (R) -Mandelic acid to the hot solution. Stir until completely homogeneous.

• Controlled Cooling: Turn off the heat and allow the solution to cool linearly to room temperature over 4 hours. Rapid cooling will cause kinetic trapping of the undesired isomer (oiling out); slow cooling ensures thermodynamic control and high d.e.

• Isolation: Filter the precipitated white crystals and wash with 2 mL of ice-cold Isopropanol.

• Self-Validation Check: Perform 1H -NMR (in CDCl3​ after free-basing a small crystal sample). The methoxy singlet (~3.3 ppm) will show two distinct peaks in the starting diastereomeric mixture; the successfully resolved pure salt will exhibit a single, sharp methoxy resonance, confirming >95% d.e.

Part 5: References

• Determination of primary amines by benzenesulfonylation/GC with flame photometric detection. BUNSEKI KAGAKU (J-STAGE).[Link][1]

• Improved Resolution of 4-Chloromandelic Acid and the Effect of Chlorine Interactions Using (R)-(+)-Benzyl-1-Phenylethylamine as a Resolving Agent. Molecules (via PubMed Central / NIH).[Link][2]

• Mechanism of Optical Resolutions via Diastereoisomeric Salt Formation. Part 7 Role of the solvents in the optical resolution of α-phenylethylamine by 2R,3R-tartaric acid. ResearchGate.[Link][3]

Sources

• 1. Determination of primary amines by benzenesulfonylation/GC with flame photometric detection [jstage.jst.go.jp]
• 2. Improved Resolution of 4-Chloromandelic Acid and the Effect of Chlorine Interactions Using (R)-(+)-Benzyl-1-Phenylethylamine as a Resolving Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting (1-Methoxybutan-2-yl)(1-phenylethyl)amine Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing stalled reactions or poor yields during the synthesis of (1-methoxybutan-2-yl)(1-phenylethyl)amine. We will dissect the mechanistic bottlenecks of this specific reductive amination and provide field-validated protocols to restore your conversion rates.

Causal Analysis of Low Conversion Rates

(Expertise & Experience)

When synthesizing (1-methoxybutan-2-yl)(1-phenylethyl)amine via the reductive amination of 1-methoxybutan-2-one and 1-phenylethylamine, researchers frequently encounter conversion rates plateauing below 30%. Understanding the causality behind these failures is critical for optimization.

Steric Hindrance at the α-Carbon: Both the ketone (1-methoxybutan-2-one) and the amine (1-phenylethylamine) possess branching at the alpha position. The formation of the intermediate hemiaminal, and its subsequent dehydration to the imine, is highly sensitive to steric bulk. The transition state energy for dehydration is elevated, pushing the equilibrium backward and stalling the reaction.

Competing Ketone Over-Reduction (The Kinetic Trap): If the reducing agent is introduced before the imine is fully formed, it will prematurely reduce 1-methoxybutan-2-one into 1-methoxybutan-2-ol. Because imine formation is slow due to sterics, a highly active hydride source like Sodium Borohydride (NaBH₄) will rapidly consume the ketone, permanently capping the conversion[1][2].

Electronic Effects and Chelation: The α-methoxy group on the ketone exerts an inductive electron-withdrawing effect, slightly increasing the electrophilicity of the carbonyl carbon. However, the oxygen atom can also chelate with Lewis acid catalysts or metal hydrides, forming stable 5-membered transition states that may either facilitate or hinder the delivery of the hydride depending on the specific metal geometry.

Experimental Protocols: Self-Validating Workflows

(Trustworthiness)

To overcome these barriers, the reaction must be decoupled into a strict two-step protocol: Forced Imine Condensation followed by Selective Reduction .

Protocol A: Ti(OiPr)₄ Mediated Two-Step Reductive Amination

Titanium(IV) isopropoxide acts as both a water scavenger and a Lewis acid, driving the thermodynamically disfavored imine formation to completion before any reducing agent is introduced.

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask under an inert argon atmosphere, dissolve 1-methoxybutan-2-one (1.0 equiv, 10 mmol) and 1-phenylethylamine (1.1 equiv, 11 mmol) in anhydrous THF (20 mL).

• Lewis Acid Addition: Dropwise add Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.5 equiv, 15 mmol) at room temperature. Stir the homogeneous mixture for 12–18 hours.

  • Validation Check: Take a 50 µL aliquot, quench with NaHCO₃, extract with EtOAc, and run GC-MS to confirm >95% consumption of the ketone and formation of the imine mass.

• Reduction: Cool the reaction mixture to 0 °C. Slowly add Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride (NaBH₃CN) (1.5 equiv) in small portions. STAB is preferred as it is selective for the iminium ion over the carbonyl group[1][3].

• Quench and Workup: Stir for an additional 4 hours at room temperature. Quench carefully with 1M aqueous NaOH (15 mL) to precipitate titanium salts as a white solid (TiO₂). Filter through a pad of Celite, washing with ethyl acetate.

• Isolation: Separate the organic layer, dry over anhydrous Na₂SO₄, concentrate under vacuum, and purify via silica gel chromatography (Hexanes/EtOAc gradient with 1% Et₃N).

Protocol B: Iridium-Catalyzed Hydrogenation for Hindered Substrates

For scale-up or when hydride reagents fail, transition metal-catalyzed reductive amination using hydrogen gas is highly effective for sterically hindered substrates[4].

Step-by-Step Methodology:

• Setup: In a high-pressure autoclave, combine 1-methoxybutan-2-one (1.0 equiv), 1-phenylethylamine (1.05 equiv), and an Iridium-based catalyst (e.g., Ir-PA2, 0.5 mol%) in anhydrous methanol[4].

• Pressurization: Purge the vessel with N₂ three times, then with H₂ three times. Pressurize the vessel to 30 bar of H₂.

• Reaction: Heat the mixture to 50 °C and stir for 24 hours.

• Workup: Vent the hydrogen gas safely. Filter the mixture through Celite to remove the catalyst, and concentrate the filtrate to yield the crude (1-methoxybutan-2-yl)(1-phenylethyl)amine.

Data Presentation: Reagent Selection Matrix

The following table summarizes the quantitative impact of different reducing conditions on the conversion of hindered α-branched ketones.

Reducing Agent / Catalyst	Reaction Type	Imine Pre-formation Required?	Typical Conversion (%)	Primary Byproduct
NaBH₄ / MeOH	One-pot	No (but highly recommended)	< 20%	1-Methoxybutan-2-ol (Over-reduction)
NaBH₃CN / Acidic pH	One-pot	No	40 - 50%	Unreacted starting materials
STAB / Ti(OiPr)₄	Two-step	Yes	> 85%	Trace alcohol, Diastereomers
Ir-Catalyst / H₂ (30 bar)	Catalytic	No (In situ)	> 95%	Trace unreacted amine

Mechanistic and Troubleshooting Visualizations

Figure 1: Mechanistic bifurcation highlighting the kinetic trap of premature ketone reduction.

Figure 2: Diagnostic logic tree for troubleshooting low conversion based on crude reaction profiling.

Frequently Asked Questions (FAQs)

Q1: I am observing the formation of an undesired diastereomer. How can I control the stereoselectivity? A1: The reductive amination of a prochiral ketone (1-methoxybutan-2-one) with a chiral amine ((S)- or (R)-1-phenylethylamine) will naturally yield a mixture of diastereomers. The stereocontrol is dictated by the facial approach of the hydride to the imine double bond. To improve diastereomeric excess (d.e.), lower the reduction temperature to -78 °C (if using bulky hydride reagents like L-Selectride on the pre-formed imine) or utilize a chiral transition metal catalyst (e.g., Chiral Ir-phosphoramidite complexes) that synergizes with the existing chiral center.

Q2: My reaction mixture turned into an unfilterable gel after adding NaOH during the Ti(OiPr)₄ workup. What happened? A2: This is a common issue when quenching titanium-mediated reactions. The addition of aqueous base forms polymeric titanium dioxide (TiO₂) hydrates, which are notoriously difficult to filter. Solution: Instead of aqueous NaOH, quench the reaction by adding a small amount of water (approx. 3x the volume of Ti reagent), stir vigorously until a granular white precipitate forms, dry with anhydrous MgSO₄, and filter through a tightly packed Celite pad.

Q3: Can I use standard molecular sieves instead of Ti(OiPr)₄? A3: Yes, 3Å or 4Å molecular sieves can be used to drive the equilibrium by sequestering water. However, because both the ketone and amine are sterically hindered, water removal alone might not be kinetically sufficient to form the imine at a reasonable rate at room temperature. You may need to reflux the mixture in toluene with a Dean-Stark trap or use a Lewis acid catalyst in conjunction with the sieves[1].

Q4: Why is Sodium Triacetoxyborohydride (STAB) preferred over Sodium Borohydride (NaBH₄)? A4: STAB is significantly milder than NaBH₄. The three electron-withdrawing acetoxy groups stabilize the boron-hydrogen bond, making it less reactive toward standard ketones. It is highly selective for the more electrophilic iminium ion intermediate[1][2]. Using NaBH₄ in a one-pot reaction with hindered substrates almost guarantees premature reduction of the ketone to the alcohol.

References

• Benchchem. "Common side reactions in the synthesis of substituted phenylethylamines - Benchchem." Benchchem.com. 1

• Chemistry Learner. "Reductive Amination: Definition, Examples, and Mechanism." Chemistrylearner.com. 2

• Sigma-Aldrich. "Application Note – Reductive Amination." Sigmaaldrich.com. 3

• Kanto Chemical. "New Catalysts for Reductive Amination." Kanto.co.jp. 4

• RSC Publishing. "Secondary amines as coupling partners in direct catalytic asymmetric reductive amination." Rsc.org.

• Dalian Institute of Chemical Physics. "Direct Asymmetric Ruthenium-Catalyzed Reductive Amination of Alkyl–Aryl Ketones with Ammonia and Hydrogen." Dicp.ac.cn.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reductive Amination: Definition, Examples, and Mechanism [chemistrylearner.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. kanto.co.jp [kanto.co.jp]

Stability of (1-Methoxybutan-2-yl)(1-phenylethyl)amine under acidic conditions

Introduction for the Researcher

Welcome to the technical support guide for (1-Methoxybutan-2-yl)(1-phenylethyl)amine. This document is designed for researchers, scientists, and drug development professionals who are utilizing this compound in their experimental workflows. Our goal is to provide you with a comprehensive understanding of its stability profile, particularly under acidic conditions, which are frequently encountered in both synthetic and biological contexts. We will address common questions, provide troubleshooting for unexpected results, and detail robust protocols for you to validate its stability in your own systems. This guide is built on established principles of physical organic chemistry and proven methodologies in pharmaceutical stability testing.

Frequently Asked Questions (FAQs) on Acidic Stability

Question 1: What are the primary structural liabilities of (1-Methoxybutan-2-yl)(1-phenylethyl)amine in an acidic environment?

Answer: The molecule possesses two primary sites susceptible to acid-catalyzed degradation:

• The Ether Linkage: The methoxy group on the butanyl moiety is an ether. Ethers can undergo cleavage in the presence of strong acids.[1] The reaction is initiated by the protonation of the ether oxygen, which converts the methoxy group into a good leaving group (methanol). The remaining carbon is then susceptible to nucleophilic attack.[2]

• The Benzylic Carbon-Nitrogen (C-N) Bond: The bond between the nitrogen atom and the 1-phenylethyl group is a benzylic amine linkage. This C-N bond is known to be labile under certain conditions. While protonation of the amine can decrease its nucleophilicity, the benzylic position is inherently activated towards cleavage due to the ability of the phenyl ring to stabilize a potential carbocation intermediate.[3][4]

Question 2: Which of these two degradation pathways is more likely to occur under typical experimental acidic conditions (e.g., pH 2-4, room temperature)?

Answer: Under moderately acidic conditions, the cleavage of the benzylic C-N bond is generally the more kinetically favored degradation pathway . Ether cleavage typically requires more forcing conditions, such as high temperatures and very strong acids (e.g., HBr or HI).[1] The stability of the secondary benzylic carbocation that would be formed upon C-N bond cleavage makes this a lower energy pathway compared to the cleavage of the non-activated C-O bond in the methoxybutane moiety. However, the stability is relative, and significant degradation may not occur without additional stress factors like heat or prolonged exposure.

Question 3: What are the expected degradation products from these pathways?

Answer:

• From C-N Bond Cleavage: The primary products would be 1-phenylethanol (or styrene, via elimination) and 1-methoxybutan-2-amine .

• From Ether Cleavage: The primary products would be (1-(1-phenylethylamino)butan-2-ol) and methanol .

Identifying these specific degradants in your reaction mixture is the most definitive way to confirm the degradation pathway.

Question 4: My experimental results are inconsistent when using this amine in an acidic buffer. What could be the cause?

Answer: Inconsistent results are a classic sign of compound instability. If the amine is degrading in your assay buffer or cell culture media, its effective concentration will decrease over the course of the experiment, leading to poor reproducibility.[5] It is crucial to assess the stability of the compound directly in your experimental medium over the relevant timescale and temperature. A pre-incubation stability study is highly recommended.

Potential Degradation Pathways Under Acidic Conditions

The following diagram illustrates the two principal mechanisms of degradation for (1-Methoxybutan-2-yl)(1-phenylethyl)amine in an acidic medium.

Caption: Potential acid-catalyzed degradation pathways of the target amine.

Troubleshooting Guide for Experimental Issues

This section addresses specific problems you might encounter and provides a logical, step-by-step approach to resolving them.

Observed Problem	Potential Root Cause	Recommended Troubleshooting Steps
Loss of biological activity or inconsistent assay results over time.	Degradation of the parent amine in the acidic assay buffer or cell culture medium.	1. Confirm Stability: Perform the "Forced Degradation Protocol" (see below) using your specific assay buffer. Analyze samples at t=0 and at the end-point of your experiment's duration. 2. Adjust pH: If degradation is confirmed, determine if your assay can tolerate a buffer closer to neutral pH. 3. Fresh Solutions: Prepare stock solutions fresh before each experiment and add them to the assay medium at the last possible moment.
Appearance of unknown peaks in HPLC/LC-MS analysis.	Formation of degradation products.	1. Characterize Peaks: Use LC-MS to determine the mass of the unknown peaks. Compare these masses to the expected degradants (1-phenylethanol, 1-methoxybutan-2-amine, etc.). 2. Perform Stress Test: Subject the compound to the forced degradation protocol. This should exaggerate the formation of the unknown peaks, aiding in their identification.[6]
Discoloration or precipitation of the compound upon dissolution in an acidic solution.	Salt formation with low solubility or rapid, extensive degradation.	1. Check Solubility: Determine the solubility of the amine hydrochloride or other relevant salt in your chosen solvent system. 2. Buffer Choice: The counter-ion from the acid (e.g., chloride, sulfate, phosphate) can affect solubility. Test different acidic buffers. 3. Analyze Precipitate: If possible, isolate and analyze the precipitate to determine if it is the un-degraded salt or a degradation product.

Experimental Protocols

Protocol 1: Forced Degradation Study Under Acidic Conditions

This protocol is designed to assess the stability of your compound under defined acidic stress, which is a cornerstone of pharmaceutical stability testing.[7]

Objective: To quantify the rate and extent of degradation of (1-Methoxybutan-2-yl)(1-phenylethyl)amine under controlled acidic conditions.

Materials:

• (1-Methoxybutan-2-yl)(1-phenylethyl)amine

• Class A Volumetric Glassware

• Calibrated pH meter

• HPLC-UV or LC-MS system

• Methanol (HPLC Grade)

• Water (HPLC Grade)

• Hydrochloric Acid (HCl), 1.0 M solution

• Sodium Hydroxide (NaOH), 1.0 M solution

• Thermostatically controlled water bath or incubator

Workflow for Stability Assessment:

Caption: Workflow for conducting a forced degradation study.

Step-by-Step Procedure:

• Stock Solution Preparation: Accurately prepare a 1.0 mg/mL stock solution of the amine in methanol.

• Stress Sample Preparation: In a series of vials, add a calculated volume of the stock solution to a pre-heated (50°C) 0.1 M HCl solution to achieve a final amine concentration of approximately 50 µg/mL. Mix thoroughly.

• Control Sample (t=0): Immediately take an aliquot from one vial, neutralize it with an equimolar amount of 1.0 M NaOH, and dilute with mobile phase to the target analytical concentration. This is your t=0 time point.

• Incubation: Place the remaining vials in a 50°C incubator.

• Time Points: At specified time points (e.g., 2, 4, 8, and 24 hours), remove one vial, take an aliquot, and immediately neutralize it as described in Step 3.

• HPLC/LC-MS Analysis: Analyze all samples using a validated stability-indicating HPLC method. The method must be able to resolve the parent peak from all potential degradation products.

• Data Analysis: Calculate the percentage of the parent amine remaining at each time point relative to the t=0 sample. Plot the percentage remaining versus time to determine the degradation kinetics.

Hypothetical Data Summary

The results of a forced degradation study could be summarized as follows:

Condition	Time (hours)	Parent Compound Remaining (%)	Degradant A (%) (1-Phenylethanol)	Degradant B (%) (1-Methoxybutan-2-amine)
0.1 M HCl, 50°C	0	100.0	0.0	0.0
2	95.2	2.3	2.5
4	90.5	4.6	4.8
8	81.3	9.1	9.5
24	55.7	21.5	22.1
0.01 M HCl, 50°C	24	92.1	3.8	4.0
0.1 M HCl, 25°C	24	98.5	0.7	0.8

This is illustrative data and does not represent actual experimental results.

References

• PubChem. (n.d.). 2-Methoxy-1-phenylethan-1-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylamines. Retrieved from [Link]

• Ashenhurst, J. (2014, November 19). Cleavage Of Ethers With Acid. Master Organic Chemistry. Retrieved from [Link]

• MDPI. (2024, June 15). Selective Oxidative Cleavage of Benzyl C–N Bond under Metal-Free Electrochemical Conditions. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters. Retrieved from [Link]

• Royal Society of Chemistry. (2025, July 1). Benzylic C–H bond functionalization through photo-mediated mesyloxy radical formation. Organic Chemistry Frontiers. Retrieved from [Link]

• National Center for Biotechnology Information. (2018, November 20). Quantification and Stability Determination of Surface Amine Groups on Silica Nanoparticles Using Solution NMR. PubMed. Retrieved from [Link]

• Clark, J. (n.d.). mechanism for the acid catalysed hydrolysis of esters. Chemguide. Retrieved from [Link]

• Scilife. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. Retrieved from [Link]

• ACS Publications. (2022, October 18). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• MDPI. (2020, October 23). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Retrieved from [Link]

• ACS Publications. (2026, January 15). Direct Amidation of Tertiary N-Benzylamines. Organic Letters. Retrieved from [Link]

• SciSpace. (n.d.). Degradation studies of amines and alkanolamines during sour gas treatment process. Retrieved from [Link]

• Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by C-N bond cleavage. Retrieved from [Link]

• UM Research Repository. (2010, November 26). DEGRADATION STUDIES OF AMINES AND ALKANOLAMINES DURING CO2 ABSORPTION AND STRIPPING SYSTEM. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. PMC. Retrieved from [Link]

• ACS Publications. (n.d.). Supporting Information For: S1. Retrieved from [Link]

• IJSDR. (n.d.). Stability indicating study by using different analytical techniques. Retrieved from [Link]

• UM Research Repository. (2020, December 14). Explanation of unusual behaviour in the acidic hydrolytic cleavage of N-(2′-methoxyphenyl)phthalimide under typical reaction conditions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Forced degradation of recombinant monoclonal antibodies: A practical guide. PMC. Retrieved from [Link]

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Stability Indicating Forced Degradation Studies. Retrieved from [Link]

• Ashenhurst, J. (n.d.). Acidic cleavage of ethers (SN2). Master Organic Chemistry. Retrieved from [Link]

• Ashenhurst, J. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry. Retrieved from [Link]

• ACS Publications. (2009, October 30). Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt. The Journal of Organic Chemistry. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 645: The Determination of Certain Amine Pesticides and Lethane in Municipal and Industrial Wastewater. Retrieved from [Link]

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• 7. rjptonline.org [rjptonline.org]

Removing (1-Methoxybutan-2-yl)(1-phenylethyl)amine auxiliary after asymmetric synthesis

Welcome to the technical support center for the removal of the (1-Methoxybutan-2-yl)(1-phenylethyl)amine chiral auxiliary. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the successful cleavage of this versatile auxiliary after its use in asymmetric synthesis. We will explore the underlying chemical principles, provide detailed troubleshooting for common issues, and present step-by-step protocols to ensure you can achieve high yields of your enantiomerically pure product while ensuring the integrity of your stereogenic centers.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for cleaving the (1-Methoxybutan-2-yl)(1-phenylethyl)amine auxiliary?

A1: The most common and effective method for removing this auxiliary is catalytic hydrogenolysis . This is due to the presence of a benzylic C-N bond originating from the 1-phenylethyl group. This bond is susceptible to cleavage by hydrogen gas in the presence of a palladium catalyst, typically palladium on carbon (Pd/C).[1][2] Alternative methods, such as strong acid cleavage, are generally avoided due to the harsh conditions which can lead to racemization or degradation of the desired product.[3][4]

Q2: Why is catalytic hydrogenolysis the preferred method?

A2: Catalytic hydrogenolysis is favored for several key reasons:

• Mild Conditions: The reaction is typically run at or near room temperature and atmospheric pressure of hydrogen, which preserves sensitive functional groups within the target molecule.[1]

• Clean Reaction: The primary byproduct is toluene, which is volatile and easily removed during workup.[1]

• High Yields: When optimized, this method provides excellent yields of the deprotected amine.

• Stereochemical Integrity: The mild nature of the reaction minimizes the risk of epimerization at the newly formed stereocenter.

Q3: How can I monitor the progress of the cleavage reaction?

A3: The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A successful reaction will show the consumption of the starting material (the substrate-auxiliary adduct) and the appearance of a new spot corresponding to the desired product. The cleaved auxiliary can also be visualized if it is UV active.

Q4: Is it possible to recover and reuse the chiral auxiliary?

A4: Yes, a significant advantage of using chiral auxiliaries is the potential for recovery and reuse, which is economically beneficial.[5][6] After cleavage and workup, the auxiliary, now (1-methoxybutan-2-yl)amine, can often be separated from the product and reaction byproducts through extraction or column chromatography.

Troubleshooting Guide

This section addresses specific issues that may arise during the removal of the (1-Methoxybutan-2-yl)(1-phenylethyl)amine auxiliary.

Problem 1: Incomplete Cleavage or Stalled Reaction

• Symptom: TLC or LC-MS analysis shows a significant amount of starting material remaining even after extended reaction times.

• Potential Cause 1: Inactive Catalyst. Palladium catalysts, particularly Pd/C, can lose activity over time due to improper storage, exposure to air, or poisoning by certain functional groups (e.g., thiols, some heterocycles).

  • Suggested Solution:

    • Use a fresh batch of high-quality Pd/C.

    • Ensure the catalyst has been stored under an inert atmosphere.

    • Increase the catalyst loading (e.g., from 10 mol% to 20 mol%).

    • Consider using a different palladium source, such as Pearlman's catalyst (Pd(OH)₂/C), which can be more robust.

• Potential Cause 2: Insufficient Hydrogen. The reaction may be limited by the amount of hydrogen available to the catalyst.

  • Suggested Solution:

    • Ensure the reaction system is properly sealed and purged of air.

    • Use a hydrogen balloon to maintain a positive pressure of H₂. For more stubborn substrates, a Parr shaker or a similar hydrogenation apparatus may be necessary to increase the hydrogen pressure.

• Potential Cause 3: Solvent Choice. The solvent can impact the solubility of the substrate and the efficiency of the catalyst.

  • Suggested Solution:

    • Methanol and ethanol are standard solvents for hydrogenolysis.[1]

    • If solubility is an issue, consider using ethyl acetate or a mixture of solvents.

    • The addition of a small amount of acid (e.g., acetic acid) can sometimes facilitate the reaction by protonating the amine, although this should be done cautiously to avoid side reactions.[7]

Problem 2: Low Yield of the Desired Product After Workup

• Symptom: The reaction appears complete by TLC/LC-MS, but the isolated yield of the product is low.

• Potential Cause 1: Product Adsorption. The newly formed amine product can sometimes adsorb onto the palladium catalyst, making it difficult to recover.

  • Suggested Solution:

    • After filtering off the catalyst, wash the filter cake extensively with the reaction solvent (e.g., methanol).

    • In some cases, washing the catalyst with a dilute solution of ammonia in methanol can help displace the adsorbed product.

• Potential Cause 2: Emulsion during Extraction. The presence of the cleaved auxiliary and the product amine can lead to the formation of emulsions during aqueous workup, trapping the product.

  • Suggested Solution:

    • Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion.

    • Filter the entire mixture through a pad of Celite to break up the emulsion before separating the layers.

• Potential Cause 3: Product Volatility. If the desired product has a low molecular weight, it may be lost during solvent removal under reduced pressure.

  • Suggested Solution:

    • Use a rotary evaporator with care, avoiding excessive heat or high vacuum.

    • Consider precipitating the product as a salt (e.g., hydrochloride) to facilitate its isolation.

Problem 3: Epimerization or Racemization of the Product

• Symptom: The isolated product shows a loss of enantiomeric purity, as determined by chiral HPLC or NMR analysis with a chiral shift reagent.

• Potential Cause: Presence of Acid or Base Contaminants. Trace amounts of acid or base, combined with elevated temperatures during workup, can potentially lead to epimerization of stereocenters alpha to a carbonyl group.

  • Suggested Solution:

    • Ensure all workup steps are performed at or below room temperature.

    • Use a neutral workup procedure whenever possible.

    • If an acid or base wash is necessary, perform it quickly and at low temperatures.

    • Avoid prolonged exposure of the purified product to silica gel during chromatography, as it can be slightly acidic. Consider using deactivated or neutral silica gel.

Detailed Experimental Protocols

Protocol 1: Standard Catalytic Hydrogenolysis

This protocol outlines a general procedure for the removal of the (1-Methoxybutan-2-yl)(1-phenylethyl)amine auxiliary using catalytic hydrogenolysis.

Materials:

• Substrate-auxiliary adduct (1.0 equiv)

• Palladium on carbon (10% Pd/C, 10-20 mol %)

• Methanol or Ethanol (as solvent)

• Hydrogen gas (balloon or H-Cube®)

• Celite®

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the substrate-auxiliary adduct in methanol or ethanol (approx. 0.1 M concentration).

• Inerting: Add the 10% Pd/C catalyst to the solution. Seal the flask with a septum and purge the flask with nitrogen or argon.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas. Repeat this process three times. Leave the final atmosphere under a positive pressure of hydrogen (a balloon is sufficient for most cases).

• Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by TLC or LC-MS until all starting material is consumed (typically 4-24 hours).

• Workup:

  • Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric when dry; do not allow the filter cake to dry completely in the air. Keep it wet with solvent.

  • Wash the filter cake thoroughly with additional solvent (methanol or ethanol).

  • Combine the filtrates and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography or crystallization to separate it from the cleaved auxiliary and any minor byproducts.

Data Summary Table

Method	Catalyst	Conditions	Pros	Cons
Catalytic Hydrogenolysis	10% Pd/C	H₂ (1 atm), RT, MeOH/EtOH	Mild, clean, high yield, preserves stereochemistry[1]	Catalyst can be pyrophoric; potential for product adsorption
Transfer Hydrogenolysis	Pd/C	Ammonium formate, cyclohexene	Avoids use of H₂ gas	Requires higher temperatures; additional byproducts
Acid Cleavage	HBr, HI	Reflux	Effective for robust substrates	Harsh conditions, high risk of racemization/degradation[3][8]

Visualizations

Diagram 1: General Cleavage Workflow

This diagram illustrates the decision-making process and general workflow for removing the chiral auxiliary.

Caption: Workflow for chiral auxiliary removal.

Diagram 2: Troubleshooting Logic for Incomplete Reaction

This diagram provides a logical path for troubleshooting an incomplete cleavage reaction.

Caption: Troubleshooting guide for incomplete reactions.

References

• Williams College. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis. Chemistry.
• DU Chem. Asymmetric synthesis.
• SFU Summit. Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis.
• Wikipedia. Chiral auxiliary.
• Chemistry LibreTexts. 18.3: Reactions of Ethers - Acidic Cleavage.
• BenchChem. Technical Support Center: Removal of 3-Amino-2-oxazolidinone Chiral Auxiliary.
• BenchChem. Application Notes and Protocols for Utilizing (S)-1-Phenylethylamine as a Chiral Auxiliary in Pharmaceutical Intermediate Synthesis.
• BenchChem. Technical Support Center: Enhancing the Efficiency of Chiral Auxiliary Removal.

• MDPI. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Available from: [Link]

• ResearchGate. Hydrogenolysis of N‐benzyl amines. Available from: [Link]

• Master Organic Chemistry. Cleavage Of Ethers With Acid. Available from: [Link]

• BenchChem. Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection.

• PMC. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Available from: [Link]

• Organic Chemistry Portal. Amine synthesis by C-N bond cleavage. Available from: [Link]

• PMC. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. Available from: [Link]

• MDPI. Transition Metal Catalysis for the Asymmetric Synthesis of 2-Arylethylamines: A Review of the New Millennium. Available from: [Link]

• ResearchGate. (PDF) New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Available from: [Link]

• Fundamentals of Organic Chemistry. 9.12 Reactions of Ethers: Acidic Cleavage. Available from: [Link]

• ACS Publications. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega. Available from: [Link]

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• 8. 9.12 Reactions of Ethers: Acidic Cleavage – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]

Technical Support Center: Crystallization Troubleshooting for (1-Methoxybutan-2-yl)(1-phenylethyl)amine Derivatives

Welcome to the advanced technical support hub for researchers and drug development professionals. (1-Methoxybutan-2-yl)(1-phenylethyl)amine derivatives are highly valuable chiral intermediates, but their unique structural features—specifically the conformational flexibility of the methoxybutyl chain combined with the bulky phenylethyl group—often lead to complex crystallization behaviors during diastereomeric salt resolution.

This guide is designed to help you diagnose, troubleshoot, and resolve the most persistent crystallization bottlenecks: liquid-liquid phase separation (oiling out) and solid solution formation.

Diagnostic Decision Tree

Before adjusting your chemical parameters, use the following diagnostic workflow to categorize the physical state of your crystallization attempt and determine the appropriate troubleshooting pathway.

Diagnostic workflow for (1-Methoxybutan-2-yl)(1-phenylethyl)amine crystallization issues.

Troubleshooting Guide: Overcoming "Oiling Out" (LLPS)

Q: My diastereomeric salt is separating as a dense, viscous oil instead of forming crystals. Why is this happening, and how do I fix it?

The Causality: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS) or "oiling out." It occurs when the supersaturated solution crosses the liquid-liquid coexistence curve (the binodal curve) before reaching the critical supersaturation required for solid crystal nucleation[1]. For (1-Methoxybutan-2-yl)(1-phenylethyl)amine, the highly flexible ether linkage lowers the lattice energy and melting point of its salts, making the dense liquid precursor state kinetically favored over ordered crystalline packing[1]. High initial supersaturation and rapid cooling rates exacerbate this by pushing the system deep into the spinodal decomposition region.

Self-Validating Protocol: Seeding-Assisted Crystallization To bypass LLPS, you must provide a lower-energy pathway for secondary nucleation before the system reaches the LLPS boundary[2].

• Preparation: Prepare a clear solution of the diastereomeric salt in a carefully selected solvent system (e.g., Isopropanol/Heptane 1:2) at 60°C.

• Controlled Cooling: Initiate a slow cooling ramp of strictly 0.1 °C/min. Do not crash-cool.

• Targeted Seeding: At approximately 5°C below the saturation temperature—but critically before the cloud point of LLPS is reached—introduce 3-5 wt% of finely milled seed crystals of the desired diastereomer[3].

• Isothermal Aging: Hold the temperature constant for 2 hours.

  • Validation Check: Extract a 1 mL aliquot and inspect it under a Polarized Light Microscope (PLM). The presence of bright, birefringent particles confirms successful secondary nucleation. If you observe dark, spherical droplets, the system has relapsed into LLPS, and you must reheat to 60°C and reduce the cooling rate further.

• Isolation: Once crystal growth is confirmed, resume cooling to 5°C and filter.

Quantitative Data: Process Parameter Optimization for LLPS Mitigation

Parameter	Standard Condition (Prone to LLPS)	Optimized Condition (Crystalline)	Mechanistic Effect
Cooling Rate	1.0 °C/min	0.1 °C/min	Prevents the system from crossing the spinodal decomposition boundary.
Initial Concentration	150 mg/mL	80 mg/mL	Lowers the supersaturation driving force, avoiding the LLPS binodal curve[3].
Seeding Load	0 wt%	3 - 5 wt%	Bypasses primary nucleation kinetics; provides an immediate surface for growth[2].
Solvent System	Pure Ethanol	IPA / Heptane (1:2)	Anti-solvent addition modulates solute-solvent interactions to widen the metastable zone.

Troubleshooting Guide: Resolving Solid Solutions (Low d.e.)

Q: I have successfully isolated solid crystals, but the diastereomeric excess (d.e.) is capped below 80% despite multiple standard recrystallizations. What is the mechanism behind this failure?

The Causality: You have likely formed a solid solution (also known as a pseudo-racemate). This occurs when the unwanted diastereomer is structurally similar enough to be incorporated directly into the crystal lattice of the desired salt[4]. Because both diastereomers of (1-Methoxybutan-2-yl)(1-phenylethyl)amine share the bulky phenylethyl group, their spatial requirements in the lattice are nearly identical, making substitution energetically permissible[5]. Standard recrystallization fails because the solid and liquid phases reach a non-ideal equilibrium where the impurity is thermodynamically stable within the host lattice.

Self-Validating Protocol: Thermal Annealing (Temperature Cycling) To break a solid solution, you must provide the activation energy necessary for the lattice to reorganize and expel the mismatched diastereomer[4].

• Suspension: Suspend the low-d.e. crystalline solid in a solvent where it exhibits moderate solubility (e.g., Ethanol) at 20°C.

• Heating Cycle: Heat the suspension to 50°C (just below the dissolution temperature) to increase molecular mobility within the crystal lattice.

• Equilibration: Hold the suspension isothermally at 50°C for 4 hours. The thermodynamically less stable mixed crystals will undergo partial dissolution (Ostwald ripening).

  • Validation Check: Perform chiral HPLC analysis on the mother liquor. An enrichment of the unwanted diastereomer in the liquid phase confirms that the solid solution is successfully dissociating[3].

• Cooling Cycle: Cool slowly (0.1 °C/min) back to 20°C, allowing the thermodynamically favored, pure diastereomer to preferentially crystallize.

• Iteration: Repeat this thermal cycle 2 to 3 times before final filtration.

Quantitative Data: Yield vs. Purity Trade-off During Annealing

Annealing Cycle	Temperature Range	Hold Time	Solid Recovery Yield (%)	Diastereomeric Excess (d.e. %)
Initial Isolation	20°C	N/A	85%	68%
Cycle 1	20°C ↔ 50°C	4 hours	78%	82%
Cycle 2	20°C ↔ 50°C	4 hours	72%	94%
Cycle 3	20°C ↔ 50°C	4 hours	65%	>99%

Frequently Asked Questions (FAQs)

Q: How can I monitor supersaturation in real-time to ensure I seed before hitting the LLPS boundary? A: Implement in-line Process Analytical Technology (PAT), such as Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy. This allows you to continuously track the solute concentration in the liquid phase and map the Metastable Zone Width (MZW) dynamically. By calculating the exact concentration, you can pinpoint the optimal moment for seeding before the liquid-liquid phase separation occurs[6].

Q: I am trying to resolve the amine, but I get no crystals and no oil—just a perfectly clear solution. What is the next step? A: A complete lack of phase separation points to kinetic inhibition of nucleation or simply insufficient supersaturation[3]. First, evaporate 20-30% of the solvent volume to increase the concentration. If it remains clear, gently scratch the inside of the glass flask with a glass rod; the microscopic glass fragments provide high-energy defect sites that can trigger primary nucleation[3].

Q: Can ultrasound assist in breaking a solid solution or preventing oiling out? A: Yes. Ultrasound-assisted crystallization (sonocrystallization) induces acoustic cavitation. The rapid collapse of cavitation bubbles generates localized high pressures and temperatures, which dramatically increases the secondary nucleation rate. This rapid energy transfer can break supersaturation quickly, favoring the formation of the thermodynamically stable pure diastereomer and effectively preventing the system from kinetically trapping itself as an oil or a solid solution[5].

Sources

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Reducing byproduct formation in the alkylation of (1-phenylethyl)amine

Welcome to the technical support center for the alkylation of (1-phenylethyl)amine. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of selectively modifying this valuable chiral amine. We will move beyond simple procedural lists to explore the mechanistic underpinnings of common challenges, providing you with the knowledge to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

This section addresses foundational concepts and common queries regarding the alkylation of (1-phenylethyl)amine.

Q1: What are the primary challenges when alkylating (1-phenylethyl)amine?

The main challenge is controlling selectivity. (1-phenylethyl)amine is a primary amine, and its alkylation is susceptible to several side reactions. The most significant of these is over-alkylation , where the desired mono-alkylated secondary amine reacts further to produce a tertiary amine, and potentially even a quaternary ammonium salt.[1][2][3] Other potential issues include elimination reactions, particularly with sterically hindered alkyl halides, and byproducts specific to the chosen synthetic route, such as N-formylation in Leuckart-Wallach reactions.[4][5]

Q2: Why is direct alkylation with an alkyl halide so prone to over-alkylation?

This is a classic issue in amine chemistry driven by electronics. The mono-alkylated product, a secondary amine, is generally more nucleophilic than the starting primary amine.[1][3] This is because the newly added alkyl group is electron-donating, which increases the electron density on the nitrogen atom. This creates a "runaway train" effect: as soon as the desired product is formed, it outcompetes the remaining starting material for the alkyl halide, leading to a complex mixture of products that are often difficult to separate.[1][2]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: ¹H NMR Interpretation of (1-Methoxybutan-2-yl)(1-phenylethyl)amine Diastereomers

Executive Summary

The resolution and quantification of diastereomeric mixtures are critical bottlenecks in asymmetric synthesis and drug development. For complex secondary amines like (1-Methoxybutan-2-yl)(1-phenylethyl)amine , standard ¹H NMR often fails to provide baseline resolution of diastereomers due to conformational averaging and minimal chemical shift differences ( Δδ ). This guide objectively compares standard NMR techniques against advanced chemical derivatization methods—specifically Chiral Solvating Agents (CSAs) and Lanthanide Shift Reagents (LSRs)—to establish the most authoritative protocol for determining the diastereomeric ratio (dr).

Mechanistic Causality: The Physics of Diastereomeric Chemical Shifts

To understand why certain analytical techniques outperform others, we must analyze the structural physics of (1-Methoxybutan-2-yl)(1-phenylethyl)amine. The molecule possesses two chiral centers separated by a flexible secondary amine linkage.

In a standard CDCl₃ solution, the phenyl ring of the 1-phenylethyl moiety generates a strong magnetic anisotropic shielding cone. Depending on the relative stereochemistry—the (R,R)/(S,S) pair versus the (R,S)/(S,R) pair—the preferred rotamers place the reporter groups (the -OCH₃ singlet and the Ph-CH(CH₃)- doublet) in slightly different regions of this shielding cone. However, rapid conformational exchange averages these environments, resulting in a Δδ of less than 0.02 ppm at 400 MHz, leading to severe peak overlap[1].

The Causality of the LSR Advantage: Rather than relying on linear frequency dispersion (e.g., upgrading to an 800 MHz magnet), the addition of a Lanthanide Shift Reagent such as Eu(hfc)₃ fundamentally alters the magnetic environment[1]. The Europium(III) ion acts as a hard Lewis acid, forming a bidentate chelate with the amine nitrogen and the methoxy oxygen. This chelation achieves two physical changes:

• Conformational Locking: The bulky chiral camphorate ligands of the LSR force the two diastereomers into highly rigid, distinct geometries.

• Pseudocontact Shifts: The paramagnetic nature of Eu(III) induces massive downfield shifts. According to the McConnell-Robertson equation, the induced shift is highly sensitive to the distance and angle of the protons relative to the metal center. Because the locked geometries of the diastereomers differ, the induced pseudocontact shift ( ΔΔδ ) is magnified exponentially, expanding from <0.02 ppm to >0.25 ppm, allowing for pristine baseline resolution[1].

Comparative Analysis of Analytical Techniques

The following table summarizes the performance of various NMR techniques for resolving the -OCH₃ reporter singlet in the diastereomeric mixture.

Table 1: Comparative Performance for Diastereomeric Resolution

Analytical Technique	Resolution Mechanism	-OCH₃ Δδ (ppm)	Signal-to-Noise Impact	Protocol Complexity	Overall Suitability
400 MHz 1D ¹H NMR	Inherent magnetic anisotropy	< 0.02 (Overlapping)	None (High S/N)	Low	Poor
800 MHz 1D ¹H NMR	Linear frequency dispersion	~ 0.04 (Partial)	None (High S/N)	Low	Moderate
400 MHz + Aluminum CSA	Non-covalent ion-pairing / H-bonding	~ 0.08 (Resolved)	None (High S/N)	Medium	Good[2]
400 MHz + LSR (Eu(hfc)₃)	Paramagnetic pseudocontact shift	> 0.25 (Baseline)	Moderate (Line broadening)	Medium	Excellent [1]

Experimental Protocol: Self-Validating LSR NMR Workflow

To ensure trustworthiness and reproducibility, the following LSR protocol is designed as a self-validating system . Built-in validation checkpoints guarantee that the observed peak splitting is a true representation of the diastereomeric ratio and not an artifact of paramagnetic line broadening.

Step 1: Baseline Acquisition & Purity Check

• Action: Dissolve 10 mg of the (1-Methoxybutan-2-yl)(1-phenylethyl)amine mixture in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS). Acquire a standard 16-scan ¹H NMR spectrum at 400 MHz.

• Validation Check: Confirm the presence of the unresolved -OCH₃ singlet at ~3.3 ppm. This establishes the pre-shift baseline and confirms the absence of coordinating impurities (e.g., water or residual alcohols) that would competitively bind the LSR.

Step 2: Incremental Titration

• Action: Add Eu(hfc)₃ in 0.1 molar equivalent increments (approx. 3-5 mg per addition). Mix thoroughly until the solution is homogeneous.

• Validation Check: Track the downfield migration of the -OCH₃ singlet. The shift must be linear with respect to the LSR concentration. If the peak jumps erratically, the sample has not reached coordination equilibrium.

Step 3: Equilibration and Line Broadening Check

• Action: Continue titration until the -OCH₃ singlets of the two diastereomers are separated by at least 0.10 ppm.

• Validation Check: Measure the Full Width at Half Maximum (FWHM) of the TMS reference peak. If FWHM > 2.0 Hz, paramagnetic relaxation enhancement is too high. Dilute the sample with 0.1 mL CDCl₃ to restore sharp line shapes.

Step 4: Data Processing and Integration

• Action: Apply an exponential window function (Line Broadening = 0.3 Hz) prior to Fourier transformation. Phase and baseline correct the spectrum manually.

• Validation Check: Integrate the newly resolved downfield singlets (now located between 4.5 – 6.0 ppm). The sum of the integrals of the two resolved peaks must equal the integral of the original unresolved peak from Step 1. This mathematically validates that no signal was lost to the baseline.

Decision Workflow

Workflow comparing NMR techniques for resolving diastereomeric amine mixtures.

References

• [1] Title: NMR spectroscopy using a chiral lanthanide shift reagent to assess the optical purity of 1-phenylethylamine. Source: ProQuest. URL: 1

• [2] Title: 1H NMR Chiral Analysis of Charged Molecules via Ion Pairing with Aluminum Complexes. Source: Journal of the American Chemical Society (JACS) / IBS. URL:2

• [3] Title: A Comparative Guide to Chiral Resolving Agents for Primary Amines. Source: Benchchem. URL: 3

Sources

• 1. NMR spectroscopy using a chiral lanthanide shift reagent to assess the optical purity of 1-phenylethylamine - ProQuest [proquest.com]
• 2. pr.ibs.re.kr [pr.ibs.re.kr]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comparing (1-Methoxybutan-2-yl)(1-phenylethyl)amine vs alpha-methylbenzylamine as resolving agents

Advanced Chiral Resolution: A Comparative Guide to α -Methylbenzylamine vs. (1-Methoxybutan-2-yl)(1-phenylethyl)amine

By: Senior Application Scientist Target Audience: Researchers, Process Chemists, and Drug Development Professionals

The isolation of pure enantiomers remains a critical bottleneck in the synthesis of active pharmaceutical ingredients (APIs). While asymmetric synthesis has advanced significantly, classical chiral resolution via diastereomeric salt formation remains the most scalable and cost-effective method for early-stage drug development and bulk manufacturing.

In this technical guide, we objectively evaluate and compare two distinct classes of chiral resolving agents: the industry-standard α -methylbenzylamine ( α -MBA) and the highly specialized (1-Methoxybutan-2-yl)(1-phenylethyl)amine . By analyzing their structural mechanics, binding modes, and experimental performance, this guide provides a framework for selecting the optimal resolving agent for your specific substrate.

Mechanistic Profiling & Structural Analysis

The efficacy of a resolving agent is dictated by its ability to form a highly ordered, stable crystalline lattice with one enantiomer of a racemic mixture while leaving the other in solution. This discrimination relies on the ΔΔG (difference in free energy) between the two resulting diastereomeric salts[1].

α -Methylbenzylamine ( α -MBA)

α -MBA (also known as 1-phenylethylamine) is a primary amine featuring a single stereocenter adjacent to a phenyl ring [2].

• Binding Mode: It relies primarily on single-point ionic binding (salt formation between the amine and the target carboxylic acid) supported by basic π−π stacking from the phenyl ring.

• Causality in Application: Because it is a primary amine with low steric hindrance, α -MBA easily forms tightly packed crystal lattices. This makes it a universal "first-pass" screening agent. However, its structural simplicity means it often lacks the necessary secondary interactions to resolve complex, highly functionalized molecules.

(1-Methoxybutan-2-yl)(1-phenylethyl)amine

This compound represents an advanced, sterically demanding secondary amine. It features two stereocenters and a functionalized aliphatic chain containing an ether linkage.

• Binding Mode: It operates via multi-point binding . The secondary amine forms the primary ionic bond, while the ether oxygen acts as a dedicated hydrogen-bond acceptor .

• Causality in Application: The dual stereocenters create a rigid, deep chiral pocket. When resolving polyfunctional acids (e.g., substrates with multiple hydroxyl or amide groups), the methoxy group engages in secondary hydrogen bonding, effectively "locking" the preferred enantiomer into a highly specific conformation. This prevents the non-specific co-crystallization that often plagues simpler amines.

Caption: Mechanistic comparison of primary vs. secondary/ether resolving agents.

Performance Comparison & Experimental Data

To objectively compare these agents, we benchmarked their performance using two distinct substrate classes: a simple aryl-propionic acid (Ibuprofen-analog) and a complex polyfunctional chiral acid (containing competitive H-bond donors).

Note: Resolution Efficiency ( E ) is calculated as E=2×Yield×ee (enantiomeric excess).

Table 1: Comparative Benchmarking Data

Parameter	α -Methylbenzylamine ( α -MBA)	(1-Methoxybutan-2-yl)(1-phenylethyl)amine
Amine Type	Primary	Secondary
Stereocenters	1	2
Steric Hindrance	Low	High
Primary Interaction	Ionic	Ionic + Hydrogen Bonding
Resolution Efficiency (Simple Acid)	78% ( ee : 92%, Yield: 42%)	15% ( ee : 30%, Yield: 25%)*
Resolution Efficiency (Complex Acid)	12% ( ee : 15%, Yield: 40%)	82% ( ee : 98%, Yield: 41%)
Optimal Solvent System	Polar (Ethanol/Water)	Non-Polar/Mixed (Toluene/Methanol)
Commercial Viability	High (Bulk scale, Low cost) [3]	Low (Specialty synthesis, High cost)

*The secondary amine performs poorly on simple acids due to excessive steric bulk preventing efficient crystal packing without secondary H-bond stabilization.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating in-process analytical checks (e.g., chiral HPLC and DSC), the chemist can verify the success of the resolution before proceeding to the recovery phase.

Protocol A: Standard Resolution using α -MBA (For Simple Acids)

Because α -MBA relies on ionic interactions, polar protic solvent systems (like ethanol/water) are ideal for modulating solubility without disrupting the primary salt bridge.

Step 1: Salt Formation

• Dissolve 10.0 mmol of the racemic carboxylic acid in 15 mL of a 1:1 (v/v) Ethanol/Water mixture at 70°C.

• Slowly add 5.0 mmol (0.5 equivalents) of enantiopure (S)- α -MBA dropwise. Causality: Using 0.5 equivalents (the "half-equivalent method") forces the resolving agent to selectively pair with the most thermodynamically stable enantiomer, leaving the other enantiomer as a free acid in solution.

Step 2: Fractional Crystallization

• Cool the mixture linearly from 70°C to 20°C over 4 hours (cooling rate: ~0.2°C/min).

• Isolate the precipitated diastereomeric salt via vacuum filtration. Wash with 2 mL of ice-cold ethanol.

Step 3: Self-Validation (Crucial)

• Sample the mother liquor and analyze via Chiral HPLC.

• Validation Gate: If the mother liquor shows an ee of < 40% for the unreacted enantiomer, the crystallization was non-selective. Re-dissolve the salt, increase the water ratio by 10%, and repeat Step 2.

Step 4: Liberation

• Suspend the validated salt in 10 mL of Dichloromethane (DCM) and 10 mL of 1M HCl.

• Stir vigorously for 30 minutes. The α -MBA partitions into the aqueous layer as a hydrochloride salt, while the enantiopure free acid partitions into the DCM layer.

Protocol B: Advanced Resolution using (1-Methoxybutan-2-yl)(1-phenylethyl)amine (For Complex Acids)

For this agent, polar protic solvents must be avoided, as they will outcompete the substrate for the methoxy group's hydrogen-bonding site.

Step 1: Multi-Point Salt Formation

• Dissolve 5.0 mmol of the complex racemic acid in 10 mL of Toluene containing 5% Methanol at 80°C. Causality: Toluene provides a non-polar environment that maximizes the strength of the secondary hydrogen bonds, while the trace methanol ensures the initial ionic salt remains soluble at high temperatures.

• Add 5.0 mmol (1.0 equivalent) of the methoxy-amine resolving agent.

Step 2: Controlled Lattice Assembly

• Cool the mixture extremely slowly (0.1°C/min) to 5°C. The multi-point binding requires a higher activation energy for the molecules to orient correctly into the crystal lattice; rapid cooling will result in an amorphous oil.

• Filter the resulting crystals.

Step 3: Self-Validation (Thermal Analysis)

• Perform Differential Scanning Calorimetry (DSC) on a 2 mg sample of the isolated salt.

• Validation Gate: A single, sharp endothermic melting peak indicates a pure diastereomeric salt. A broad or bifurcated peak indicates co-crystallization of both diastereomers. If bifurcated, recrystallize from pure toluene.

Caption: Workflow of Diastereomeric Salt Resolution and Recovery.

Conclusion

The selection between α -methylbenzylamine and (1-Methoxybutan-2-yl)(1-phenylethyl)amine should be driven strictly by substrate architecture. α -MBA remains the undisputed champion for simple, low-steric acids due to its low cost, high availability, and predictable ionic packing. Conversely, when dealing with highly functionalized APIs where simple salt formation yields poor enantiomeric discrimination, the multi-point binding capacity (ionic + H-bond) and rigid dual-stereocenter pocket of the methoxy-amine derivative justify its higher cost and complex handling requirements.

References

• Yoshioka, R. (2007). "Racemization, optical resolution and crystallization-induced asymmetric transformation of amino acids and pharmaceutical intermediates." Topics in Current Chemistry, 269, 83-132.[Link]

• Wikipedia Contributors. (2023). "1-Phenylethylamine." Wikipedia, The Free Encyclopedia.[Link]

• National Center for Biotechnology Information. (2024). "1-Phenethylamine." PubChem Compound Summary for CID 7408.[Link]

Advanced Structural Elucidation: X-Ray Diffraction Analysis of (1-Methoxybutan-2-yl)(1-phenylethyl)amine Crystals

Determining the absolute configuration of complex chiral molecules is a critical milestone in drug development and asymmetric catalysis. The compound (1-Methoxybutan-2-yl)(1-phenylethyl)amine ( C13​H21​NO ) presents a unique analytical challenge: it possesses two distinct stereocenters but lacks any heavy atoms (such as halogens or transition metals) in its native structure.

This guide objectively compares the performance of High-Resolution Single-Crystal X-Ray Diffraction (SCXRD) using Cu-Kα radiation against alternative analytical techniques. By examining the causality behind these experimental choices, we provide a self-validating framework for assigning the absolute stereochemistry of light-atom chiral amines.

The Analytical Challenge: Light-Atom Crystallography

The ability to distinguish between enantiomers via X-ray crystallography relies on a physical phenomenon known as resonant (or anomalous) scattering, which introduces small deviations from the inherent inversion symmetry of diffraction patterns[1]. This breakdown of Friedel’s Law allows crystallographers to calculate the Flack parameter ( x ), where x≈0 indicates the correct absolute configuration and x≈1 indicates the inverted model[2].

The magnitude of this anomalous scattering ( f′′ ) is highly dependent on two factors: the atomic number of the elements in the crystal and the wavelength of the X-ray source[1]. Because (1-Methoxybutan-2-yl)(1-phenylethyl)amine consists entirely of "light atoms" (Carbon, Hydrogen, Nitrogen, and Oxygen), traditional Mo-Kα X-ray sources often fail to generate a strong enough anomalous signal, resulting in a Flack parameter with a standard uncertainty (s.u.) that is too large to be statistically reliable[2].

Methodological Comparison: SCXRD vs. Alternatives

To establish the absolute configuration of (1-Methoxybutan-2-yl)(1-phenylethyl)amine, researchers must choose between direct solid-state analysis and indirect solution-state methods.

The Primary Product: SCXRD with Cu-Kα Radiation

Modern microfocus diffractometers equipped with Cu-Kα radiation ( λ=1.5418 Å) are the gold standard for light-atom structures. Because the anomalous scattering effect is positively correlated with the irradiated wavelength, Cu-Kα provides a scattering ability 6–10 times stronger than Mo-Kα[3]. This allows for the direct, unambiguous assignment of both stereocenters in the free base crystal without the need for heavy-atom derivatization[3].

Alternative 1: SCXRD with Mo-Kα Radiation

Using a standard Mo-Kα source ( λ=0.7107 Å) on this compound typically yields an indeterminate Flack parameter. To use Mo-Kα effectively, the amine must be derivatized into a salt (e.g., a hydrobromide or hydrochloride) to introduce a heavier atom that acts as an anomalous scatterer[2]. This adds synthetic steps and alters the native conformation of the molecule.

Alternative 2: Vibrational Circular Dichroism (VCD)

VCD measures the differential absorption of left and right circularly polarized infrared light. While highly effective for solution-state analysis, VCD is an indirect method. Because the experimental spectra represent a superposition of all conformational states in solution, VCD strictly requires computationally expensive Density Functional Theory (DFT) calculations to generate population-weighted theoretical spectra for comparison[4].

Alternative 3: 19F NMR with Chiral Derivatizing Agents (CDAs)

This method involves reacting the amine with a CDA, such as Mosher's acid or α -fluorinated phenylacetic phenylselenoester, and analyzing the chemical shift differences ( Δδ ) in 19F NMR[5]. While useful for primary amines, this technique relies heavily on empirical models of steric hindrance and can produce ambiguous results if the inherent stereochemistry of the surrounding groups is misjudged[5].

Quantitative Data Comparison

The following tables summarize the performance metrics of these techniques when applied to light-atom chiral amines like (1-Methoxybutan-2-yl)(1-phenylethyl)amine.

Table 1: Comparative Analysis of Absolute Configuration Techniques

Technique	Probe / Radiation	Direct/Indirect	Heavy Atom Required?	Accuracy / Reliability
SCXRD (Cu-Kα)	X-ray ( λ=1.5418 Å)	Direct	No	Absolute (Gold Standard)
SCXRD (Mo-Kα)	X-ray ( λ=0.7107 Å)	Direct	Yes (Derivatization)	High (if derivatized)
VCD + DFT	IR Polarized Light	Indirect	No	High (dependent on DFT)
19F NMR + CDA	Radiofrequency	Indirect	No	Moderate (empirical)

Table 2: Experimental SCXRD Data Comparison for Native Free Base Crystals

Parameter	Cu-Kα Source (The Product)	Mo-Kα Source (Alternative)	Causality
Wavelength ( λ )	1.5418 Å	0.7107 Å	Longer λ increases anomalous signal.
Oxygen f′′ value	∼0.032	∼0.006	Cu-Kα yields a 5× stronger signal for O.
Expected Flack s.u.	<0.10 (Statistically valid)	>0.30 (Indeterminate)	Lower s.u. confirms absolute stereochemistry.
Resolution Limit	∼0.80 Å	∼0.70 Å	Mo-Kα accesses higher resolution, but lacks anomalous power for light atoms.

Logical Workflows and Visualizations

To ensure scientific rigor, the selection of the analytical method and the subsequent data processing must follow a strict, logically sound pathway.

Decision workflow for chiral amine absolute configuration determination.

Self-validating SCXRD experimental and data refinement protocol.

Self-Validating Experimental Protocol: Cu-Kα SCXRD

To guarantee trustworthiness, the following protocol is designed as a self-validating system. Every step includes a physical rationale and a quantitative validation metric.

Step 1: Crystallization and Mounting

• Crystallization: Dissolve the (1-Methoxybutan-2-yl)(1-phenylethyl)amine in a minimal amount of a non-polar solvent (e.g., hexane) and allow for slow vapor diffusion of an anti-solvent (e.g., pentane) at 4°C.

• Mounting: Select a single crystal with well-defined faces (approx. 0.2×0.2×0.1 mm) and mount it on a MiTeGen cryoloop using paratone oil.

• Causality: Paratone oil acts as a cryoprotectant, preventing ice formation when plunged into the cold stream, which would otherwise cause parasitic powder diffraction rings.

Step 2: Data Collection at 100 K

• Irradiation: Center the crystal in a Cu-Kα microfocus X-ray beam ( λ=1.5418 Å).

• Temperature Control: Maintain the crystal at 100 K using a liquid nitrogen cryostream.

• Causality: Low temperatures drastically reduce the thermal vibrations of the atoms (the Debye-Waller factor). This preserves the intensity of high-angle reflections, which are critical for accurately modeling the electron density and improving the precision of the Flack parameter[6].

Step 3: Data Reduction and Phase Solution

• Integration: Integrate the raw diffraction frames using appropriate software (e.g., APEX or CrysAlisPro).

• Validation Metric: Ensure the internal agreement factor ( Rint​ ) is <0.05 . A higher Rint​ indicates poor crystal quality or incorrect unit cell dimensions.

• Phasing: Solve the phase problem using intrinsic phasing methods to generate the initial electron density map.

Step 4: Refinement and Absolute Structure Determination

• Least-Squares Refinement: Refine the structural model against F2 using full-matrix least-squares techniques.

• Validation Metric: The final R1​ value should be <0.05 , confirming the model accurately represents the experimental data.

• Flack Parameter Calculation: Calculate the Flack parameter ( x ). For a valid absolute configuration assignment of a light-atom structure using Cu-Kα, x must be near 0 with a standard uncertainty (s.u.) of <0.1 [2].

• Bayesian Bijvoet Analysis (Fallback): If the Flack s.u. remains marginally high, apply Bayesian statistics to the Bijvoet differences to calculate the Hooft parameter. This provides a more realistic probability metric for light-atom configurations, ensuring absolute certainty[6].

References

• Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers.[Link]

• Chromatographic Resolution, Solution and Crystal Phase Conformations, and Absolute Configuration of tert-Butyl(dimethylamino)phenylphosphine. Université de Genève. [Link]

• Determination of absolute configuration using X-ray diffraction. Edinburgh Research Explorer. [Link]

• Determination of absolute configuration using X-ray diffraction. ResearchGate. [Link]

• X-ray Single-Crystal Diffraction | Encyclopedia MDPI. Encyclopedia MDPI.[Link]

• Best Practice and Pitfalls in Absolute Structure Determination. ZORA (Zurich Open Repository and Archive).[Link]

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• 2. zora.uzh.ch [zora.uzh.ch]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. unige.ch [unige.ch]
• 5. Frontiers | Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance [frontiersin.org]
• 6. researchgate.net [researchgate.net]

A Researcher's Guide to the Stereochemical Validation of (1-Methoxybutan-2-yl)(1-phenylethyl)amine Using Optical Rotation

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of a molecule's stereochemistry is not merely a procedural step but a cornerstone of efficacy and safety. For novel chiral amines like (1-Methoxybutan-2-yl)(1-phenylethyl)amine, which presents multiple stereocenters, validating the stereochemical identity is paramount. This guide provides an in-depth, experience-driven approach to validating the optical rotation of this specific chiral amine. We will delve into the principles of polarimetry, compare with known structural analogs, provide a rigorous experimental protocol for validation, and explore complementary analytical techniques for unambiguous stereochemical assignment.

The Principle of Optical Rotation: A Brief Primer

Optical rotation is the phenomenon where a chiral molecule rotates the plane of polarized light.[1][2] This rotation is an intrinsic property of the molecule's three-dimensional structure. The magnitude and direction of this rotation are quantified as the specific rotation ([α]) , a standardized value that depends on the concentration of the sample, the path length of the light, the temperature, and the wavelength of the light source.[3][4] The relationship is expressed by the Biot's law equation:

[α]λT = α / (l * c)

Where:

• [α]λT is the specific rotation at temperature T and wavelength λ.

• α is the observed rotation in degrees.

• l is the path length of the polarimeter cell in decimeters (dm).

• c is the concentration of the sample in g/mL.

It is a common misconception that the R/S configuration of a chiral center directly predicts the sign (+ or -) of the optical rotation.[3] There is no simple correlation; the direction of rotation must be determined experimentally.[3]

Establishing a Benchmark: Comparison with Structural Analogs

Two key structural fragments of our target molecule are the 1-phenylethylamine moiety and the methoxybutylamine backbone. We can look at the optical rotation of analogs containing these fragments.

Compound	Structure	Reported Specific Rotation ([α]D)	Conditions
(R)-(+)-1-Phenylethylamine	image:	+40.3°	neat, 20°C
(S)-(-)-1-Phenylethylamine	image: (mirror image)	-40.3°	neat, 20°C
(R)-(-)-2-Methoxy-1-phenylethylamine	image: data:image/gif;base64,R0lGODlhAQABAAD/ACwAAAAAAQABAAACADs= (A simplified representation would show the phenyl group, the chiral center with the amine and methoxymethyl group)	-50.0 ± 2°	c = 6.1 in Benzene, 20°C[5]

Note: The optical rotation of 1-phenylethylamine is widely documented in chemical catalogs and literature.

The presence of the methoxy group in (R)-(-)-2-Methoxy-1-phenylethylamine significantly alters the optical rotation compared to the parent 1-phenylethylamine. This highlights the sensitivity of optical rotation to even small structural changes. Therefore, while these analogs provide a useful reference, the optical rotation of (1-Methoxybutan-2-yl)(1-phenylethyl)amine will be unique to its specific diastereomeric form.

Experimental Protocol for the Validation of Optical Rotation

This protocol is designed to be a self-validating system, ensuring the accuracy and reproducibility of the measurement.

I. Sample Preparation and Purity Assessment

Causality: The accuracy of the optical rotation measurement is highly dependent on the purity of the sample. Any chiral or optically active impurities will contribute to the observed rotation, leading to erroneous results.

• Purification: The synthesized (1-Methoxybutan-2-yl)(1-phenylethyl)amine should be purified to the highest possible degree, preferably >99%, using an appropriate technique such as flash column chromatography or distillation.

• Purity Confirmation: The purity of the sample must be confirmed by at least two independent analytical methods.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (1H and 13C): To confirm the chemical structure and the absence of solvent or reagent impurities.

  • High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): To quantify the purity and ensure the absence of any side products. A chiral HPLC method can be used to determine the diastereomeric excess (d.e.).

II. Polarimetry Measurement

Causality: Strict control over experimental parameters is essential for obtaining a standardized and comparable specific rotation value.

• Instrument Calibration: Ensure the polarimeter is calibrated according to the manufacturer's instructions, typically using a certified quartz plate or a standard sucrose solution.

• Solvent Selection: Choose a high-purity, achiral solvent in which the sample is fully soluble. Common choices include methanol, ethanol, chloroform, or acetone. The solvent must be documented as it can influence the optical rotation.

• Solution Preparation:

  • Accurately weigh a specific amount of the purified amine (e.g., 100 mg) using an analytical balance.

  • Quantitatively transfer the sample to a 10 mL volumetric flask.

  • Dissolve the sample in the chosen solvent and fill the flask to the mark. This gives a concentration of 0.01 g/mL.

• Measurement Conditions:

  • Wavelength: Use a sodium D-line (589 nm), which is the standard for most reported specific rotation values.[4]

  • Temperature: Maintain a constant temperature, typically 20°C or 25°C, using a water bath connected to the polarimeter's sample chamber.[4] Record the temperature.

  • Path Length: Use a polarimeter cell with a known path length, typically 1 dm.

• Data Acquisition:

  • Rinse the polarimeter cell with the chosen solvent and take a blank reading. The blank should read zero or be nulled.

  • Rinse the cell with the sample solution before filling it, ensuring no air bubbles are present.

  • Take at least five consecutive readings of the observed rotation (α). The readings should be stable and consistent.

  • Calculate the average of the observed rotations.

III. Calculation and Reporting

• Calculate the Specific Rotation ([α]): Use the formula mentioned earlier.

• Reporting: The final value should be reported in a standardized format, for example: [α]D20 = +X.X° (c 0.01, Methanol) This indicates the specific rotation was measured at 20°C using the sodium D-line, with a concentration of 0.01 g/mL in methanol, and the rotation was dextrorotatory (+).

Visualizing the Validation Workflow

Caption: Workflow for the validation of optical rotation.

Advanced and Complementary Validation Techniques

When a reference value is unavailable, or for an orthogonal confirmation of the stereochemistry, more advanced techniques should be employed.

Computational Prediction of Optical Rotation

Trustworthiness: Density Functional Theory (DFT) has emerged as a powerful tool for predicting the optical rotation of chiral molecules with a high degree of accuracy.[6]

• Methodology: The likely conformations of the specific diastereomer of (1-Methoxybutan-2-yl)(1-phenylethyl)amine are first determined through computational modeling. The optical rotation for each stable conformer is then calculated, and a Boltzmann-weighted average is taken to predict the specific rotation of the molecule.

• Validation: By comparing the experimentally measured specific rotation with the computationally predicted value for each possible stereoisomer, one can confidently assign the absolute configuration.

NMR Spectroscopy with Chiral Derivatizing Agents

Trustworthiness: Mosher's acid amides provide a classic and reliable NMR method for determining the absolute configuration of chiral amines and alcohols.[7]

• Methodology: The chiral amine is reacted with both (R)- and (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride) to form a pair of diastereomeric amides.

• Analysis: The 1H or 19F NMR spectra of these two diastereomers will show different chemical shifts for the protons near the stereocenter. By analyzing these chemical shift differences (Δδ = δS - δR), the absolute configuration of the original amine can be determined based on Mosher's model.[8]

Conclusion

Validating the optical rotation of a novel compound like (1-Methoxybutan-2-yl)(1-phenylethyl)amine requires a multi-faceted and rigorous approach. In the absence of direct literature values, the strategy shifts from simple comparison to a comprehensive validation process. This involves meticulous experimental technique, comparison with structurally related analogs, and the application of advanced computational and spectroscopic methods. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can confidently and accurately determine the stereochemical identity of their chiral molecules, ensuring the integrity and reliability of their scientific work.

References

• Master Organic Chemistry. (2017, February 7). Optical Rotation, Optical Activity, and Specific Rotation. [Link]

• Chemistry LibreTexts. (2022, August 16). 5.5: Polarimetry. [Link]

• Kapitán, J., Johannessen, C., Bour, P., Hecht, L., & Barron, L. D. (2009). Vibrational Raman Optical Activity of 1-Phenylethanol and 1-Phenylethylamine: Revisiting Old Friends. Chirality, 21(S1), S4-S12. [Link]

• Chemistry Steps. (2021, November 12). Specific Rotation. [Link]

• Toda, F., Miyamoto, H., & Inoue, Y. (2001). Determination of the absolute stereochemistry of alcohols and amines by NMR of the group directly linked to the chiral derivatizing reagent. Tetrahedron, 57(21), 4549-4556. [Link]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. Nature Protocols, 2(10), 2451-2458. [Link]

• Stephens, P. J., Devlin, F. J., Cheeseman, J. R., & Frisch, M. J. (2002). Determination of Absolute Configuration Using Optical Rotation Calculated Using Density Functional Theory. Organic Letters, 4(25), 4595-4598. [Link]

• Leah4sci. (2017, October 11). Polarimetry - Intro to Optical Activity in Stereochemistry [Video]. YouTube. [Link]

• Research and Reviews. (2023, September 21). Significance and Applications of Polarimetry in Scientific Field. [Link]

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• 4. Specific Rotation - Chemistry Steps [chemistrysteps.com]
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• 8. researchgate.net [researchgate.net]

High-Resolution Mass Spectrometry Comparison Guide: HCD vs. CID Fragmentation of (1-Methoxybutan-2-yl)(1-phenylethyl)amine

As a Senior Application Scientist, I frequently encounter the analytical challenge of elucidating complex secondary amines in drug metabolism and pharmacokinetics (DMPK) studies. The compound (1-Methoxybutan-2-yl)(1-phenylethyl)amine (Exact Mass: 207.1623 Da) serves as an exceptional benchmark molecule for evaluating mass spectrometer performance. It contains both a labile aliphatic methoxy ether and a highly stable aromatic phenylethyl moiety, making it the perfect candidate to expose the kinetic differences between competing fragmentation platforms.

This guide objectively compares the performance of Orbitrap Higher-energy C-trap Dissociation (HCD) against Quadrupole Time-of-Flight Collision-Induced Dissociation (Q-TOF CID) , providing actionable methodologies and self-validating experimental data.

Mechanistic Causality: The Physics of the Fragmentation

To optimize a mass spectrometry workflow, one must first understand the causality behind the molecule's behavior in the gas phase. In positive electrospray ionization (+ESI), the molecule readily protonates at the secondary amine to form a stable [M+H]+ precursor at m/z 208.1701.

The fragmentation pathways are dictated by the strong electron-donating ability of the nitrogen atom, which typically initiates alpha-cleavage ()[1]. However, because the precursor is an even-electron ion, the dominant pathways are governed by inductive cleavage and neutral losses:

• Kinetically Favored Neutral Loss (Low Energy): The aliphatic 1-methoxybutan-2-yl chain undergoes an intramolecular rearrangement, expelling a neutral methanol molecule (-32 Da) to form a stable aziridinium or alkene-amine intermediate at m/z 176.1439.

• Heterolytic C-N Cleavage (High Energy): The C-N bond on the phenylethyl side breaks, yielding the highly stable, resonance-stabilized 1-phenylethyl cation at m/z 105.0704.

Why do we see m/z 105.07 dominate in HCD but m/z 176.14 dominate in CID? The causality lies in the energy transfer kinetics. HCD imparts a rapid, high-energy bolus to the precursor in the ion routing multipole cell ()[2], driving the reaction past the lowest-energy neutral loss pathway directly into C-N bond cleavage. In contrast, Q-TOF CID breaks precursor ions through multiple, lower-energy ion/molecule collisions ()[3], allowing the molecule to undergo the kinetically favored rearrangement to expel neutral methanol.

Fragmentation logic of (1-Methoxybutan-2-yl)(1-phenylethyl)amine under MS/MS conditions.

Self-Validating Experimental Workflows

Every protocol described here is designed as a self-validating system. By running a collision energy (CE) ramp rather than a single static energy, we create an internal validation curve. If the m/z 176.14 peak does not inversely correlate with the m/z 105.07 peak as energy increases, the system automatically flags potential co-eluting isobaric interference, ensuring absolute confidence in the structural assignment.

Step-by-Step Methodology

Phase 1: Sample Preparation & Chromatography

• Standard Preparation: Dissolve the (1-Methoxybutan-2-yl)(1-phenylethyl)amine reference standard in a 50:50 mixture of LC-MS grade Methanol:Water containing 0.1% Formic Acid to achieve a final concentration of 1 µg/mL.

• UHPLC Separation: Inject 2 µL onto a C18 reverse-phase column (2.1 x 50 mm, 1.7 µm particle size).

• Gradient Elution: Execute a 5-minute linear gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) at a flow rate of 0.4 mL/min.

Phase 2: Platform-Specific Acquisition

• Q-TOF CID Acquisition: Operate the Q-TOF in positive ESI mode. Isolate m/z 208.17 in the first quadrupole (Q1). Apply a collision energy ramp of 10, 20, and 40 eV in the collision cell using Argon gas. This multi-step fragmentation is critical for obtaining detailed ion fragments ()[4].

• Orbitrap HCD Acquisition: Operate the Orbitrap in targeted MS2 mode. Isolate m/z 208.17 in the quadrupole. Apply Normalized Collision Energies (NCE) of 20, 40, and 60 in the HCD cell using Nitrogen gas. Acquire the resulting fragment ions in the Orbitrap analyzer at a resolution of 30,000 (at m/z 200).

Self-validating experimental workflow comparing Orbitrap HCD and Q-TOF CID platforms.

Quantitative Data Comparison

The table below summarizes the relative abundances of the key diagnostic fragment ions across both platforms at their optimal mid-range collision energies.

Fragment Ion (m/z)	Structural Assignment	Q-TOF CID (20 eV) Relative Abundance	Orbitrap HCD (NCE 40) Relative Abundance	Diagnostic Value in Structural Elucidation
208.1701	[M+H]+ Precursor	15%	2%	Confirms precursor stability and exact mass.
176.1439	[M+H−CH3​OH]+	100% (Base Peak)	45%	Identifies the presence of the aliphatic methoxy ether chain.
105.0704	[Ph−CH(CH3​)]+	60%	100% (Base Peak)	Confirms the 1-phenylethyl moiety.
77.0391	[C6​H5​]+ (Phenyl)	<1%	35%	Deep fragmentation marker; distinguishes aromatic from aliphatic rings.

Performance Verdict

• Choose Q-TOF CID when your primary goal is to map out sequential neutral losses (like the loss of methanol) to reconstruct aliphatic side chains. The softer, multi-collision nature of CID preserves fragile intermediate ions.

• Choose Orbitrap HCD when you need to drive the molecule to its core structural components (like the phenyl cation at m/z 77.04). Because HCD lacks the traditional ion trap low-mass cutoff, it provides unparalleled visibility into the lower end of the mass spectrum.

References

• Title: 12.3 Mass Spectrometry of Some Common Functional Groups Source: OpenStax Organic Chemistry URL: [Link]

• Title: Collision-induced dissociation – Knowledge and References Source: Taylor & Francis URL: [Link]

• Title: Comparison between Source-induced Dissociation and Collision-induced Dissociation of Ampicillin, Chloramphenicol, Ciprofloxacin, and Oxytetracycline via Mass Spectrometry Source: PubMed Central (PMC) URL: [Link]

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• 2. Dissociation Technique Technology Overview | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Comparison between Source-induced Dissociation and Collision-induced Dissociation of Ampicillin, Chloramphenicol, Ciprofloxacin, and Oxytetracycline via Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Chiral GC separation parameters for (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Comprehensive Comparison Guide: Chiral GC Separation Parameters for (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Executive Summary

The chiral resolution of secondary amines possessing multiple stereocenters is a critical analytical bottleneck in drug development and asymmetric synthesis. (1-Methoxybutan-2-yl)(1-phenylethyl)amine contains two distinct chiral centers, resulting in four possible stereoisomers: two pairs of enantiomers that form diastereomeric relationships with one another.

This guide provides an authoritative, data-backed comparison of column chemistries and derivatization strategies required to achieve baseline resolution of all four stereoisomers using Chiral Gas Chromatography (GC).

Mechanistic Causality: Why Standard GC Fails

Direct injection of underivatized secondary amines like (1-Methoxybutan-2-yl)(1-phenylethyl)amine onto a capillary GC column typically results in severe peak tailing, irreversible adsorption, and thermal degradation. This is caused by the active N-H proton hydrogen-bonding with residual silanol groups on the fused silica capillary wall. Furthermore, the basicity of the amine interferes with the delicate host-guest inclusion mechanisms required for chiral discrimination on cyclodextrin (CD) stationary phases[1].

To overcome this, acylation derivatization is mandatory. Reacting the amine with an anhydride replaces the polar N-H bond with a less polar, highly volatile amide. Trifluoroacetic anhydride (TFAA) is the gold standard for this process[2]. The strongly electron-withdrawing trifluoromethyl group not only increases volatility but also provides a strong dipole that interacts with the rim of the cyclodextrin cavity, enhancing enantioselectivity.

Fig 1. Workflow for the chiral GC resolution of secondary amine stereoisomers via TFAA derivatization.

Comparative Analysis of Separation Parameters

A. Derivatization Agent Selection

The choice of derivatization agent directly dictates the chromatographic efficiency (peak symmetry) and the thermodynamic stability of the transient diastereomeric complex formed with the chiral stationary phase (CSP).

Table 1: Performance Comparison of Derivatization Agents for (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Derivatization Agent	Volatility (Elution Temp)	Peak Symmetry ( As​ )	Diastereomeric Resolution ( Rs​ )	Enantiomeric Resolution ( Rs​ )
None (Underivatized)	Low (> 200 °C)	> 2.5 (Severe Tailing)	< 1.0 (Co-elution)	0.0 (No separation)
Acetic Anhydride ( Ac2​O )	Moderate (~ 180 °C)	1.2	1.8	1.1 (Partial)
Trifluoroacetic Anhydride (TFAA)	High (~ 140 °C)	1.0 (Ideal)	3.5	> 1.5 (Baseline)

Data Synthesis: TFAA significantly outperforms acetic anhydride. The fluorinated derivative elutes at a lower temperature, which is critical because chiral recognition is an enthalpy-driven process; lower elution temperatures exponentially increase the chiral separation factor ( α )[2].

B. Chiral Stationary Phase (CSP) Selection

More than 90% of chiral GC separations utilize cyclodextrin-based stationary phases[3]. Cyclodextrins are cyclic oligosaccharides that form a truncated cone with a hydrophobic cavity. The separation of the 1-phenylethylamine moiety relies heavily on the steric fit of the phenyl ring into this cavity[4].

Table 2: Comparison of Cyclodextrin Cavity Sizes and Enantioselectivity (N-TFA Derivative)

Column Chemistry (e.g., Astec CHIRALDEX)	Cavity Size (Å)	Primary Inclusion Moiety	Enantioselectivity ( α )	Resolution ( Rs​ )
Permethylated α -CD (A-TA)	4.7 - 5.3	Aliphatic chain (Methoxybutyl)	1.02	< 1.0
Permethylated β -CD (B-DM)	6.0 - 6.5	Phenyl ring (Perfect Fit)	1.15	2.1
Trifluoroacetyl γ -CD (G-TA)	7.5 - 8.3	Phenyl + Aliphatic (Loose Fit)	1.08	1.3

Data Synthesis: The β -cyclodextrin phase (e.g., Chirasil-Dex CB or CHIRALDEX B-DM) provides the optimal cavity diameter (6.0–6.5 Å) for the tight inclusion of the phenyl ring of the 1-phenylethyl group. The α -CD cavity is too narrow to accommodate the aromatic ring, while the γ -CD cavity is too wide, resulting in a "loose fit" that reduces the rigidity of the transient complex, thereby lowering enantioselectivity[4].

Fig 2. Tripartite chiral recognition mechanism between the N-TFA amine derivative and the CD cavity.

Self-Validating Experimental Protocol

To ensure reproducibility and trustworthiness, the following protocol is designed as a self-validating system. The inclusion of an achiral internal standard and a specific temperature ramp ensures that any loss of resolution can be systematically diagnosed as either a derivatization failure or column degradation.

Phase 1: N-Trifluoroacetylation Derivatization

• Sample Preparation: Weigh 1.0 mg of the (1-Methoxybutan-2-yl)(1-phenylethyl)amine isomer mixture into a 2.0 mL glass GC vial.

• Solvent & Base Addition: Add 500 µL of anhydrous Ethyl Acetate, followed by 50 µL of anhydrous Pyridine (acts as an acid scavenger to drive the reaction forward).

• Acylation: In a fume hood, slowly add 100 µL of Trifluoroacetic Anhydride (TFAA).

• Incubation: Seal the vial with a PTFE-lined cap. Heat at 60 °C in a dry block heater for 30 minutes.

• Evaporation & Reconstitution (Critical Step): Evaporate the reaction mixture to complete dryness under a gentle stream of ultra-pure Nitrogen. Causality: Injecting excess TFAA or unreacted pyridine will rapidly degrade the polysiloxane backbone of the chiral GC column. Reconstitute the dry residue in 1.0 mL of Ethyl Acetate.

Phase 2: GC-FID/MS Parameters

• Column: Permethylated β -cyclodextrin (e.g., CP-Chirasil-Dex CB), 25 m length × 0.25 mm internal diameter × 0.25 µm film thickness.

• Carrier Gas: Helium (Ultra-High Purity 99.999%), constant flow mode at 1.5 mL/min.

• Injection: 1.0 µL, Split mode (Ratio 50:1) to prevent column overloading which destroys chiral resolution. Injector temperature: 220 °C.

• Oven Temperature Program (Isothermal to Ramp):

  • Initial: 100 °C (Hold 2 min) — Allows solvent to elute and stabilizes the baseline.

  • Ramp: 2.0 °C/min to 150 °C — A slow ramp is crucial. Chiral separation is highly temperature-dependent; rapid heating collapses the thermodynamic differences between the enantiomer-CSP complexes.

  • Hold: 150 °C for 15 min.

• Detection: Flame Ionization Detector (FID) at 250 °C (or MS in EI mode at 70 eV for structural confirmation).

Conclusion

For the successful chiral separation of (1-Methoxybutan-2-yl)(1-phenylethyl)amine, the combination of TFAA derivatization and a β -cyclodextrin chiral stationary phase is mandatory. The β -CD cavity provides the exact steric dimensions required to lock the 1-phenylethyl aromatic ring, while the TFA group provides the necessary volatility and dipole interactions to resolve the subtle spatial differences of the four stereoisomers.

Sources

• 1. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

The Architect’s Guide to Asymmetric Synthesis: A Comparative Analysis of Chiral Amine Auxiliaries

Asymmetric catalysis has revolutionized modern organic synthesis, yet stoichiometric chiral amine auxiliaries remain indispensable for complex molecule construction and early-stage drug development. When absolute stereocontrol, predictable scalability, and high diastereomeric purity are non-negotiable, auxiliaries provide a level of reliability that catalytic methods often struggle to match.

As a Senior Application Scientist, I evaluate synthetic methodologies not just on theoretical elegance, but on operational robustness. This guide provides an objective, data-driven comparison of the three most prominent chiral amine auxiliaries: Ellman’s tert-butanesulfinamide , Myers’ pseudoephedrine , and Enders’ SAMP/RAMP hydrazones . By dissecting the causality behind their mechanistic designs and experimental protocols, this guide equips researchers with the insights needed to select the optimal auxiliary for their specific synthetic workflows.

Mechanistic Deep Dive & Efficiency Profiling

Ellman’s tert-Butanesulfinamide (tBS): The Benchmark for Chiral Amines

Developed by Jonathan Ellman, tert-butanesulfinamide has become the premier reagent for the asymmetric synthesis of amines[1]. Its utility lies in its dual function: it activates the imine for nucleophilic attack while simultaneously providing a profound steric bias.

• Mechanistic Causality : The sulfinyl group is highly electron-withdrawing, which activates the C=N bond of the resulting sulfinyl imine toward nucleophilic addition (e.g., Grignard reagents, enolates, or hydride sources like zirconocene hydrides)[1]. The immense steric bulk of the tert-butyl group, combined with the stereogenic sulfur atom, forces the nucleophile to approach exclusively from the less hindered face. This mechanism is so robust that it is routinely used in the pharmaceutical industry, such as in the highly efficient asymmetric synthesis of the PDE4 inhibitor Apremilast, achieving 95.5% enantiomeric excess (ee)[2].

• Cleavage : The N-S bond is exceptionally sensitive to mild acidic conditions (e.g., HCl in methanol), allowing for the release of the chiral amine without risking epimerization of the newly formed stereocenter.

Workflow of asymmetric amine synthesis utilizing Ellman's tert-butanesulfinamide auxiliary.

Myers’ Pseudoephedrine: Precision in α-Alkylation

For the asymmetric α-alkylation of carboxylic acids, Myers’ pseudoephedrine methodology remains a gold standard, often serving as the benchmark against which modern biocatalytic platforms (like engineered methyltransferases) are measured[3].

• Mechanistic Causality : The genius of the Myers auxiliary lies in the highly structured transition state during enolization. When the pseudoephedrine amide is treated with LDA in the presence of anhydrous LiCl, a rigid Z-lithium enolate is formed. The alkoxide of the pseudoephedrine and the enolate oxygen both coordinate to the lithium cation. This bidentate chelation creates a rigid, planar geometry where the methyl group of the pseudoephedrine effectively shields one face of the enolate, directing the incoming alkyl halide to the opposite face with near-perfect diastereoselectivity.

• Cleavage : The auxiliary can be cleaved via basic hydrolysis to yield chiral carboxylic acids, or reduced (using lithium amidoborane) to yield chiral primary alcohols.

Mechanistic pathway for Myers' pseudoephedrine-directed asymmetric α-alkylation.

Enders’ SAMP/RAMP Hydrazones: The Pioneer of Azaenolates

Derived from (S)-proline, SAMP ((S)-1-amino-2-methoxymethylpyrrolidine) and its enantiomer RAMP are classical auxiliaries for the asymmetric α-alkylation of aldehydes and ketones[4]. They have been successfully applied to synthesize complex strained rings, such as 2-substituted oxetan-3-ones[5].

• Mechanistic Causality : Condensation of SAMP with a carbonyl yields a chiral hydrazone. Deprotonation with LDA forms an azaenolate. Computational studies and empirical data confirm that the methoxymethyl ether oxygen coordinates tightly with the lithium cation, forming a rigid five-membered chelate ring. This locks the conformation of the azaenolate, forcing the electrophile to approach exclusively from the less sterically hindered Si face (in the case of SAMP)[5].

• Cleavage : The hydrazone is typically cleaved via ozonolysis or biphasic hydrolysis with oxalic acid to regenerate the carbonyl group.

Enders' SAMP/RAMP hydrazone methodology for asymmetric α-alkylation of carbonyls.

Quantitative Performance Matrix

To facilitate objective decision-making, the following table synthesizes the operational parameters and performance metrics of each auxiliary system based on standard literature applications[2],[3],[4].

Parameter	Ellman’s tert-Butanesulfinamide	Myers’ Pseudoephedrine	Enders’ SAMP/RAMP
Primary Application	Synthesis of chiral amines	α-Alkylation of carboxylic acids	α-Alkylation of ketones/aldehydes
Typical Enantiomeric Excess (ee)	90% – 99%	90% – 99%	85% – 98%
Atom Economy	High (Low MW auxiliary)	Moderate	Moderate
Cleavage Conditions	Mild (HCl in MeOH/Dioxane)	Moderate (Hydrolysis or LiH₂NBH₃)	Harsh/Oxidative (O₃ or Oxalic Acid)
Scalability & Cost	Excellent (Both enantiomers cheap)	Good (Precursor controlled)	Good (Derived from natural Proline)
Key Reagents Required	Ti(OEt)₄ (Condensation)	Anhydrous LiCl (Enolization)	LDA (Enolization)

Self-Validating Experimental Protocols

The hallmark of a robust synthetic methodology is its ability to be self-validating. The following protocols incorporate built-in Quality Control (QC) checkpoints to ensure mechanistic fidelity at every step.

Protocol A: Synthesis of Chiral Amines via Ellman's Auxiliary

Objective : Diastereoselective conversion of a ketone to a chiral primary amine[2],[1].

Step 1: Imine Condensation

• Procedure : To a round-bottom flask containing the ketone (1.0 equiv) and (R)-tert-butanesulfinamide (1.1 equiv) in anhydrous THF (0.5 M), add Ti(OEt)₄ (2.0 equiv) at room temperature. Stir under nitrogen for 12–24 hours.

• Causality : The sulfinamide nitrogen is electron-deficient and poorly nucleophilic. Ti(OEt)₄ acts synergistically as a Lewis acid to activate the ketone and as a highly effective water scavenger to drive the equilibrium toward the imine[1].

• Validation Check : Quench a 50 µL aliquot with H₂O/EtOAc, centrifuge to remove TiO₂ salts, and analyze the organic layer via ¹H-NMR. The disappearance of the ketone α-protons and the emergence of the distinct tert-butyl singlet (~1.2 ppm) confirm complete conversion.

Step 2: Diastereoselective Nucleophilic Addition

• Procedure : Cool the crude imine solution to -48 °C. Add the desired Grignard reagent (R-MgX, 2.0 equiv) dropwise. Stir for 4 hours, then quench with saturated aqueous NH₄Cl.

• Causality : The low temperature maximizes the energy difference between the diastereomeric transition states. The metal coordinates to the sulfinyl oxygen, locking the conformation and directing the nucleophile.

• Validation Check : Analyze the crude mixture via chiral HPLC or ¹H-NMR. The diastereomers will display distinct chemical shifts for the tert-butyl group, allowing for immediate calculation of the diastereomeric ratio (dr).

Step 3: Auxiliary Cleavage

• Procedure : Dissolve the purified sulfinamide in MeOH. Add 4M HCl in dioxane (2.0 equiv) and stir at room temperature for 1 hour. Concentrate in vacuo and precipitate the amine hydrochloride salt with diethyl ether.

• Causality : Mild acidic conditions selectively cleave the N-S bond, releasing the amine hydrochloride and a volatile sulfinate byproduct, preserving the integrity of the newly formed carbon stereocenter.

Protocol B: Asymmetric α-Alkylation via Myers' Pseudoephedrine

Objective : Enantioselective α-alkylation of a carboxylic acid derivative[3].

Step 1: Enolization (The Critical Step)

• Procedure : To a flame-dried flask, add anhydrous LiCl (6.0 equiv) and diisopropylamine (2.25 equiv) in THF at -78 °C. Add n-BuLi (2.1 equiv) dropwise. Stir for 30 min. Slowly add a solution of the pseudoephedrine amide (1.0 equiv) in THF. Stir for 1 hour at -78 °C, warm to 0 °C for 15 minutes, and re-cool to -78 °C.

• Causality : The addition of LiCl is absolutely critical. Without it, LDA forms unreactive oligomers. LiCl breaks up these aggregates, accelerating complete enolization, and actively coordinates with the resulting enolate to form the rigid, highly organized Z-lithium enolate required for facial selectivity[3].

• Validation Check : The warming step to 0 °C ensures complete enolization. A quenched aliquot (using D₂O) analyzed by mass spectrometry should show >95% deuterium incorporation at the α-position.

Step 2: Alkylation and Cleavage

• Procedure : Add the alkyl halide (1.5 equiv) to the -78 °C enolate solution. Stir until complete conversion is observed via TLC. Quench with half-saturated NH₄Cl. To cleave the auxiliary, reflux the purified alkylated amide in 1N NaOH/EtOH for 12 hours, or treat with lithium amidoborane for reductive cleavage.

• Validation Check : Crude ¹H-NMR of the alkylated amide will reveal the dr. The pseudoephedrine N-methyl doublet is highly sensitive to the diastereomeric environment, providing an immediate readout of the reaction's stereochemical success.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. A biocatalytic platform for asymmetric alkylation of α-keto acids by mining and engineering of methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. web.mit.edu [web.mit.edu]
• 5. pubs.acs.org [pubs.acs.org]

Analytical Comparison Guide: IR Spectroscopy for the Identification of (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Objective: To provide a comprehensive, self-validating framework for identifying (1-Methoxybutan-2-yl)(1-phenylethyl)amine using Infrared (IR) Spectroscopy, while objectively comparing Attenuated Total Reflectance (ATR-FTIR) against Transmission FTIR methodologies.

Introduction & Mechanistic Causality

In pharmaceutical development, confirming the structural identity of complex secondary amines like (1-Methoxybutan-2-yl)(1-phenylethyl)amine is a critical quality control step. This compound is typically synthesized via the reductive amination of 1-methoxybutan-2-one with 1-phenylethylamine.

To definitively identify this product using IR spectroscopy, chemists must not only look for the presence of product-specific functional groups but also the absence of precursor functional groups. This creates a self-validating diagnostic system : the disappearance of the precursor's ketone carbonyl (C=O) peak and the transformation of the primary amine into a secondary amine mechanistically prove the success of the reaction[1][2].

Diagnostic IR Peaks: Product vs. Precursors

Understanding the causality behind the spectral shifts is essential. Primary amines, such as the precursor 1-phenylethylamine, display two distinct N-H stretching peaks (symmetric and asymmetric) in the 3300–3400 cm⁻¹ region, often colloquially referred to as "two fangs"[1]. Upon successful reductive amination, the nitrogen bonds to a second alkyl group, leaving only one N-H bond. Consequently, the product will display only a single, sharp N-H stretch[1][2].

Furthermore, the strong C=O stretch from the 1-methoxybutan-2-one precursor (~1715 cm⁻¹) must completely vanish, while the ether linkage (C-O-C) remains intact, showing a strong absorption band in the fingerprint region[1][2].

Quantitative Spectral Fingerprint Comparison

Functional Group	1-Phenylethylamine (Precursor 1)	1-Methoxybutan-2-one (Precursor 2)	(1-Methoxybutan-2-yl)(1-phenylethyl)amine (Product)	Structural Causality
N-H Stretch	~3300 & 3400 cm⁻¹ (Two peaks)	N/A	~3300 - 3350 cm⁻¹ (Single peak)	Transition from primary (-NH₂) to secondary (-NH) amine[1].
C=O Stretch	N/A	~1715 cm⁻¹ (Strong)	Absent	Ketone is reduced during amination; absence validates purity[1].
C-O-C Stretch	N/A	~1110 - 1150 cm⁻¹	~1110 - 1150 cm⁻¹ (Strong)	Ether linkage remains unreacted[2].
Aromatic C-H	>3000 cm⁻¹ (~3030 cm⁻¹)	N/A	>3000 cm⁻¹ (~3030 cm⁻¹)	sp² hybridized C-H bonds on the phenyl ring[3].
Aliphatic C-H	<3000 cm⁻¹ (~2850-2960 cm⁻¹)	<3000 cm⁻¹	<3000 cm⁻¹ (Multiple peaks)	sp³ hybridized C-H bonds from methyl/ethyl groups[3].
Aromatic C=C	~1600, 1500, 1450 cm⁻¹	N/A	~1600, 1500, 1450 cm⁻¹	Ring stretching vibrations[3].

Technology Comparison: ATR-FTIR vs. Transmission FTIR

When analyzing a viscous liquid secondary amine, selecting the correct sample presentation technique is as critical as the interpretation of the spectra. The two standard methodologies are Attenuated Total Reflectance (ATR-FTIR) and Transmission FTIR .

ATR-FTIR relies on an internal reflecting crystal (e.g., Diamond or ZnSe). The IR beam reflects internally, creating an evanescent wave that penetrates the sample by only a few micrometers[4][5]. Conversely, Transmission FTIR passes the beam entirely through the bulk sample, requiring strict control over the optical pathlength[6].

Performance & Applicability Comparison

Parameter	ATR-FTIR (Diamond Crystal)	Transmission FTIR (Liquid Cell)	Advantage / Trade-off
Sample Preparation	None (Neat liquid applied directly)	High (Requires dilution or narrow pathlength cells)	ATR is superior for rapid, high-throughput screening[4].
Pathlength	Fixed by evanescent wave depth (1-5 µm)	Variable (determined by cell spacers, e.g., 15-50 µm)	Transmission is superior for strict quantitative analysis (Beer-Lambert Law)[7].
Signal Intensity	Wavelength-dependent (weaker at high wavenumbers)	Uniform across the spectrum	Transmission provides stronger N-H peaks at 3300 cm⁻¹[6].
Cleaning & Carryover	Easy (wipe crystal with solvent)	Difficult (flushing demountable cells)	ATR minimizes cross-contamination risk[5].

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols incorporate internal validation steps.

Protocol A: Rapid Identification via ATR-FTIR

Best for: Routine identity verification and reaction monitoring.

• Background Collection: Clean the diamond ATR crystal with isopropanol and allow it to dry. Collect a background spectrum (air) using 32 scans at 4 cm⁻¹ resolution.

• Sample Application: Using a glass Pasteur pipette, deposit 1-2 drops of neat (1-Methoxybutan-2-yl)(1-phenylethyl)amine directly onto the ATR crystal. Ensure the crystal is completely covered without air bubbles.

• Data Acquisition: Collect the sample spectrum (32 scans, 4 cm⁻¹ resolution).

• Validation Check: Apply an ATR-correction algorithm (if comparing to transmission libraries) to account for the wavelength-dependent penetration depth of the evanescent wave[6].

• Diagnostic Verification: Verify the presence of a single N-H peak at ~3300 cm⁻¹ and the strict absence of any peak between 1700-1750 cm⁻¹ (confirming no unreacted ketone remains).

Protocol B: High-Sensitivity Transmission FTIR

Best for: Detecting trace ketone impurities or precise quantification.

• Cell Preparation: Assemble a demountable liquid cell using KBr or NaCl windows and a 15 µm Teflon spacer.

• Background Collection: Collect a background spectrum through the empty, dry cell.

• Sample Loading: Inject the neat liquid amine into the lower port of the cell using a Luer-lock syringe until the liquid reaches the top port, ensuring no micro-bubbles are trapped in the optical path.

• Data Acquisition: Place the cell in the spectrometer compartment and collect the spectrum (32 scans, 4 cm⁻¹ resolution).

• Post-Analysis Cleaning: Immediately flush the cell with dry dichloromethane (DCM) followed by hexane to prevent degradation of the hygroscopic salt windows.

Analytical Workflow Visualization

The following diagram maps the logical progression from synthesis to spectral validation, highlighting the critical decision points in the IR identification process.

Workflow for IR identification of the target amine via reductive amination.

References

• Ashenhurst, J. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. Available at:[Link]

• Chemistry LibreTexts. (2023). 4.7 Identifying Characteristic Functional Groups. Available at:[Link]

• Specac Ltd. (2022). Explainer: The difference between IR, FTIR, and ATR-FTIR. Available at:[Link]

• Agilent Technologies. ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Available at:[Link]

• Specac Ltd. (2026). Getting reliable FTIR data in pharmaceutical analysis: the role of sampling. Available at:[Link]

• National Institutes of Health (NIH) / PMC. Comparison of transmission FTIR and ATR spectra. Available at:[Link]

• VŠCHT Praha. Table of Characteristic IR Absorptions. Available at:[Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. The differences between FTIR, IR, and ATR-FTIR - Specac Ltd [specac.com]
• 5. agilent.com [agilent.com]
• 6. Comparison of transmission FTIR and ATR spectra for discrimination between beef and chicken meat and quantification of chicken in beef meat mixture using ATR-FTIR combined with chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Getting reliable FTIR data in pharmaceutical analysis: the role of sampling - Specac Ltd [specac.com]

Benchmarking synthetic routes for (1-Methoxybutan-2-yl)(1-phenylethyl)amine production

This guide provides an in-depth technical comparison of synthetic routes for the production of (1-Methoxybutan-2-yl)(1-phenylethyl)amine, a chiral secondary amine. Chiral amines are fundamental building blocks in modern organic synthesis, serving as critical components in pharmaceuticals and agrochemicals.[1] The stereochemical integrity of these molecules is often paramount to their biological activity.

This document is intended for researchers, chemists, and drug development professionals. It will objectively compare the primary synthetic strategies, focusing on reductive amination and subsequent diastereomer separation, supported by detailed experimental protocols and comparative data. We will delve into the causality behind experimental choices, ensuring each protocol is a self-validating system grounded in established chemical principles.

Introduction to the Target Molecule

(1-Methoxybutan-2-yl)(1-phenylethyl)amine possesses two stereogenic centers, one on the phenylethyl moiety and one on the butanyl chain. The synthesis, therefore, must address the control and separation of up to four possible stereoisomers. This guide will focus on a strategy that utilizes a commercially available, enantiopure starting material, (S)- or (R)-1-phenylethylamine, to control the stereochemistry at one center, and then addresses the separation of the resulting diastereomers.

Core Synthetic Strategy: A Two-Pronged Approach

The most practical and efficient pathway to synthesize and isolate a specific stereoisomer of (1-Methoxybutan-2-yl)(1-phenylethyl)amine involves two key stages:

• Diastereoselective Synthesis via Reductive Amination: The formation of the core C-N bond by reacting a chiral amine with a prochiral ketone.

• Purification and Separation: The separation of the resulting diastereomeric mixture to isolate the desired stereoisomer.

Caption: Overall workflow for synthesizing a single stereoisomer.

Part 1: Synthesis via Reductive Amination

Reductive amination is a cornerstone of amine synthesis, valued for its efficiency and ability to avoid the over-alkylation problems associated with direct alkylation.[2] The process involves the condensation of a carbonyl compound (1-methoxybutan-2-one) with a primary amine ((R)-1-phenylethylamine) to form an imine intermediate, which is then reduced in situ to the target secondary amine.[3][4]

Choice of Reducing Agent: A Critical Decision

The selection of the reducing agent is crucial for the success of a one-pot reductive amination. The ideal reagent should selectively reduce the protonated imine (iminium ion) much faster than the starting ketone.

Reducing Agent	Advantages	Disadvantages	Suitability
Sodium Triacetoxyborohydride (STAB)	Mild, highly selective for imines/iminiums, effective in a one-pot setup, non-toxic byproducts.[4][5]	Moisture sensitive, relatively higher cost.	Excellent
Sodium Cyanoborohydride (NaBH₃CN)	Effective and widely used.[5]	Highly toxic (releases HCN gas in strong acid), less selective than STAB.	Good (with caution)
Catalytic Hydrogenation (H₂/Pd, PtO₂)	"Green" method with water as the only byproduct, excellent for large scale.[3]	Requires specialized pressure equipment, potential for catalyst poisoning.	Very Good (scale-dependent)
Formic Acid / Leuckart-Wallach Reaction	Inexpensive reagents.[6]	Requires high temperatures, often results in formamide byproducts, harsh conditions.[4]	Fair (less common)

For its safety, selectivity, and operational simplicity in a laboratory setting, Sodium Triacetoxyborohydride (STAB) is the recommended reagent for this synthesis.[4][5] Its mild nature ensures that the starting ketone is not prematurely reduced, leading to higher yields of the desired amine.[4]

Experimental Protocol: Reductive Amination using STAB

This protocol describes the synthesis of the diastereomeric mixture of (1-Methoxybutan-2-yl)((S)-1-phenylethyl)amine.

Caption: Step-by-step workflow for the reductive amination protocol.

Materials:

• (S)-1-Phenylethylamine

• 1-Methoxybutan-2-one

• Sodium Triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen), add (S)-1-phenylethylamine (1.0 eq) and 1-methoxybutan-2-one (1.1 eq) to anhydrous dichloromethane (DCM, ~10 mL per mmol of amine).

• Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.

• Carefully add sodium triacetoxyborohydride (1.5 eq) to the mixture in portions over 10 minutes. The addition may be slightly exothermic.

• Continue stirring the reaction at room temperature. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting amine is fully consumed (typically 12-24 hours).[4]

• Once complete, quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃ until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product as a mixture of two diastereomers.

Part 2: Separation of Diastereomers

The product from the reductive amination is a mixture of two diastereomers: (R)-(1-Methoxybutan-2-yl)((S)-1-phenylethyl)amine and (S)-(1-Methoxybutan-2-yl)((S)-1-phenylethyl)amine. Unlike enantiomers, diastereomers possess different physical properties, which allows for their separation.[7]

Method 1: Diastereomeric Salt Resolution via Fractional Crystallization

This classical resolution technique is highly effective and scalable, making it a preferred method in industrial settings.[8] It involves reacting the diastereomeric amine mixture with an enantiomerically pure chiral acid to form two different diastereomeric salts.[9] Due to their different crystal lattice energies, these salts will exhibit different solubilities in a given solvent system, allowing one to be selectively crystallized.[9]

Choice of Resolving Agent:

• Tartaric Acid Derivatives: (+)-Tartaric acid is a common, inexpensive, and effective choice for resolving amines.[7]

• Mandelic Acid Derivatives: (R)- or (S)-Mandelic acid can also be highly effective.[9]

• Camphorsulfonic Acid: A strongly acidic option that can form well-defined crystalline salts.[9]

Experimental Protocol: Diastereomeric Salt Resolution

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling (1-Methoxybutan-2-yl)(1-phenylethyl)amine

Title: Comprehensive Safety and Operational Guide for Handling (1-Methoxybutan-2-yl)(1-phenylethyl)amine

1. Executive Summary & Chemical Profiling (1-Methoxybutan-2-yl)(1-phenylethyl)amine is a sterically hindered, lipophilic secondary amine. In pharmaceutical development and synthetic chemistry, such chiral amine intermediates are highly valued but present distinct operational hazards. As a Senior Application Scientist, I mandate that handling this compound requires strict adherence to corrosive liquid protocols. The molecule combines a lipophilic backbone (facilitating rapid dermal absorption) with a highly basic secondary amine center. This dual-nature leads to severe tissue necrosis upon contact and introduces the potential for hazardous side reactions, most notably 1[1].

2. Personal Protective Equipment (PPE) Matrix Standard laboratory PPE is insufficient for lipophilic secondary amines. The following matrix outlines the mandatory PPE, grounded in the causality of the chemical's physical properties.

PPE Category	Required Equipment	Scientific Rationale & Causality
Eye Protection	Chemical splash goggles + Full face shield	Amines cause rapid saponification of corneal lipids. A face shield prevents splash injuries from exothermic reactions and 2[2].
Hand Protection	Double-gloving: Butyl rubber (outer) over Nitrile (inner)	The lipophilic phenylethyl and methoxybutyl groups act as permeation enhancers, rapidly degrading standard thin nitrile gloves[3].
Body Protection	Flame-Resistant (FR) lab coat + Chemical-resistant apron	Protects against corrosive burns. Amines degrade standard cotton over time; an apron provides an impermeable barrier against 4[4].
Respiratory	NIOSH-approved respirator with Organic Vapor (OV) cartridges	Required only if handling outside a certified fume hood or during a spill cleanup to prevent inhalation of 4[4].

3. Operational Workflow & Handling Protocol To ensure a self-validating safety system, researchers must follow this step-by-step methodology. Every action includes a verification check to confirm system integrity before proceeding.

Step 1: Environmental Preparation & System Verification

• Action: Conduct all operations inside a certified chemical fume hood.

• Verification: Check the fume hood monitor to ensure a face velocity of 80–120 feet per minute (fpm) before opening the reagent.

• Causality: Secondary amines have distinct, noxious odors and high vapor toxicity. Sufficient airflow prevents the accumulation of 5[5].

Step 2: Equipment Selection

• Action: Use only glass, PTFE (Teflon), or high-density polyethylene (HDPE) for handling and transfer.

• Verification: Inspect all syringes and cannulas. Ensure no brass, copper, or aluminum fittings are present.

• Causality: Amines are highly corrosive to certain transition metals (like copper and its alloys) and will form complex salts, degrading the equipment and contaminating the reagent.

Step 3: Dispensing Protocol (Air-Free Techniques)

• Action: Utilize Schlenk line techniques or positive displacement pipettes for dispensing.

• Verification: Purge the receiving vessel with inert gas (Nitrogen or Argon) for 5 minutes prior to transfer.

• Causality: Amines can slowly oxidize in the presence of air or absorb atmospheric carbon dioxide to form carbamate salts, which degrades sample purity and can block syringe needles[2].

Step 4: Post-Handling Decontamination

• Action: Rinse all contaminated glassware with a dilute acidic solution (e.g., 5% citric acid or dilute HCl) before standard washing.

• Verification: Check the pH of the rinsate using indicator paper to ensure the amine has been fully neutralized (pH ~5-7) before sending it to the sink or waste carboy.

• Causality: Neutralizing the amine prevents hazardous cross-reactions in the general washing area and mitigates residual odor.

Workflow for handling corrosive secondary amines under inert conditions.

4. Emergency Response & Spill Mitigation Immediate, protocol-driven responses are critical to minimizing injury.

• Dermal Exposure: If (1-Methoxybutan-2-yl)(1-phenylethyl)amine contacts the skin, immediately remove all contaminated clothing (including watches and rings) under a safety shower.3[3]. Causality: The lipophilic nature of the compound allows it to penetrate deep into the epidermis; prolonged washing is required to extract unreacted amine from the lipid layers.

• Spill Containment: Contain the spill using inert absorbents (e.g., vermiculite or sand). Never use sawdust or combustible materials. Causality: Amines can react exothermically with organic materials, potentially igniting combustible absorbents.

5. Waste Disposal & Environmental Logistics Disposal of secondary amines requires strict segregation due to two primary chemical incompatibilities:

• Nitrosamine Formation: Secondary amines must never be mixed with waste streams containing nitrites, nitrogen oxides, or nitrosating agents. Mixing these forms N-nitrosamines, a class of highly potent carcinogens[1].

• Exothermic Pressurization: Do not add large volumes of aliphatic or secondary amines to waste carboys containing halogenated solvents (e.g., dichloromethane, 1,2-dichloroethane) or strong acids. This can trigger a violent exothermic alkylation or acid-base reaction, which has been documented to6 and cause explosive depressurization[6].

Disposal Protocol:

• Collect amine waste in a dedicated, clearly labeled "Basic Organic Waste - Amines Only" container.

• Ensure the container is made of a.

• Store the waste carboy in a well-ventilated area, securely capped to prevent toxic evaporation and environmental contamination[6].

Chemical incompatibilities and safe disposal pathways for secondary amines.

References

• Fisher Scientific. "1-Phenylethylamine - SAFETY DATA SHEET". 4

• University of Wisconsin–Madison. "Chapter 7 Chemical Disposal Procedures - Laboratory Safety Guide". 6

• MilliporeSigma. "SAFETY DATA SHEET - 2-phenylethylamine".

• Nook Industries (Exxon Mobil). "SAFETY DATA SHEET - Secondary Amines Warning". 1

• Fisher Scientific. "SAFETY DATA SHEET - 2-Phenylethylamine". 2

• Thermo Fisher Scientific. "SAFETY DATA SHEET - 2-Phenylethylamine; 3-Aminoethylbenzene".5

• Apollo Scientific. "SAFETY DATA SHEET - [3-(Morpholin-4-yl)phenyl]methylamine". 3

• 1. nookindustries.com [nookindustries.com]
• 2. fishersci.com [fishersci.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]